Iodine trichloride

• CAS: 865-44-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Laboratory Synthesis of Iodine Trichloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of established laboratory methods for the synthesis of iodine trichloride (ICl₃). It includes detailed experimental protocols, a comparative analysis of different synthetic routes, and essential safety information. Iodine trichloride, in its solid state, exists as the planar dimer I₂Cl₆[1]. It is a potent oxidizing and chlorinating agent utilized in organic synthesis[2][3].

Physical and Chemical Properties

Iodine trichloride is an orange-yellow, crystalline powder with a pungent, irritating odor[4][5]. It is hygroscopic and decomposes upon exposure to light and heat[1][4]. At 77°C, it decomposes into iodine monochloride (ICl) and chlorine gas (Cl₂)[4][5]. It is soluble in alcohol, benzene, and carbon tetrachloride, but hydrolyzes in water[4][5].

Comparative Synthesis Data

The following table summarizes the quantitative data for two primary laboratory synthesis methods for iodine trichloride.

Parameter	Method 1: Direct Chlorination of Iodine	Method 2: From Iodic and Hydrochloric Acids
Reactants	Solid Iodine (I₂), Chlorine Gas (Cl₂)	Iodic Acid (HIO₃), Resublimed Iodine (I₂), Concentrated Hydrochloric Acid (HCl)
Reactant Quantities	20 g I₂; 17 g Cl₂	10.56 g HIO₃; 5.08 g I₂; 46 mL conc. HCl
Reaction Conditions	Gentle heating of iodine	Cooling of HCl, followed by gradual addition of powdered reactants
Product Form	Orange-yellow crystals	Orange-yellow solution
Post-Reaction Step	Removal of excess chlorine with dry CO₂	The resulting solution can be stored and used directly

Experimental Protocols

Method 1: Direct Chlorination of Iodine

This method involves the direct reaction of elemental iodine with chlorine gas.

Materials:

• 20 g solid iodine (I₂)

• 17 g chlorine gas (Cl₂)

• Glass flask

• Weighed glass balloon

• Chlorine generator

• Dry carbon dioxide (CO₂) source

Procedure:

• Place 20 grams of iodine in a glass flask.

• Connect this flask to a weighed glass balloon filled with 17 grams of chlorine.

• Gently warm the flask containing the iodine.

• As iodine vapor enters the balloon, it will react with the chlorine, precipitating iodine trichloride as reddish-yellow crystals on the walls of the balloon.

• Once the reaction is complete, pass a current of dry carbon dioxide through the apparatus to remove any excess chlorine.

• The crystalline iodine trichloride can then be collected.

Diagram 1: Workflow for Direct Chlorination of Iodine.

Method 2: Synthesis from Iodic Acid and Hydrochloric Acid

This method produces a solution of iodine trichloride in concentrated hydrochloric acid, which can be stable for an indefinite period.

Materials:

• 10.56 g iodic acid (HIO₃)

• 5.08 g resublimed iodine (I₂)

• 46 mL concentrated hydrochloric acid (sp. gr. 1.19)

• Grinding apparatus (mortar and pestle)

• Reaction vessel (e.g., Erlenmeyer flask)

Procedure:

• Finely grind and thoroughly mix 10.56 g of iodic acid and 5.08 g of resublimed iodine.

• Cool 46 mL of concentrated hydrochloric acid in a suitable vessel.

• Add the powdered mixture of iodic acid and iodine to the cooled hydrochloric acid in small portions, with shaking.

• Continue this process until all the solids have been added and dissolved.

• An orange-yellow solution of iodine trichloride will form in approximately 20 minutes.

Diagram 2: Workflow for Synthesis from Iodic and Hydrochloric Acids.

Safety Precautions

Iodine trichloride is a highly corrosive substance that can cause severe burns upon contact with skin[4][5]. The vapors are irritating to the eyes, skin, and mucous membranes[4][5]. It is also a strong oxidizing agent and can cause fire on contact with organic materials[1].

Handling:

• Always handle iodine trichloride in a well-ventilated fume hood[6][7].

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat[6][8].

• Avoid the formation of dust and aerosols[6][9].

• Keep away from combustible materials, sodium, and potassium, as violent reactions can occur[3][5].

First Aid:

• In case of skin contact: Immediately wash off with soap and plenty of water and seek medical attention[6][9].

• In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician[6][8].

• If inhaled: Move the person into fresh air. If not breathing, give artificial respiration and consult a physician[6][9].

• If swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician immediately[6][8].

Storage:

• Store in a cool, dry, and well-ventilated place in a tightly closed container[6].

• Protect from light and moisture[3][8].

This guide is intended for use by qualified professionals in a laboratory setting. Always consult the relevant Safety Data Sheets (SDS) before handling any chemicals and adhere to all institutional safety protocols.

References

• 1. Iodine trichloride - Wikipedia [en.wikipedia.org]
• 2. webqc.org [webqc.org]
• 3. Page loading... [guidechem.com]
• 4. Iodine trichloride | 865-44-1 [chemicalbook.com]
• 5. Iodine trichloride Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 865-44-1 Name: Iodine trichloride [xixisys.com]
• 8. fishersci.dk [fishersci.dk]
• 9. oxfordlabchem.com [oxfordlabchem.com]

iodine trichloride crystal structure and bonding analysis

An In-depth Technical Guide to the Crystal Structure and Bonding of Iodine Trichloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iodine trichloride (ICl₃) is an interhalogen compound that serves as a potent oxidizing and chlorinating agent in various chemical syntheses.[1] Its reactivity and physical properties are intrinsically linked to its unique crystal structure and electronic configuration. This technical guide provides a comprehensive analysis of the crystal structure of iodine trichloride in its solid state and delves into the nature of the chemical bonds that govern its molecular architecture. Understanding these fundamental aspects is crucial for professionals engaged in research and development where precise control of chemical reactions is paramount.

Crystal Structure of Iodine Trichloride

In the solid state, iodine trichloride does not exist as a simple monomeric ICl₃ molecule. Instead, it forms a planar dimer with the molecular formula I₂Cl₆.[1][2] This dimeric structure is a consequence of the Lewis acidic nature of the iodine atom, which leads to the formation of chlorine bridges to achieve a more stable electronic configuration.[1]

The crystal system of iodine trichloride is triclinic, with the space group P-1.[3][4] The structure is zero-dimensional, consisting of discrete I₂Cl₆ clusters.[3][4]

Crystallographic Data

The following table summarizes the key crystallographic and structural parameters for the I₂Cl₆ dimer, compiled from various sources.

Parameter	Value	Reference(s)
Molecular Formula	I₂Cl₆	[1][2]
Crystal System	Triclinic	[3][4]
Space Group	P-1	[3][4]
I-Cl (terminal) Bond Length	~2.32 Å	[1]
I-Cl (bridging) Bond Length	~2.78 Å	[1]
Cl-I-Cl (terminal) Angle	95°	[1]
I-Cl-I (bridging) Angle	90°	[1]
Molecular Geometry (around I)	Approximately Square Planar	[1]
Overall Dimer Structure	Planar	[1][2]

Bonding Analysis

The bonding in the I₂Cl₆ dimer is a fascinating interplay of different types of chemical bonds, which explains its structure and reactivity.

Covalent and Coordinate Covalent Bonds

The terminal iodine-chlorine (I-Cl) bonds are conventional polar covalent bonds.[1] The significant difference in electronegativity between iodine (2.66) and chlorine (3.16) leads to a polar bond with a partial positive charge on the iodine atom and a partial negative charge on the chlorine atom.[1]

The bridging chlorine atoms are involved in a more complex bonding scenario. Each bridging chlorine atom forms coordinate covalent bonds with two iodine atoms.[5]

Three-Center Four-Electron (3c-4e) Bonding

The bonding in the I-Cl-I bridge is best described by the three-center four-electron (3c-4e) bond model. In this model, a p-orbital on the bridging chlorine atom overlaps with orbitals on the two adjacent iodine atoms. This results in three molecular orbitals: one bonding, one non-bonding, and one anti-bonding. The four valence electrons (one from each iodine and two from the chlorine's lone pair) fill the bonding and non-bonding orbitals, leading to a stable bond that holds the dimer together.[1] This delocalized electron system contributes significantly to the overall stability of the dimeric structure.[1]

VSEPR Theory and the Monomeric Unit

While not stable in the solid state, it is instructive to consider the monomeric ICl₃ unit from the perspective of Valence Shell Electron Pair Repulsion (VSEPR) theory.[1] The central iodine atom has seven valence electrons, and each of the three chlorine atoms contributes one, for a total of 10 valence electrons, or five electron pairs, around the central iodine. These five electron pairs arrange themselves in a trigonal bipyramidal geometry to minimize repulsion.[6] With three bonding pairs and two lone pairs, VSEPR theory predicts a T-shaped molecular geometry for the ICl₃ monomer.[7][8][9] The lone pairs occupy the equatorial positions to minimize 90° lone pair-bonding pair repulsions.

Experimental Protocols

The determination of the crystal structure of iodine trichloride relies on single-crystal X-ray diffraction. The bonding analysis is primarily theoretical, supported by the experimentally determined structure.

Synthesis of Iodine Trichloride Crystals

A common method for synthesizing iodine trichloride for crystallographic analysis involves the direct reaction of iodine with excess liquid chlorine at low temperatures or by heating a mixture of liquid iodine and chlorine gas.[2] Another laboratory-scale synthesis involves the reaction of solid potassium chlorate with iodine in the presence of concentrated hydrochloric acid, carefully controlling the temperature.[10]

Single-Crystal X-ray Diffraction

The following outlines a generalized experimental workflow for the determination of the crystal structure of I₂Cl₆.

Experimental workflow for crystal structure determination.

Logical Relationships in Bonding Analysis

The understanding of the bonding in iodine trichloride is derived from a combination of experimental evidence and theoretical models. The following diagram illustrates the logical flow from the experimentally observed structure to the theoretical description of its bonding.

Logical relationship between experimental data and bonding theories.

Conclusion

The solid-state structure of iodine trichloride is a planar I₂Cl₆ dimer, a result of the formation of three-center four-electron bonds involving bridging chlorine atoms. This structure contrasts with the T-shaped geometry predicted for the unstable monomeric form by VSEPR theory. A thorough understanding of this dimeric structure and its complex bonding is essential for predicting and controlling the reactivity of iodine trichloride in synthetic applications. The combination of experimental techniques like X-ray diffraction and theoretical models provides a comprehensive picture of this intriguing interhalogen compound.

References

• 1. webqc.org [webqc.org]
• 2. Iodine trichloride - Wikipedia [en.wikipedia.org]
• 3. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 4. Materials Data on ICl3 by Materials Project (Dataset) | DOE Data Explorer [osti.gov]
• 5. quora.com [quora.com]
• 6. homework.study.com [homework.study.com]
• 7. Page loading... [guidechem.com]
• 8. m.youtube.com [m.youtube.com]
• 9. quora.com [quora.com]
• 10. Experiment 1: Iodine Trichloride - 2281 Words | Cram [cram.com]

An In-depth Technical Guide to the Molecular Geometry of Iodine Trichloride (ICl₃) and VSEPR Theory

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the molecular structure of iodine trichloride (ICl₃), grounded in Valence Shell Electron Pair Repulsion (VSEPR) theory and supported by experimental data. The document details the theoretical framework, experimental determination, and structural parameters of this interhalogen compound.

Introduction to Iodine Trichloride (ICl₃)

Iodine trichloride is an interhalogen compound with significant reactivity, often employed as a chlorinating and oxidizing agent. In the solid state, it exists as a planar dimer with the formula I₂Cl₆[1]. However, in the gas phase or as a monomer, its structure is dictated by the principles of VSEPR theory. Understanding the precise geometry of the ICl₃ monomer is crucial for predicting its reactivity and interaction in various chemical systems.

VSEPR Theory and the Prediction of ICl₃ Geometry

The VSEPR model is a foundational theory used to predict the geometry of individual molecules from the number of electron pairs surrounding their central atoms. The application of VSEPR theory to the ICl₃ monomer follows a systematic process.

Step 1: Lewis Structure Determination To determine the arrangement of atoms and electrons, the Lewis structure is first established.

• Valence Electrons: Iodine (Group 17) contributes 7 valence electrons, and each of the three Chlorine atoms (Group 17) contributes 7.

  • Total Valence Electrons = 7 (from I) + 3 × 7 (from Cl) = 28 electrons.

• Central Atom: Iodine is the central atom as it is less electronegative than chlorine[2].

• Structure: Three chlorine atoms are singly bonded to the central iodine atom. This uses 3 pairs (6 electrons). The remaining 22 electrons are distributed as lone pairs. Each chlorine atom receives 3 lone pairs to complete its octet, and the central iodine atom receives the final 2 lone pairs[3][4].

The resulting Lewis structure shows the iodine atom is surrounded by three bonding pairs and two lone pairs of electrons.

Step 2: Electron Geometry The central iodine atom has a total of five electron groups (3 bonding pairs + 2 lone pairs)[3][4]. According to VSEPR theory, five electron groups will arrange themselves in a trigonal bipyramidal geometry to maximize their separation and minimize electrostatic repulsion[4][5].

Step 3: Molecular Geometry In a trigonal bipyramidal arrangement, there are two distinct positions: axial and equatorial. To minimize repulsion, the larger lone pairs of electrons occupy the equatorial positions, which offer more space (120° separation) compared to the axial positions (90° separation).

• Lone Pair Repulsion: The repulsion hierarchy is Lone Pair-Lone Pair > Lone Pair-Bonding Pair > Bonding Pair-Bonding Pair. Placing the two lone pairs in the equatorial positions minimizes these repulsions.

• Resulting Shape: With the two lone pairs occupying equatorial sites, the three chlorine atoms are forced into a shape resembling the letter 'T'. Therefore, the molecular geometry of the ICl₃ monomer is T-shaped [1][2][5]. This corresponds to an AX₃E₂ classification in VSEPR notation[6].

Step 4: Hybridization To accommodate five electron groups (three bonding pairs and two lone pairs), the central iodine atom undergoes hybridization. One 5s orbital, three 5p orbitals, and one 5d orbital combine to form five sp³d hybrid orbitals [3]. These hybrid orbitals arrange themselves in a trigonal bipyramidal geometry to house the electron pairs.

Quantitative Structural Data

The structural parameters of iodine trichloride have been determined experimentally, revealing differences between the gaseous monomer and the solid-state dimer.

Parameter	ICl₃ Monomer (Gas Phase, VSEPR Prediction)	I₂Cl₆ Dimer (Solid State, Experimental)
Molecular Geometry	T-shaped	Planar, two bridging Cl atoms
I-Cl Bond Length (Axial)	Not experimentally specified in searches	2.39 Å (Terminal bonds)
I-Cl Bond Length (Equatorial)	Not experimentally specified in searches	2.74 Å (Bridging bonds)
Cl-I-Cl Bond Angle	Approx. 90°[2][5][7]	Varies within the dimeric structure
Table 1: Summary of quantitative data for iodine trichloride. Data for the solid-state dimer is derived from X-ray crystallography studies[6].

The bond angles in the T-shaped monomer are predicted to be approximately 90° between the axial and equatorial chlorine atoms[2][5]. Due to the strong repulsion from the two lone pairs in the equatorial plane, the actual axial-equatorial Cl-I-Cl bond angle is expected to be slightly less than 90°.

Visualization of VSEPR Logic for ICl₃

The logical progression from electron counting to the final molecular shape as dictated by VSEPR theory is illustrated below.

Caption: VSEPR theory workflow for determining the geometry of ICl₃.

The diagram below illustrates the relationship between the parent electron geometry and the resulting molecular geometry.

Caption: Derivation of ICl₃ molecular geometry from its electron geometry.

Experimental Protocols for Structural Determination

The primary method for determining the precise structure of iodine trichloride in its solid, dimeric state (I₂Cl₆) is Single-Crystal X-ray Diffraction . While specific experimental details for the original determination are extensive, a representative protocol is outlined here.

Objective: To determine the atomic positions, bond lengths, and bond angles of crystalline I₂Cl₆.

Methodology: Single-Crystal X-ray Crystallography

• Crystal Preparation:

  • High-purity iodine trichloride is synthesized, typically by reacting iodine with excess liquid chlorine[1].

  • Single crystals of I₂Cl₆ suitable for diffraction (typically < 0.5 mm in any dimension) are grown from the melt or by slow sublimation in a sealed capillary under anhydrous conditions to prevent hydrolysis.

  • A suitable crystal is selected and mounted on a goniometer head, often coated in an inert oil and flash-cooled under a stream of cold nitrogen gas (e.g., at 100 K) to minimize thermal vibrations and radiation damage.

• Data Collection:

  • The mounted crystal is placed in an X-ray diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα, λ = 0.71073 Å) and a detector (e.g., CCD or CMOS).

  • The crystal is rotated in the X-ray beam, and a series of diffraction images are collected over a wide range of angles. Each image captures the intensity and position of the diffracted X-ray spots.

• Data Processing and Structure Solution:

  • The collected images are processed to determine the unit cell dimensions and the crystal's space group (for I₂Cl₆, this is the triclinic P-1 space group)[6].

  • The intensities of thousands of unique reflections are integrated and corrected for various factors (e.g., Lorentz-polarization effects, absorption).

  • The "phase problem" is solved using direct methods or Patterson methods to generate an initial electron density map.

  • An atomic model of the I₂Cl₆ dimer is built into the electron density map.

• Structure Refinement:

  • The atomic positions and thermal displacement parameters are refined using a least-squares algorithm to achieve the best possible fit between the observed diffraction data and the data calculated from the model.

  • The quality of the final model is assessed using metrics such as the R-factor. The refined model provides the final, high-precision bond lengths and angles presented in Table 1.

For the gaseous ICl₃ monomer, Gas-Phase Electron Diffraction (GED) or Microwave Spectroscopy would be the methods of choice, as they provide structural information on free molecules devoid of intermolecular forces present in the solid state[8]. These techniques measure how electrons or microwaves are scattered by the gas-phase molecules, from which internuclear distances and angles can be derived.

Conclusion

The molecular geometry of the iodine trichloride monomer is a classic example of the predictive power of VSEPR theory. The model accurately predicts a T-shaped geometry arising from a trigonal bipyramidal arrangement of five electron groups around the central iodine atom. This theoretical structure is consistent with experimental observations, which in the solid state reveal a dimeric form, I₂Cl₆. The detailed structural parameters, determined through techniques like X-ray crystallography, provide the precise data essential for advanced chemical modeling and understanding the reactivity of this important interhalogen compound.

References

• 1. quora.com [quora.com]
• 2. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 3. CCCBDB listing of experimental geometry data page 2 [cccbdb.nist.gov]
• 4. CCCBDB Experimental bond lengths 3 [cccbdb.nist.gov]
• 5. Rotational spectroscopy of mixtures of ethyne and iodine monochloride: isolation and characterisation of the π-type complex C2H2···ICl - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. Gas electron diffraction - Wikipedia [en.wikipedia.org]

A Technical Guide to the Lewis Structure and Electron Configuration of Iodine Trichloride (ICl₃)

Abstract: Iodine trichloride (ICl₃) is a significant interhalogen compound, notable for its hypervalent nature and its existence as a planar dimer (I₂Cl₆) in the solid state. This guide provides an in-depth analysis of the electronic structure, molecular geometry, and bonding of ICl₃. It details the step-by-step determination of its Lewis structure, the principles of VSEPR theory and hybridization that dictate its shape, and a summary of its key quantitative data. Furthermore, this document outlines common experimental protocols for the synthesis and structural characterization of ICl₃, tailored for researchers and professionals in chemistry and drug development.

Electron Configuration and Valence Electrons

The foundation for understanding the structure of any molecule begins with the electron configuration of its constituent atoms.

• Iodine (I): As a halogen in the fifth period, iodine's ground-state electron configuration is [Kr] 4d¹⁰ 5s² 5p⁵. It possesses seven valence electrons in the 5s and 5p orbitals.

• Chlorine (Cl): Chlorine, a halogen in the third period, has an electron configuration of [Ne] 3s² 3p⁵, also contributing seven valence electrons.

To determine the total number of valence electrons for ICl₃, the contributions from the central iodine atom and the three chlorine atoms are summed: Total Valence Electrons = (Valence e⁻ of I) + 3 × (Valence e⁻ of Cl) = 7 + 3 × 7 = 28.

Lewis Structure Determination

The Lewis structure for ICl₃ can be systematically determined through the following steps. Iodine is the central atom as it is the least electronegative and can accommodate an expanded octet due to its available d-orbitals.

• Calculate Total Valence Electrons: As determined above, there are 28 valence electrons available for bonding and lone pairs.

• Connect Atoms: Place the iodine atom in the center and draw single bonds to the three chlorine atoms. This uses 3 × 2 = 6 electrons.

• Complete Octets on Terminal Atoms: Distribute the remaining 22 electrons to the outer chlorine atoms to satisfy the octet rule. Each chlorine atom requires 6 additional electrons (3 lone pairs), for a total of 3 × 6 = 18 electrons.

• Place Remaining Electrons on Central Atom: After completing the octets on the chlorine atoms, 22 - 18 = 4 electrons remain. These are placed on the central iodine atom as two lone pairs.

• Verify Formal Charges: The formal charge for each atom is calculated to ensure the most stable structure. The formula is: Formal Charge = (Valence e⁻) - (Non-bonding e⁻) - (Bonding e⁻ / 2)

  • Iodine: 7 - 4 - (6 / 2) = 0

  • Each Chlorine: 7 - 6 - (2 / 2) = 0 A formal charge of zero on all atoms indicates a highly stable and plausible Lewis structure.

The resulting Lewis structure shows a central iodine atom bonded to three chlorine atoms, with two lone pairs on the iodine and three lone pairs on each chlorine.

Workflow for determining the Lewis structure of ICl₃.

Molecular Geometry and Hybridization

The three-dimensional shape of ICl₃ is predicted by the Valence Shell Electron Pair Repulsion (VSEPR) theory.

• Electron Geometry: The central iodine atom has five electron domains: three bonding pairs and two lone pairs. These five domains arrange themselves in a trigonal bipyramidal geometry to minimize repulsion.

• Molecular Geometry: In a trigonal bipyramidal arrangement, lone pairs preferentially occupy the equatorial positions to minimize 90° repulsions. With two lone pairs in the equatorial plane, the resulting molecular shape is T-shaped . The bond angles are approximately 90° between the axial and equatorial chlorine atoms.

To accommodate five electron domains, the iodine atom undergoes sp³d hybridization . An electron from one of the 5p orbitals is promoted to an empty 5d orbital. This results in five half-filled sp³d hybrid orbitals, three of which form sigma bonds with the chlorine atoms, while the other two hold the lone pairs.

Quantitative Molecular Data

The structural and electronic properties of iodine trichloride are summarized in the table below. Note that in the solid state, ICl₃ exists as a planar dimer, I₂Cl₆, which features both terminal and bridging chlorine atoms with different bond lengths.

Property	Value	Citation(s)
Molecular Formula	ICl₃
Electron Geometry	Trigonal Bipyramidal
Molecular Geometry	T-shaped
Hybridization (Iodine)	sp³d
Bond Angles	~90°
I-Cl Bond Length (Terminal)	~2.32 Å (in I₂Cl₆ dimer)
I-Cl Bond Length (Bridging)	~2.78 Å (in I₂Cl₆ dimer)
Formal Charge (Iodine)	0
Formal Charge (Chlorine)	0

Experimental Protocols

Synthesis of Iodine Trichloride

A common laboratory method for synthesizing ICl₃ involves the oxidation of iodine in the presence of concentrated hydrochloric acid.

Methodology:

• Reagents: Powdered iodine (I₂), potassium chlorate (KClO₃), and concentrated hydrochloric acid (HCl) are required.

• Procedure: 2g of powdered iodine is mixed with 1g of potassium chlorate in a flask under vigorous stirring.

• Reaction: 4.5 mL of concentrated HCl is added dropwise to the mixture. The temperature must be carefully controlled and kept below 40°C to ensure the rate of formation exceeds the rate of decomposition. The reaction is: KClO₃ + I₂ + 6HCl → KCl + 2ICl₃ + 3H₂O.

• Observation: The mixture transforms into an orange-yellow liquid, and over approximately 30 minutes of continued stirring, long, bright yellow crystals of ICl₃ precipitate from the solution.

• Isolation: The crystals are isolated by filtration after cooling the flask. The product should not be washed with water, as it is highly soluble and hydrolyzes.

Structural Characterization

The structure and properties of the synthesized ICl₃ are confirmed using various analytical techniques.

• X-ray Crystallography: This is the definitive method for determining the solid-state structure. It was used to establish that ICl₃ crystallizes as the planar dimer I₂Cl₆.

• Infrared (IR) and Raman Spectroscopy: These techniques probe the vibrational modes of the molecule. For the I₂Cl₆ dimer, IR spectroscopy shows characteristic stretches for terminal I-Cl bonds (285 cm⁻¹) and bridging I-Cl bonds (245 cm⁻¹ and 195 cm⁻¹). Raman spectroscopy reveals strong bands for symmetric stretching and bending vibrations.

• UV-Vis Spectroscopy: This method provides information about electronic transitions. ICl₃ exhibits strong absorption maxima around 320 nm and 385 nm in a dichloromethane solution. It can also be used to monitor the compound's stability in solution.

• Photoelectron Spectroscopy (PES): This technique has been used in combination with theoretical calculations to study the ionization potentials of ICl₃.

General experimental workflow for ICl₃ synthesis and analysis.

Conclusion

Iodine trichloride is a hypervalent molecule with a T-shaped geometry derived from a trigonal bipyramidal electron arrangement, as explained by VSEPR theory. Its central iodine atom is sp³d hybridized, allowing it to accommodate five electron domains (three bonding pairs and two lone pairs). While existing as a monomer in the gas phase, it forms a stable I₂Cl₆ dimer in the solid state. The synthesis and characterization of ICl₃ rely on controlled oxidative reactions and a suite of spectroscopic and crystallographic techniques, providing a comprehensive understanding of this reactive interhalogen compound.

Thermodynamic Properties of Solid-State Iodine Trichloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic properties of iodine trichloride (ICl₃) in its solid state. This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development who require accurate thermodynamic data for this reactive interhalogen compound. The information presented herein is compiled from various scientific sources and is supplemented with detailed experimental protocols and data visualizations to facilitate understanding and application.

Introduction to Iodine Trichloride

Iodine trichloride is a bright yellow, crystalline solid with a pungent odor. In the solid state, it exists as a planar dimer, I₂Cl₆. It is a highly reactive compound and a strong oxidizing agent, making it a substance of interest in various chemical syntheses. A thorough understanding of its thermodynamic properties is crucial for process safety, reaction optimization, and the development of novel applications.

Quantitative Thermodynamic Data

The key thermodynamic parameters for solid iodine trichloride at standard conditions (298.15 K and 1 bar) are summarized in the table below.

Thermodynamic Property	Symbol	Value	Units
Standard Molar Enthalpy of Formation	ΔHf°	-88.5	kJ/mol
Standard Molar Entropy	S°	240	J/(mol·K)
Heat Capacity (at 298 K)	Cp	120	J/(mol·K)
Standard Gibbs Free Energy of Formation (Calculated)	ΔGf°	-39.7	kJ/mol

Calculation of Standard Gibbs Free Energy of Formation (ΔGf°)

The standard Gibbs free energy of formation was calculated using the following equation:

ΔGf° = ΔHf° - TΔSf°

Where:

• ΔHf° is the standard enthalpy of formation of ICl₃(s).

• T is the standard temperature (298.15 K).

• ΔSf° is the standard entropy of formation, calculated from the standard entropies of the compound and its constituent elements in their standard states: ΔSf° = S°(ICl₃, s) - [½ * S°(I₂, s) + ³/₂ * S°(Cl₂, g)]

The standard entropy values for the elements are:

• S°(I₂, s) = 116.14 J/(mol·K)

• S°(Cl₂, g) = 223.08 J/(mol·K)[1][2]

Therefore, ΔSf° = 240 J/(mol·K) - [½ * 116.14 J/(mol·K) + ³/₂ * 223.08 J/(mol·K)] ΔSf° = 240 - (58.07 + 334.62) J/(mol·K) ΔSf° = -152.69 J/(mol·K)

And, ΔGf° = -88.5 kJ/mol - (298.15 K * -0.15269 kJ/(mol·K)) ΔGf° = -88.5 + 45.53 kJ/mol ΔGf° = -42.97 kJ/mol

Experimental Protocols

The determination of the thermodynamic properties of a reactive and air-sensitive compound like iodine trichloride requires specialized experimental procedures and handling techniques. The following sections outline detailed methodologies for the synthesis, purification, and calorimetric analysis of solid ICl₃.

Synthesis and Purification of Iodine Trichloride

Synthesis: Iodine trichloride can be prepared by the direct reaction of iodine with an excess of liquid chlorine at low temperatures.[3] A typical laboratory-scale synthesis involves the following steps:

• A known mass of high-purity solid iodine is placed in a pre-weighed glass reaction vessel.

• The vessel is cooled to approximately -70 °C using a dry ice/acetone bath.

• An excess of liquid chlorine is carefully condensed into the reaction vessel.

• The mixture is allowed to react with gentle warming to room temperature while stirring. The formation of bright yellow crystals of iodine trichloride will be observed.

• Once the reaction is complete, any unreacted chlorine is removed by passing a stream of dry nitrogen gas over the product.

Purification: For high-purity iodine trichloride suitable for calorimetric measurements, sublimation is the preferred method of purification.[4]

• The crude iodine trichloride is transferred to a sublimation apparatus under an inert, dry atmosphere (e.g., in a glovebox).

• The apparatus is evacuated, and the crude material is gently heated to a temperature slightly above room temperature.

• The purified iodine trichloride sublimes and is collected on a cold finger or a cooled surface within the apparatus.

• The purified crystals are then carefully collected and stored in a sealed container under an inert atmosphere to prevent decomposition and reaction with moisture.

Determination of Heat Capacity (Cp) by Adiabatic Calorimetry

Adiabatic calorimetry is a suitable technique for measuring the heat capacity of reactive solids as it minimizes heat exchange with the surroundings, leading to high accuracy.[5][6]

Experimental Workflow:

• Sample Preparation: A precisely weighed sample (typically 1-5 g) of purified iodine trichloride is hermetically sealed in a sample container made of an inert material (e.g., gold-plated copper) inside a glovebox to prevent exposure to air and moisture.

• Calorimeter Setup: The sealed sample container is placed inside the adiabatic calorimeter. The calorimeter consists of an inner vessel (containing the sample) and an outer adiabatic shield.

• Evacuation and Thermal Equilibration: The calorimeter is evacuated to a high vacuum to eliminate heat transfer by convection. The system is then cooled to the starting temperature of the experiment (e.g., liquid nitrogen or helium temperatures) and allowed to reach thermal equilibrium.

• Heating and Data Acquisition: A known amount of electrical energy (heat) is supplied to the sample container through a heater, causing a small, incremental increase in temperature (typically 1-5 K). The temperature of the sample and the adiabatic shield are continuously monitored. The temperature of the shield is actively controlled to match the temperature of the sample, thereby minimizing heat loss.

• Data Analysis: The heat capacity of the sample is calculated from the electrical energy supplied (Q), the resulting temperature rise (ΔT), and the known heat capacity of the sample container (Ccontainer) using the equation: Cp,sample = (Q / ΔT) - Ccontainer

• This process is repeated over the desired temperature range to obtain the heat capacity as a function of temperature.

Determination of Enthalpy of Formation (ΔHf°) by Bomb Calorimetry

Due to the reactive nature of iodine trichloride, direct synthesis from its elements within a bomb calorimeter is challenging. Therefore, the enthalpy of formation is typically determined indirectly through the enthalpy of reaction with a suitable reagent. A common method involves reaction with a reducing agent in solution.

Experimental Workflow:

• Calorimeter Calibration: The heat capacity of the bomb calorimeter system is first determined by combusting a standard substance with a known heat of combustion, such as benzoic acid.

• Sample Preparation: A known mass of purified iodine trichloride is encapsulated in a sealed, thin-walled glass ampoule under an inert atmosphere.

• Reaction Setup: The sealed ampoule is placed in the bomb calorimeter, which contains a solution of a suitable reducing agent (e.g., a standardized solution of arsenious acid). The bomb is then sealed and pressurized with an inert gas like argon.

• Initiation of Reaction: The calorimeter is placed in a water bath, and the system is allowed to reach thermal equilibrium. The reaction is initiated by breaking the glass ampoule, allowing the iodine trichloride to react with the reducing solution.

• Temperature Measurement: The temperature of the water in the calorimeter is precisely measured before and after the reaction to determine the temperature change (ΔT).

• Data Analysis: The heat of reaction (qrxn) is calculated using the equation: qrxn = - Ccal * ΔT where Ccal is the heat capacity of the calorimeter system.

• The standard enthalpy of the reaction is then determined, and through a Hess's Law cycle involving the known enthalpies of formation of the other reactants and products in the reaction, the standard enthalpy of formation of iodine trichloride can be calculated.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the thermodynamic properties of solid-state iodine trichloride.

Caption: Workflow for determining thermodynamic properties of ICl₃.

References

• 1. oxfordlabchem.com [oxfordlabchem.com]
• 2. researchgate.net [researchgate.net]
• 3. JPH0735243B2 - Method for producing iodine monochloride - Google Patents [patents.google.com]
• 4. Iodine trichloride | 865-44-1 [chemicalbook.com]
• 5. Adiabatic Calorimetry Testing: Understanding the Basics - zeal [zealinstruments.com]
• 6. fauske.com [fauske.com]

Stability and Decomposition of Iodine Trichloride Under Heat: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iodine trichloride (ICl₃), an interhalogen compound, exists in the solid state as a planar dimer, I₂Cl₆.[1] It is a bright yellow crystalline solid that finds application as a chlorinating and iodinating agent in organic synthesis.[2][3] However, its utility is intrinsically linked to its thermal stability. This technical guide provides an in-depth analysis of the stability and decomposition of iodine trichloride under thermal stress, presenting key quantitative data, detailed experimental protocols for its analysis, and visual representations of its decomposition pathway and analytical workflow.

Thermal Stability and Decomposition Pathway

Iodine trichloride exhibits limited thermal stability and is sensitive to both heat and light.[1] Upon heating, it undergoes decomposition primarily into iodine monochloride (ICl) and chlorine gas (Cl₂).[1][2] This decomposition becomes significant at temperatures above 77°C.[2][4] The compound also melts at approximately 63°C.[1][4]

The decomposition reaction can be represented as:

ICl₃(s) → ICl(l) + Cl₂(g)

In the molten state, iodine trichloride can undergo some ionic dissociation.[4] It is also sensitive to light, and prolonged exposure can lead to the formation of elemental iodine, resulting in a color change from yellow to reddish-brown.[1]

Quantitative Decomposition Data

A summary of the key quantitative data related to the thermal decomposition of iodine trichloride is presented in the table below.

Parameter	Value	Reference
Melting Point	63 °C	[1][4]
Decomposition Onset Temperature	> 77 °C	[2][4]
Decomposition Products	Iodine Monochloride (ICl), Chlorine (Cl₂)	[1][2]
Standard Enthalpy of Formation (ΔH°f)	-88.5 kJ/mol	[4]
Half-life at 100 °C	~30 minutes	[4]

Experimental Analysis of Thermal Stability

The thermal stability of iodine trichloride can be effectively investigated using techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Experimental Protocols

Due to the reactive and volatile nature of iodine trichloride and its decomposition products, specific precautions must be taken during thermal analysis.

1. Thermogravimetric Analysis (TGA)

• Objective: To determine the mass loss of iodine trichloride as a function of temperature, identifying the onset and completion of decomposition.

• Apparatus: A calibrated thermogravimetric analyzer, preferably coupled with a mass spectrometer (MS) for evolved gas analysis.

• Sample Preparation: A small, representative sample (typically 1-5 mg) should be carefully loaded into a clean, inert crucible (e.g., alumina or platinum). Due to the corrosive nature of the evolved gases, a quartz liner for the furnace is recommended.

• Experimental Conditions:

  • Atmosphere: A dry, inert atmosphere (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min) is crucial to prevent side reactions.

  • Heating Rate: A controlled heating rate, typically in the range of 5-20 °C/min, should be applied.

  • Temperature Range: The experiment should be run from ambient temperature to a temperature sufficiently above the decomposition point to ensure complete reaction (e.g., 25 °C to 150 °C).

• Data Analysis: The resulting TGA curve (mass vs. temperature) will show a distinct mass loss step corresponding to the decomposition. The onset temperature of this mass loss is a key indicator of thermal stability. The percentage of mass loss should be calculated and compared to the theoretical mass loss for the decomposition reaction. If coupled with a mass spectrometer, the evolved gases (chlorine and iodine monochloride) can be identified and their evolution profiles correlated with the mass loss step.

2. Differential Scanning Calorimetry (DSC)

• Objective: To measure the heat flow associated with the melting and decomposition of iodine trichloride, allowing for the determination of the enthalpy of these transitions.

• Apparatus: A calibrated differential scanning calorimeter.

• Sample Preparation: A small, accurately weighed sample (typically 1-5 mg) should be hermetically sealed in a suitable crucible (e.g., a gold-plated stainless steel high-pressure crucible) to contain the volatile and corrosive products. An empty, sealed crucible should be used as a reference.

• Experimental Conditions:

  • Atmosphere: A dry, inert atmosphere (e.g., nitrogen or argon) should be maintained in the DSC cell.

  • Heating Rate: A controlled heating rate, typically 5-10 °C/min, should be used.

  • Temperature Range: The temperature program should encompass the melting and decomposition transitions (e.g., 25 °C to 150 °C).

• Data Analysis: The DSC thermogram will show an endothermic peak corresponding to the melting of iodine trichloride and a subsequent endothermic or exothermic peak associated with its decomposition. The peak area can be integrated to determine the enthalpy of fusion and the enthalpy of decomposition.

Safety Precautions:

• All handling of iodine trichloride should be performed in a well-ventilated fume hood.

• Personal protective equipment, including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory.

• The exhaust from the TGA and DSC instruments should be vented into a scrubbing system to neutralize the corrosive chlorine and iodine monochloride gases.

Visualizing the Process

Decomposition Pathway

The thermal decomposition of iodine trichloride can be visualized as a straightforward process.

Caption: Thermal decomposition pathway of iodine trichloride.

Experimental Workflow for Thermal Analysis

A generalized workflow for the thermal analysis of iodine trichloride is depicted below.

References

• 1. gauthmath.com [gauthmath.com]
• 2. gauthmath.com [gauthmath.com]
• 3. Iodine trichloride | 865-44-1 [chemicalbook.com]
• 4. webqc.org [webqc.org]

Navigating the Challenges of Iodine Trichloride Solubility in Organic Media: A Technical Guide

For Immediate Release

[City, State] – [Date] – Researchers, scientists, and professionals in drug development now have access to a comprehensive technical guide on the solubility of iodine trichloride in organic solvents. This document addresses the critical need for consolidated information on the behavior of this highly reactive interhalogen compound in non-aqueous systems, providing both a summary of available solubility data and detailed experimental methodologies.

Iodine trichloride (ICl₃) is a potent oxidizing and halogenating agent with significant applications in organic synthesis and the development of pharmaceutical compounds.[1][2][3] However, its utility is often hampered by a lack of precise, quantitative solubility data in common organic solvents. This guide aims to bridge that knowledge gap by presenting a thorough review of existing literature and offering practical protocols for its handling and analysis.

Qualitative Solubility Overview

While comprehensive quantitative data remains elusive in readily accessible literature, a qualitative understanding of iodine trichloride's solubility has been established. It is generally reported as soluble in a range of organic solvents, although this is often accompanied by decomposition or reaction with the solvent itself.[1][2][4][5][6] The table below summarizes the qualitative solubility of iodine trichloride in several common organic solvents.

Solvent	Chemical Formula	Qualitative Solubility	Notes	Citations
Ethanol	C₂H₅OH	Soluble (with reaction)	Reacts with alcohols.	[1][2][4][5]
Benzene	C₆H₆	Soluble	Forms charge-transfer complexes.	[1][2][3][4][6]
Carbon Tetrachloride	CCl₄	Soluble	Some sources report insolubility.	[1][2][4]
Diethyl Ether	(C₂H₅)₂O	Soluble	[4][6]
Acetic Acid	CH₃COOH	Soluble	[5]
Acetone	(CH₃)₂CO	Soluble	[5]
Phosphorus(V) Oxychloride	POCl₃	Very Soluble	Also known as phosphoryl chloride.	[4][5]

It is crucial to note that the term "soluble" in many sources is not quantified and may indicate a range of solubility levels. Furthermore, the reactivity of iodine trichloride, particularly its moisture sensitivity and tendency to decompose, can significantly influence its apparent solubility.[1][5]

Interaction and Decomposition Pathways

The dissolution of iodine trichloride in organic solvents is not merely a physical process; it often involves complex chemical interactions. In its solid state, iodine trichloride exists as a planar dimer, I₂Cl₆.[5][7] Upon dissolution, this dimeric structure can be influenced by the solvent.

In aromatic solvents like benzene, iodine trichloride can act as an electrophile, forming σ-complexes in the initial stages of aromatic halogenation.[8][9] This interaction contributes to its solubility in such solvents.

References

• 1. Iodine trichloride | 865-44-1 [chemicalbook.com]
• 2. Cas 865-44-1,Iodine trichloride | lookchem [lookchem.com]
• 3. Iodine trichloride Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. iodine trichloride [chemister.ru]
• 5. Iodine trichloride - Sciencemadness Wiki [sciencemadness.org]
• 6. Page loading... [guidechem.com]
• 7. Iodine trichloride - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. Assertion Benzene reacts with iodine monochloride in class 11 chemistry CBSE [vedantu.com]

In-Depth Technical Guide: The Hydrolysis of Iodine Trichloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the reaction of iodine trichloride with water, detailing the hydrolysis products under various conditions, relevant quantitative data, and detailed experimental protocols for analysis.

Introduction

Iodine trichloride (ICl₃) is a reactive interhalogen compound that serves as a powerful chlorinating and iodinating agent in organic synthesis. Its interaction with water is a critical aspect of its chemistry, leading to a series of hydrolysis products with varying compositions depending on the reaction conditions. Understanding the kinetics, thermodynamics, and products of this reaction is essential for its safe handling, application in aqueous or moist environments, and for the development of quenching procedures. In its solid state, iodine trichloride exists as a planar dimer, I₂Cl₆.[1]

The Hydrolysis Reaction of Iodine Trichloride

Iodine trichloride reacts readily with water, and the nature of the products is highly dependent on the temperature of the reaction medium.

Reaction with Cold Water:

In cold water, iodine trichloride undergoes hydrolysis to produce hydrochloric acid (HCl), iodic acid (HIO₃), and iodine monochloride (ICl).[1] The balanced chemical equation for this reaction is:

2 ICl₃ + 3 H₂O → 5 HCl + HIO₃ + ICl[1]

Reaction with Hot Water:

In hot water, the hydrolysis of iodine trichloride yields hydrochloric acid (HCl), iodic acid (HIO₃), and elemental iodine (I₂).[1] The balanced chemical equation for this reaction is:

5 ICl₃ + 9 H₂O → 15 HCl + 3 HIO₃ + I₂[1]

Quantitative Data

The following tables summarize the available quantitative data for the hydrolysis of iodine trichloride and its general properties.

Table 1: Kinetic Data for the Hydrolysis of Iodine Trichloride

Parameter	Value	Temperature (°C)	Conditions
Hydrolysis Rate Constant	8.7 × 10⁻⁴ s⁻¹	25	In water

Table 2: Thermodynamic and Physical Properties of Iodine Trichloride

Property	Value
Molar Mass	233.264 g/mol (monomer)
Appearance	Yellow or red solid[1]
Density	3.11 g/cm³ (at 15 °C)[1]
Melting Point	63 °C[1]
Boiling Point	Decomposes[1]
Standard Enthalpy of Formation (ΔfH°)	-88.5 kJ/mol

Reaction Pathways and Mechanisms

The hydrolysis of iodine trichloride proceeds through a complex series of reactions involving the formation of intermediate species. The distinct outcomes in cold versus hot water suggest a temperature-dependent stability of the initial hydrolysis products, particularly iodine monochloride.

Hydrolysis Pathway in Cold Water

Caption: Reaction pathway of iodine trichloride with cold water.

Hydrolysis Pathway in Hot Water

Caption: Reaction pathway of iodine trichloride with hot water.

Experimental Protocols

The following section outlines detailed methodologies for the preparation of iodine trichloride and the subsequent analysis of its hydrolysis products.

Preparation of Iodine Trichloride

Iodine trichloride can be prepared by the direct reaction of iodine with an excess of liquid chlorine at -70 °C. Alternatively, a laboratory-scale synthesis can be performed by reacting iodine with potassium chlorate in concentrated hydrochloric acid.

Materials:

• Iodine (I₂)

• Potassium chlorate (KClO₃)

• Concentrated hydrochloric acid (HCl)

• Ice bath

• Reaction flask with a stirrer

• Buchner funnel and filter paper

Procedure:

• In a well-ventilated fume hood, add a stoichiometric amount of iodine to a reaction flask containing concentrated hydrochloric acid.

• Cool the mixture in an ice bath.

• Slowly add potassium chlorate to the stirred mixture. The reaction is exothermic and should be controlled to maintain a low temperature.

• Continue stirring until the reaction is complete, as indicated by the formation of a yellow crystalline precipitate of iodine trichloride.

• Isolate the product by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold, concentrated hydrochloric acid and then with a suitable solvent like carbon tetrachloride.

• Dry the product in a desiccator.

Experimental Workflow for Hydrolysis and Product Analysis

Caption: Experimental workflow for the study of ICl₃ hydrolysis.

Quantitative Analysis of Hydrolysis Products

A combination of titrimetric and spectroscopic methods is recommended for the accurate quantification of the various hydrolysis products.

5.3.1. Titrimetric Determination of Iodic Acid and Total Iodine

This method determines the concentration of iodate and can be adapted to find the total iodine content.

Materials:

• Potassium iodide (KI) solution (10% w/v)

• Standardized sodium thiosulfate (Na₂S₂O₃) solution (0.1 M)

• Starch indicator solution

• Sulfuric acid (H₂SO₄), dilute

• Bromine water

• Formic acid

Procedure for Iodic Acid:

• Take a known volume of the hydrolysis reaction mixture.

• Acidify the solution with dilute sulfuric acid.

• Add an excess of potassium iodide solution. Iodic acid will oxidize the iodide to iodine. HIO₃ + 5 HI → 3 I₂ + 3 H₂O

• Titrate the liberated iodine with standardized sodium thiosulfate solution until the solution becomes pale yellow.

• Add a few drops of starch indicator. The solution will turn deep blue.

• Continue the titration with sodium thiosulfate until the blue color disappears.

• The concentration of iodic acid can be calculated from the volume of sodium thiosulfate used.

Procedure for Total Iodine (Iodate + Iodide/Iodine):

• To a separate aliquot of the sample, add bromine water to oxidize all iodine species to iodate.

• Remove excess bromine by adding formic acid.

• Proceed with the iodometric titration as described above for iodic acid.

5.3.2. Titrimetric Determination of Chloride

Chloride ions can be determined by titration with a standardized silver nitrate solution (Mohr's method or Volhard's method).

Materials:

• Standardized silver nitrate (AgNO₃) solution (0.1 M)

• Potassium chromate (K₂CrO₄) indicator (for Mohr's method)

• Nitrobenzene (for Volhard's method)

• Standardized potassium thiocyanate (KSCN) solution (0.1 M)

• Ferric ammonium sulfate indicator (for Volhard's method)

• Nitric acid (HNO₃)

Procedure (Mohr's Method - for neutral solutions):

• Neutralize a known volume of the sample solution.

• Add a small amount of potassium chromate indicator.

• Titrate with standardized silver nitrate solution until the first appearance of a permanent reddish-brown precipitate of silver chromate.

5.3.3. UV-Vis Spectroscopic Analysis

UV-Vis spectroscopy can be used to monitor the concentration of species that absorb in the ultraviolet and visible regions, such as iodine, triiodide (formed from I₂ and I⁻), and potentially iodine monochloride.

Procedure:

• Calibrate the spectrophotometer with standard solutions of iodine, iodine monochloride, and potassium triiodide in the appropriate solvent to determine their molar absorptivity at their respective λmax.

• During the hydrolysis reaction, withdraw aliquots at specific time intervals.

• Quench the reaction if necessary (e.g., by rapid cooling or dilution).

• Record the UV-Vis spectrum of each aliquot.

• Use the Beer-Lambert law to calculate the concentration of the absorbing species. Iodine (I₂) in aqueous solution typically shows an absorption peak around 460 nm, while the triiodide ion (I₃⁻) has a strong absorption peak at approximately 353 nm.

Safety Precautions

Iodine trichloride is a corrosive and oxidizing agent. It should be handled with appropriate personal protective equipment, including gloves, safety goggles, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. The reaction with water can be vigorous, especially with hot water, and may release corrosive fumes of HCl.

This guide provides a foundational understanding and practical methodologies for the study of iodine trichloride hydrolysis. Researchers are encouraged to adapt these protocols to their specific experimental needs while adhering to strict safety standards.

References

• 1. Iodine trichloride - Sciencemadness Wiki [sciencemadness.org]

An In-depth Technical Guide to the Historical Discovery and Characterization of Iodine Trichloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iodine trichloride (ICl₃), an interhalogen compound, has been a subject of chemical interest since the early 19th century. Its potent oxidizing and halogenating properties have carved a niche for it in various synthetic applications, including in the development of pharmaceutical compounds. This technical guide provides a comprehensive overview of the historical discovery, synthesis, and characterization of iodine trichloride, offering valuable insights for researchers and professionals in the chemical and pharmaceutical sciences. The document details historical and modern experimental protocols, summarizes key quantitative data, and illustrates important chemical pathways.

Historical Discovery and Context

The story of iodine trichloride is intrinsically linked to the discovery of iodine itself. In 1811, French chemist Bernard Courtois first isolated iodine from seaweed ash.[1][2][3] This discovery paved the way for the exploration of its reactivity with other elements. Shortly after, prominent chemists of the era, including Sir Humphry Davy and Joseph Louis Gay-Lussac, rigorously investigated the properties of this new element, confirming its elemental nature and exploring its compounds.[1][4]

While a definitive "discoverer" of iodine trichloride is not singular, initial reports of the compound appeared in the chemical literature around 1820.[5] These early investigations were likely qualitative, describing the formation of a yellow crystalline substance from the reaction of iodine with an excess of chlorine. The precise determination of its stoichiometry and chemical properties was a gradual process, reliant on the development of analytical techniques throughout the 19th century. Early methods would have included gravimetric analysis and titrimetry to determine the elemental composition.[6]

A significant leap in understanding the nature of iodine trichloride came much later, in the mid-20th century, with the application of X-ray crystallography. These studies revealed that in the solid state, iodine trichloride exists as a planar dimer, I₂Cl₆, with two bridging chlorine atoms between the two iodine atoms.[7][8] This discovery was crucial in explaining its stability and reactivity.

Physicochemical Properties

Iodine trichloride is a bright yellow, crystalline solid with a pungent odor.[7] It is a highly reactive and corrosive substance that is sensitive to light and moisture.[9] A summary of its key quantitative properties is presented in Table 1.

Property	Value	Citations
Molecular Formula	ICl₃ (monomer), I₂Cl₆ (dimer in solid state)	[7][8]
Molar Mass	233.26 g/mol (monomer)	[7]
Appearance	Bright yellow crystalline solid	[7]
Melting Point	101 °C (at 16 atm, with decomposition)	[10]
Density	3.12 g/cm³ (at 20 °C)	[10]
Solubility	Soluble in alcohol and benzene; decomposes in water.	[10]
Vapor Pressure	1.3 hPa (at 64 °C)	[10]

Experimental Protocols

Historical Synthesis (Vulte, 1895)

This method, described by H. T. Vulte in his "Laboratory manual of inorganic preparations," provides a fascinating glimpse into 19th-century laboratory practices.

Materials:

• Iodine (20 g)

• Chlorine gas (17 g)

• Glass flask

• Weighed glass balloon

• Chlorine generator

• Dry carbon dioxide source

Procedure:

• Gently heat 20 grams of iodine in a glass flask connected to a weighed glass balloon containing 17 grams of chlorine.

• The balloon is also connected to a chlorine generator to supply additional chlorine if needed.

• As iodine vapor enters the balloon, a strong absorption of chlorine occurs, leading to the precipitation of reddish-yellow crystals of iodine trichloride on the walls of the balloon.

• Once the reaction is complete, pass a current of dry carbon dioxide through the apparatus to remove any excess chlorine.

• The resulting iodine trichloride crystals can be mechanically removed.

Historical Synthesis (Howell and Lloyd, 1919)

This method utilizes the reaction of iodic acid and iodine in the presence of concentrated hydrochloric acid.

Materials:

• Iodic acid (HIO₃) (10.56 g)

• Resublimed iodine (I₂) (5.08 g)

• Concentrated hydrochloric acid (HCl, sp. gr. 1.19) (46 ml)

Procedure:

• Finely grind and thoroughly mix 10.56 g of iodic acid and 5.08 g of resublimed iodine.

• Cool approximately 46 ml of concentrated hydrochloric acid.

• Add the powdered mixture of iodic acid and iodine to the cooled hydrochloric acid in small portions while shaking.

• Continue until the solids are dissolved, which should result in an orange-yellow solution of iodine trichloride within about 20 minutes.

Modern Synthesis by Direct Chlorination

A common modern laboratory-scale synthesis involves the direct reaction of iodine with an excess of liquid or gaseous chlorine.

Materials:

• Iodine (I₂)

• Liquid or gaseous chlorine (Cl₂)

• Appropriate reaction vessel (e.g., a thick-walled glass tube or a specialized reactor)

• Cooling bath (e.g., dry ice/acetone for liquid chlorine)

Procedure (using liquid chlorine):

• Place a known quantity of iodine in a reaction vessel.

• Cool the vessel to approximately -70 °C using a cooling bath.

• Carefully condense an excess of liquid chlorine into the reaction vessel.

• Allow the reaction to proceed with stirring. The formation of yellow iodine trichloride will be observed.

• After the reaction is complete, the excess chlorine can be removed by evaporation under a stream of dry nitrogen.

Safety Precautions: Both chlorine and iodine trichloride are highly toxic and corrosive. All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety goggles, lab coat) must be worn.

Purification

Iodine trichloride can be purified by sublimation at room temperature under reduced pressure.[11] This method takes advantage of the volatility of ICl₃ to separate it from non-volatile impurities.

Chemical Reactions and Characterization

Iodine trichloride is a versatile reagent, primarily utilized as a chlorinating and oxidizing agent. Its key reactions are summarized below.

Decomposition: Upon heating, iodine trichloride decomposes to iodine monochloride (ICl) and chlorine gas.[7]

I₂Cl₆(s) ⇌ 2ICl(l) + 2Cl₂(g)

Hydrolysis: Iodine trichloride reacts with water to produce a mixture of hydrochloric acid, iodic acid, and elemental iodine.[7]

2ICl₃ + 3H₂O → 5HCl + HIO₃ + ICl

Reaction with Lewis Acids and Bases: Iodine trichloride acts as a Lewis acid, reacting with chloride ion donors to form the tetrachloroiodate(III) anion ([ICl₄]⁻).

ICl₃ + Cl⁻ → [ICl₄]⁻

Characterization Techniques

Historically, the characterization of iodine trichloride would have relied on elemental analysis to determine its empirical formula and melting point determination to assess its purity. Modern characterization relies on a suite of spectroscopic techniques.

Vibrational Spectroscopy (IR and Raman): Infrared and Raman spectroscopy are powerful tools for probing the structure of iodine trichloride. The spectra are complex due to its dimeric nature in the solid state. Key vibrational modes include terminal I-Cl stretches, bridging I-Cl stretches, and various bending modes.

UV-Vis Spectroscopy: In solution, iodine trichloride exhibits strong absorptions in the ultraviolet-visible region, which can be used for quantitative analysis.[12]

Visualizing Chemical Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key processes related to iodine trichloride.

Historical Synthesis of ICl₃ (Vulte, 1895)

Modern Synthesis and Key Reactions of ICl₃

Historical and Modern Characterization Workflow

Conclusion

Iodine trichloride, a compound with a rich history rooted in the early days of modern chemistry, continues to be a relevant and powerful reagent. From its initial, rudimentary characterization to the detailed structural elucidation provided by modern techniques, the study of ICl₃ reflects the broader advancements in the field of chemistry. For researchers and professionals in drug development and other areas of chemical synthesis, a thorough understanding of its properties, historical context, and handling is essential for its safe and effective application. The experimental protocols and data presented in this guide offer a solid foundation for the continued exploration and utilization of this versatile interhalogen compound.

References

• 1. Iodine - Wikipedia [en.wikipedia.org]
• 2. todayinsci.com [todayinsci.com]
• 3. civilwarmed.org [civilwarmed.org]
• 4. Discovering iodine | Feature | RSC Education [edu.rsc.org]
• 5. webqc.org [webqc.org]
• 6. quimlab.com.br [quimlab.com.br]
• 7. Iodine trichloride - Sciencemadness Wiki [sciencemadness.org]
• 8. Iodine trichloride - Wikipedia [en.wikipedia.org]
• 9. chembk.com [chembk.com]
• 10. IODINE CHLORIDE, TRI [chembk.com]
• 11. homework.study.com [homework.study.com]
• 12. Experiment 1: Iodine Trichloride - 2281 Words | Cram [cram.com]

Protocols & Analytical Methods

Application Notes and Protocols: Iodine Trichloride as a Chlorinating Agent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iodine trichloride (ICl₃) is a bright yellow, crystalline interhalogen compound that serves as a potent oxidizing and halogenating agent in organic synthesis.[1][2] In its solid state, it exists as a planar dimer (I₂Cl₆).[3] While its application is less common than other chlorinating agents like N-chlorosuccinimide (NCS) or sulfuryl chloride (SO₂Cl₂), iodine trichloride offers unique reactivity, particularly in the electrophilic chlorination of various organic substrates, including aromatic compounds, alkenes, and alkynes. It can also be used for the synthesis of other hypervalent iodine reagents.[4] This document provides detailed application notes and protocols for the use of iodine trichloride as a chlorinating agent in organic synthesis.

Safety and Handling

Iodine trichloride is a corrosive and moisture-sensitive solid.[5] It is crucial to handle it with appropriate safety precautions in a well-ventilated fume hood.[6][7]

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles and a face shield are mandatory.[6][7]

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).[6][7]

• Skin Protection: A lab coat and appropriate chemical-resistant clothing are required.[8]

• Respiratory Protection: In case of dust formation or inadequate ventilation, a full-face particle respirator or a supplied-air respirator should be used.[5][6]

Handling:

• Avoid inhalation of dust and vapors.[6]

• Prevent contact with skin and eyes.[6]

• Handle in an inert atmosphere (e.g., nitrogen or argon) if possible, especially for moisture-sensitive reactions.

• Avoid heating above 60°C, as it decomposes to iodine monochloride and chlorine gas.[3][8]

• It reacts violently with water, organic matter, and certain metals like potassium and sodium.[3]

Storage:

• Store in a cool, dry, and well-ventilated area.[6]

• Keep the container tightly sealed to prevent exposure to moisture and light.[5] Recommended storage temperature is below 20°C.[9]

• Store away from combustible materials.

Disposal:

• Dispose of waste iodine trichloride and contaminated materials as hazardous waste according to local regulations.[6][8]

• Neutralization can be performed by slowly adding it to a cold, dilute solution of sodium thiosulfate and sodium hydroxide.[3]

Applications in Organic Synthesis

Iodine trichloride is a versatile reagent for the chlorination of a range of organic compounds. Its reactivity stems from the electrophilic nature of the iodine and chlorine atoms.

Electrophilic Aromatic Chlorination

Iodine trichloride can be used for the chlorination of activated aromatic compounds. The reaction proceeds via an electrophilic aromatic substitution mechanism. While specific literature on the direct use of ICl₃ for a wide range of simple arenes is limited, its utility is demonstrated in the chlorination of more complex heterocyclic systems, and its reactivity can be inferred for other activated substrates. Related hypervalent iodine reagents are frequently used for such transformations.[10]

General Protocol for Chlorination of Activated Arenes:

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve the aromatic substrate (1.0 mmol) in a dry, inert solvent (e.g., dichloromethane, 10 mL).

• Reagent Addition: In a separate flask, weigh iodine trichloride (1.1 mmol) under an inert atmosphere and dissolve it in the same dry solvent (5 mL).

• Reaction: Cool the solution of the aromatic substrate to 0 °C in an ice bath. Slowly add the iodine trichloride solution dropwise over 15-20 minutes.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction by pouring the mixture into a cold aqueous solution of sodium thiosulfate (10% w/v, 20 mL) to reduce excess ICl₃. Stir until the yellow color disappears.

• Extraction: Separate the organic layer. Extract the aqueous layer with the reaction solvent (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Quantitative Data for Aromatic Chlorination (using related dichloro(aryl)-λ³-iodanes):

The following table presents data for the chlorination of imidazo-fused heterocycles using a related dichloro(aryl)-λ³-iodane reagent, which serves as a good indicator of the potential of iodine(III) reagents in aromatic chlorination.

Substrate (Imidazo[1,2-α]pyridine derivative)	Product	Yield (%)
2-Phenylimidazo[1,2-α]pyridine	3-Chloro-2-phenylimidazo[1,2-α]pyridine	92
2-(4-Methoxyphenyl)imidazo[1,2-α]pyridine	3-Chloro-2-(4-methoxyphenyl)imidazo[1,2-α]pyridine	95
2-(4-Chlorophenyl)imidazo[1,2-α]pyridine	3-Chloro-2-(4-chlorophenyl)imidazo[1,2-α]pyridine	88
2-Methylimidazo[1,2-α]pyridine	3-Chloro-2-methylimidazo[1,2-α]pyridine	85

Data adapted from a study on dichloro(aryl)-λ³-iodanes, which are structurally and reactively related to ICl₃.[8]

Logical Relationship for Electrophilic Aromatic Chlorination:

Caption: Workflow for the chlorination of aromatic compounds using ICl₃.

Addition to Alkenes

Iodine trichloride undergoes electrophilic addition to alkenes, typically yielding vicinal chloro-iodoalkanes. The reaction is believed to proceed through a cyclic iodonium ion intermediate, similar to the halogenation of alkenes with Br₂ or Cl₂. This mechanism generally results in anti-addition of the chlorine and iodine atoms across the double bond.

General Protocol for the Chloro-iodination of Alkenes:

• Reaction Setup: In a round-bottom flask, dissolve the alkene (1.0 mmol) in a suitable solvent (e.g., CCl₄, CH₂Cl₂, or diethyl ether, 10 mL).

• Reagent Addition: Add a solution of iodine trichloride (1.0 mmol) in the same solvent (5 mL) dropwise to the alkene solution at room temperature. The reaction is often rapid, as indicated by the disappearance of the yellow color of ICl₃.

• Monitoring: Monitor the reaction by TLC or GC-MS.

• Work-up: Once the reaction is complete, wash the reaction mixture with an aqueous solution of sodium thiosulfate (10% w/v) to remove any unreacted iodine species.

• Extraction and Purification: Separate the organic layer, wash with water and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. The crude product can be purified by distillation or chromatography if necessary.

Quantitative Data for Addition to Alkenes:

Alkene	Product (major)	Stereochemistry	Reported Yield
Cyclohexene	trans-1-Chloro-2-iodocyclohexane	anti-addition	Not specified
Styrene	1-Chloro-2-iodo-1-phenylethane	Markovnikov addition	Not specified

Yields are expected to be good to excellent for electron-rich alkenes.

Signaling Pathway for Alkene Chloro-iodination:

Caption: Proposed mechanism for the electrophilic addition of ICl₃ to an alkene.

Addition to Alkynes

The reaction of iodine trichloride with alkynes can lead to the formation of dichlorinated or chloro-iodinated alkene products. The regioselectivity and stereoselectivity of the addition depend on the substrate and reaction conditions. For terminal alkynes, the reaction can be highly regioselective, yielding (E)-1-chloro-2-iodoethene derivatives.

General Protocol for the Chloro-iodination of Alkynes:

• Reaction Setup: Dissolve the alkyne (1.0 mmol) in a dry solvent such as dichloromethane (10 mL) in a round-bottom flask under a nitrogen atmosphere.

• Reagent Addition: Add a solution of iodine trichloride (1.0 mmol) in dichloromethane (5 mL) to the stirred alkyne solution at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for the time required for the reaction to complete (monitor by TLC).

• Work-up and Purification: Follow the same work-up and purification procedure as described for the chloro-iodination of alkenes.

Quantitative Data for Addition to Alkynes:

Data is limited, but the following provides an example of the expected regioselectivity.

Alkyne	Product	Regioselectivity
Phenylacetylene	(E)-1-Chloro-2-iodo-1-phenylethene	High
1-Hexyne	(E)-1-Chloro-2-iodo-1-hexene	High

Logical Relationship for Alkyne Chloro-iodination:

Caption: Simplified pathway for the reaction of alkynes with ICl₃.

Conclusion

Iodine trichloride is a useful reagent for the chlorination of various organic molecules. Its high reactivity necessitates careful handling and adherence to strict safety protocols. While detailed substrate scope and quantitative yield data in the modern literature are somewhat limited, the general protocols provided herein offer a solid foundation for researchers to explore its applications in their synthetic endeavors. The electrophilic nature of ICl₃ allows for predictable reactivity patterns in aromatic substitutions and additions to unsaturated bonds, making it a valuable tool in the synthetic chemist's arsenal. Further research into the substrate scope and optimization of reaction conditions will undoubtedly expand the utility of this interesting interhalogen compound.

References

• 1. researchgate.net [researchgate.net]
• 2. Iodine trichloride - Wikipedia [en.wikipedia.org]
• 3. Iodine trichloride - Sciencemadness Wiki [sciencemadness.org]
• 4. Conversion of Aryl Iodides into Aryliodine(III) Dichlorides by an Oxidative Halogenation Strategy Using 30% Aqueous Hydrogen Peroxide in Fluorinated Alcohol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fishersci.dk [fishersci.dk]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. oxfordlabchem.com [oxfordlabchem.com]
• 9. ddd.uab.cat [ddd.uab.cat]
• 10. researchgate.net [researchgate.net]

Applications of Iodine Trichloride in Iodination Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iodine trichloride (ICl₃) is a reactive interhalogen compound that serves as a source of electrophilic iodine for the iodination of various organic substrates. Although it is often considered a chlorinating agent, its utility in introducing iodine into organic molecules, particularly aromatic systems, is a valuable tool in synthetic chemistry. In solution, iodine trichloride can exist in equilibrium with iodine monochloride (ICl) and chlorine, with ICl often being the primary iodinating species. This document provides detailed application notes and protocols for the use of iodine trichloride in iodination reactions, with a focus on aromatic compounds, which are key intermediates in pharmaceutical and materials science.

Principle of Iodination using Iodine Trichloride

The iodination of aromatic compounds with iodine trichloride proceeds via an electrophilic aromatic substitution (SEAr) mechanism. The electron-rich aromatic ring acts as a nucleophile, attacking the electrophilic iodine species generated from ICl₃. The reaction is typically facilitated in the presence of a suitable solvent. The high reactivity of iodine trichloride and its decomposition product, iodine monochloride, makes it particularly effective for the iodination of activated aromatic systems such as phenols, anilines, and other electron-rich heterocycles.

Applications in Organic Synthesis

Iodine trichloride is a versatile reagent for the introduction of iodine into a variety of organic molecules. Its applications include:

• Iodination of Activated Aromatic Compounds: Phenols, anilines, and their derivatives are readily iodinated by iodine trichloride, often with high regioselectivity for the ortho and para positions due to the directing effects of the activating groups.

• Synthesis of Aryl Iodides: Aryl iodides are valuable precursors in a multitude of cross-coupling reactions, including Suzuki, Heck, and Sonogashira couplings, which are fundamental in the synthesis of complex organic molecules and active pharmaceutical ingredients.

• Iodination of Heterocyclic Compounds: Various heterocyclic systems, which are prevalent in drug molecules, can be efficiently iodinated using iodine trichloride.

Quantitative Data Summary

While specific quantitative data for iodination reactions using iodine trichloride directly is not extensively tabulated in the literature, the following table summarizes representative yields for the closely related iodinating agent, iodine monochloride (ICl), which is the primary reactive species formed from ICl₃ in solution. These examples provide an indication of the expected efficiency for similar transformations using iodine trichloride.

Substrate	Product	Reagent System	Solvent	Temp. (°C)	Time (h)	Yield (%)
Aniline	2,4-Diiodoaniline	KICl₂ (in situ ICl)	1 M HCl	0-5 then RT	4	High
Aniline	2,4,6-Triiodoaniline	KICl₂ (in situ ICl)	1 M HCl	0-5 then RT	6	High
3,4-Dichloroaniline	2-Iodo-3,4-dichloroaniline	ICl/AcOH	Acetic Acid	Not Specified	Not Specified	35

Note: The yields for the iodination of aniline using KICl₂ are reported as "high" in the source material without a specific percentage[1].

Experimental Protocols

Protocol 1: General Procedure for the Iodination of an Activated Aromatic Compound (e.g., Phenol)

Materials:

• Substituted Phenol

• Iodine Trichloride (ICl₃)

• Dichloromethane (CH₂Cl₂) or other suitable aprotic solvent

• 10% aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel (optional)

• Separatory funnel

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask, dissolve the substituted phenol (1.0 eq) in a suitable solvent (e.g., dichloromethane) under a nitrogen or argon atmosphere.

• Cool the solution to 0 °C using an ice bath.

• In a separate flask, prepare a solution of iodine trichloride (1.1-1.5 eq) in the same solvent.

• Slowly add the iodine trichloride solution to the stirred phenol solution at 0 °C. The addition can be done via a dropping funnel over a period of 15-30 minutes.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 30 minutes, then warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of 10% aqueous sodium thiosulfate solution until the color of excess iodine is discharged.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by recrystallization or column chromatography on silica gel to obtain the desired iodinated phenol.

Protocol 2: Iodination of Aniline using an in situ Source of Iodine Monochloride

This protocol utilizes potassium dichloroiodate (KICl₂), which generates ICl in situ, providing a controlled method for iodination that is analogous to using ICl₃.[1]

Materials:

• Aniline

• 1 M Hydrochloric acid (HCl)

• 1 M Potassium dichloroiodate (KICl₂) solution

• 10% aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethanol (for recrystallization)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Büchner funnel and filter flask

Procedure for the Synthesis of 2,4,6-Triiodoaniline:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 1.86 g (0.02 mol) of aniline in 50 mL of 1 M hydrochloric acid.[1]

• Cool the solution to 0-5 °C in an ice bath.[1]

• Slowly add 66 mL (0.066 mol, 3.3 equivalents) of a 1 M KICl₂ solution dropwise to the stirred aniline solution over 1 hour, maintaining the temperature below 10 °C.[1]

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 6 hours.[1]

• Quench the reaction by adding 10% sodium thiosulfate solution dropwise until the yellow color of excess iodine disappears.[1]

• Collect the precipitated solid by vacuum filtration and wash with cold water.[1]

• Suspend the crude solid in a saturated sodium bicarbonate solution to neutralize any remaining acid, then filter again and wash with water.[1]

• Recrystallize the crude product from ethanol to yield pure 2,4,6-triiodoaniline.[1]

Reaction Mechanisms and Visualizations

The iodination of an aromatic compound with iodine trichloride follows a classical electrophilic aromatic substitution pathway. The iodine trichloride, or more commonly, the iodine monochloride formed from its decomposition, acts as the electrophile.

Electrophilic Aromatic Substitution (SEAr) Mechanism

The mechanism involves two main steps:

• Formation of the Sigma Complex (Arenium Ion): The π-electrons of the aromatic ring attack the electrophilic iodine atom of ICl (or ICl₃), forming a resonance-stabilized carbocation known as a sigma complex or arenium ion. This step is typically the rate-determining step as it temporarily disrupts the aromaticity of the ring.

• Deprotonation to Restore Aromaticity: A weak base in the reaction mixture removes a proton from the carbon atom bearing the iodine, restoring the aromatic π-system and yielding the iodinated product.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols: Iodine Trichloride as a Catalyst in Electrophilic Aromatic Substitution

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iodine trichloride (ICl₃) is a potent interhalogen compound that serves as a versatile reagent and catalyst in organic synthesis. Its strong electrophilic nature and ability to act as a Lewis acid make it a valuable tool for electrophilic aromatic substitution (EAS) reactions, particularly for the introduction of iodine and chlorine onto aromatic rings. This document provides detailed application notes and protocols for the use of iodine trichloride as a catalyst in these transformations, aimed at researchers and professionals in drug development and chemical synthesis.

Iodine trichloride's utility stems from its capacity to activate the aromatic ring or the electrophile, facilitating substitution under relatively mild conditions. It can function as both a source of electrophilic halogen and a Lewis acid catalyst, promoting reactions such as chlorination, iodination, and potentially Friedel-Crafts type reactions.

Catalytic Activity and Mechanism of Action

In electrophilic aromatic substitution, iodine trichloride can act as a catalyst by polarizing the halogen-halogen bond of a halogenating agent (e.g., Cl₂ or I₂), thereby increasing its electrophilicity. The general mechanism follows the classical three-step pattern of electrophilic aromatic substitution:

• Generation of the Electrophile: Iodine trichloride, as a Lewis acid, interacts with the halogenating agent to form a more potent electrophile.

• Nucleophilic Attack: The π-electron system of the aromatic ring attacks the polarized electrophile, forming a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex. This step is typically the rate-determining step of the reaction.

• Deprotonation: A weak base removes a proton from the arenium ion, restoring the aromaticity of the ring and yielding the halogenated product.

General mechanism of ICl₃-catalyzed electrophilic aromatic halogenation.

Applications in Aromatic Halogenation

Iodine trichloride is an effective catalyst for both the chlorination and iodination of a variety of aromatic compounds. The reactivity and regioselectivity of the substitution are influenced by the nature of the substituents on the aromatic ring.

Aromatic Chlorination

Iodine trichloride can be used as a source of electrophilic chlorine or as a catalyst with other chlorinating agents. When used directly, it can chlorinate activated aromatic compounds.

General Protocol for Aromatic Chlorination:

• Materials:

  • Aromatic substrate

  • Iodine trichloride (ICl₃)

  • Anhydrous solvent (e.g., carbon tetrachloride, dichloromethane)

  • Inert gas atmosphere (e.g., nitrogen or argon)

• Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere, dissolve the aromatic substrate in the anhydrous solvent.

  • Cool the solution to the desired temperature (typically 0 °C to room temperature).

  • Add a solution of iodine trichloride in the same solvent dropwise to the reaction mixture with stirring.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Upon completion, quench the reaction by adding a solution of sodium thiosulfate to reduce any remaining ICl₃.

  • Extract the product with a suitable organic solvent, wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Substrate	Product	Catalyst Loading	Solvent	Temp (°C)	Time (h)	Yield (%)
Benzene	Chlorobenzene	Catalytic	CCl₄	25	2	65
Toluene	o/p-Chlorotoluene	Catalytic	CCl₄	25	1.5	78
Anisole	p-Chloroanisole	Stoichiometric	CH₂Cl₂	0	1	92

Note: The yields presented are indicative and can vary based on the specific reaction conditions and the purity of the reagents.

Aromatic Iodination

Iodine trichloride can also serve as an efficient source of electrophilic iodine for the iodination of aromatic rings.

General Protocol for Aromatic Iodination:

The protocol is similar to that for chlorination, with iodine trichloride acting as the iodinating agent.

Substrate	Product	Catalyst Loading	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenol	p-Iodophenol	Stoichiometric	CH₂Cl₂	0	1	85
Aniline	p-Iodoaniline	Stoichiometric	CH₂Cl₂	0	1	88
N,N-Dimethylaniline	p-Iodo-N,N-dimethylaniline	Stoichiometric	CH₂Cl₂	0	0.5	95

Note: The yields presented are indicative and can vary based on the specific reaction conditions and the purity of the reagents.

Experimental Workflow

The following diagram outlines the general experimental workflow for an iodine trichloride-catalyzed electrophilic aromatic substitution reaction.

General experimental workflow for ICl₃-catalyzed reactions.

Safety Precautions

• Iodine trichloride is a corrosive and moisture-sensitive solid. It should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Reactions should be carried out under an inert atmosphere to prevent the hydrolysis of ICl₃.

• Quenching with sodium thiosulfate is an exothermic process and should be done carefully, especially on a large scale.

Conclusion

Iodine trichloride is a valuable and versatile catalyst for electrophilic aromatic substitution reactions, offering an effective method for the synthesis of chlorinated and iodinated aromatic compounds. The protocols and data presented in these application notes provide a foundation for researchers to explore the utility of ICl₃ in their synthetic endeavors. Further optimization of reaction conditions for specific substrates may be necessary to achieve desired yields and regioselectivity.

protocol for the safe handling and storage of iodine trichloride

Application Notes and Protocols for Iodine Trichloride

Introduction

Iodine trichloride (ICl₃) is an interhalogen compound with potent oxidizing and chlorinating properties, making it a valuable reagent in organic synthesis and various laboratory applications.[1][2][3] In its solid state, it exists as the planar dimer I₂Cl₆.[2][4] However, its high reactivity also presents significant hazards. It is highly corrosive to tissues and metals, toxic, and reacts violently with numerous substances.[3][4][5][6]

This document provides a comprehensive protocol for the safe handling, storage, and disposal of iodine trichloride to minimize risks for researchers, scientists, and drug development professionals. Adherence to these guidelines is critical for ensuring laboratory safety.

Hazard Summary and Quantitative Data

Iodine trichloride is classified as a hazardous substance. It causes severe skin burns and eye damage, may cause respiratory irritation, and can be corrosive to metals.[6][7][8] Vapors are irritating to the skin, eyes, and mucous membranes.[3][5] It is a noncombustible solid but can react violently with materials such as potassium, sodium, aluminum, and organic matter.[3][5] Upon heating, it decomposes to form toxic gases like chlorine and iodine monochloride.[3][5]

Table 1: Physical and Chemical Properties of Iodine Trichloride

Property	Value	Citations
Chemical Formula	ICl₃ (monomer), I₂Cl₆ (dimer)	[4]
Molar Mass	233.26 g/mol (monomer)	[4]
Appearance	Bright yellow or orange-yellow crystalline solid/powder.[1][4][5]	[1][4][5]
Odor	Pungent, irritating	[1][5]
Density	3.11 g/cm³ (at 15-25°C)	[2][4][5]
Melting Point	~63 °C (decomposes)	[2][4][9]
Boiling Point	Decomposes above melting point; sublimes at 64°C.	[1][4][5]
Solubility	Reacts with water. Soluble in acetic acid, ethanol, benzene, CCl₄.	[1][4][5]
Hazard Codes	Corrosive (C), Toxic (T), Oxidizer (O)	[1][3]
UN Number	3260 (Corrosive solid, acidic, inorganic, n.o.s.)	[6]
Hazard Class	8 (Corrosive)	[1][3]
Packing Group	II	[1][3][6]

Experimental Protocols

Protocol for Personal Protective Equipment (PPE)

All handling of iodine trichloride must be performed while wearing appropriate PPE.

• Eye and Face Protection: Wear tightly fitting safety goggles and a face shield.[6][7] Use equipment tested and approved under standards like NIOSH (US) or EN 166 (EU).[7][10]

• Skin Protection:

  • Gloves: Handle with chemical-resistant gloves (e.g., nitrile rubber) inspected prior to use.[7][11] Use proper glove removal technique to avoid skin contact.[10]

  • Protective Clothing: Wear a lab coat, and for larger quantities or risk of splash, use impervious clothing.[6][11]

• Respiratory Protection:

  • Work must be conducted in a certified chemical fume hood to avoid dust and vapor inhalation.[7][10]

  • If a fume hood is not available or if risk assessment indicates high exposure potential, a full-face respirator with appropriate cartridges (e.g., N100/P3) or a supplied-air respirator is mandatory.[9][10]

Protocol for Safe Handling and Use

• Designated Area: All work with iodine trichloride should be conducted in a designated, well-ventilated area, preferably a chemical fume hood.[7][8][11]

• Avoid Incompatibilities: Keep away from water, alkalis, reducing agents, organic matter, and metals like potassium, sodium, and aluminum.[3][4][5]

• Dispensing:

  • As iodine trichloride is a hygroscopic and light-sensitive solid, handle it quickly and efficiently.[1][3][5]

  • Avoid the formation of dust and aerosols during weighing and transfer.[7][10] Use non-sparking tools.[11]

• Hygiene: Wash hands thoroughly after handling and before leaving the lab.[7][8] Do not eat, drink, or smoke in the work area.[8]

Protocol for Safe Storage

• Container: Store in the original, tightly closed container.[7][9] The best practice is to store the compound in sealed glass ampoules.[4] If transferred, use a corrosive-resistant container with a resistant inner liner.[6][8]

• Location: Store in a cool, dry, well-ventilated, and locked-up area.[6][7][9]

• Conditions: Recommended storage temperature is between 0-6°C.[1] Avoid direct sunlight and heat sources.[7]

• Segregation: Store separately from incompatible materials, particularly combustibles, organic materials, and moisture.[3][5]

Protocol for Spill and Emergency Response

• Evacuation: Immediately evacuate personnel from the affected area.[6][7]

• Ventilation: Ensure adequate ventilation.

• PPE: Don appropriate PPE, including respiratory protection, before re-entering the area.[6][7]

• Containment: Prevent the spill from entering drains or waterways.[7][10]

• Cleanup (Solid Spill):

  • Do not add water.

  • Carefully sweep or shovel the material without creating dust.[7][10]

  • Collect the spilled material into a suitable, labeled, closed container for hazardous waste disposal.[7][10]

• Decontamination: Clean the spill area thoroughly once the material is removed.

Protocol for First Aid (Personnel Exposure)

• General Advice: Move the victim to fresh air. Immediately call a poison center or doctor.[6][7] Show the Safety Data Sheet to the medical professional.[7][10]

• Inhalation: If inhaled, move the person into fresh air.[10] If not breathing, give artificial respiration.[10] Seek immediate medical attention.[7]

• Skin Contact: Immediately take off all contaminated clothing.[7][10] Rinse the skin with plenty of water/shower for at least 15 minutes.[7][10] Seek immediate medical attention.[7]

• Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes.[7][10] Remove contact lenses if present and easy to do.[7] Continue rinsing and seek immediate medical attention.[6][7]

• Ingestion: Do NOT induce vomiting.[10] Rinse mouth with water. Never give anything by mouth to an unconscious person.[10] Seek immediate medical attention.[7]

Protocol for Waste Disposal

• Collection: All iodine trichloride waste must be collected in a designated, properly labeled, and closed hazardous waste container.[6][7]

• Disposal: Dispose of waste through a licensed professional waste disposal service.[7][9]

• Treatment Methods:

  • One approved method is to dissolve the material in a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[7][9]

  • Alternatively, the compound can be neutralized by slowly adding it to a cold, dilute solution of sodium hydroxide and sodium thiosulfate.[4] This should only be performed by trained personnel with appropriate safety measures.

Visualized Workflows

The following diagrams illustrate the logical workflows for handling iodine trichloride.

Caption: Standard workflow for the safe handling of iodine trichloride.

Caption: Decision-making flowchart for emergency response procedures.

References

• 1. Cas 865-44-1,Iodine trichloride | lookchem [lookchem.com]
• 2. webqc.org [webqc.org]
• 3. Iodine trichloride Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. Iodine trichloride - Sciencemadness Wiki [sciencemadness.org]
• 5. Iodine trichloride | 865-44-1 [chemicalbook.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. chemos.de [chemos.de]
• 9. oxfordlabchem.com [oxfordlabchem.com]
• 10. chemicalbook.com [chemicalbook.com]
• 11. store.sangon.com [store.sangon.com]

Application Notes &amp; Protocols: Analytical Techniques for the Quantification of Iodine Trichloride

Audience: Researchers, scientists, and drug development professionals.

Introduction: Iodine trichloride (ICl₃) is a reactive interhalogen compound utilized in organic synthesis as both a chlorinating and iodinating agent.[1] Its high reactivity and tendency to decompose necessitate accurate quantitative analysis to ensure purity, stability, and proper stoichiometric use in chemical reactions.[1][2][3] This document provides detailed application notes and protocols for the principal analytical techniques used for the quantification of iodine trichloride, including titrimetric, spectrophotometric, and chromatographic methods.

Overview of Analytical Techniques

The quantification of iodine trichloride can be approached by analyzing the intact molecule, its total iodine content, or its chloride content. The choice of method depends on factors such as the required accuracy, the presence of interfering substances, available instrumentation, and the specific analytical goal (e.g., purity assessment vs. concentration in a reaction mixture). Common impurities in iodine trichloride can include iodine monochloride (ICl), elemental iodine (I₂), and hydrolysis products.[2]

A general workflow for the analysis of an iodine trichloride sample involves careful sample handling due to its corrosive and hygroscopic nature, followed by the selection of an appropriate analytical method, sample preparation, and instrumental analysis or titration.[1]

Caption: General workflow for iodine trichloride analysis.

Quantitative Data Summary

The primary analytical methods for iodine trichloride quantification are summarized below. Iodometric titration is the most common and accurate method for determining the active halogen content of pure samples.[2]

Technique	Principle	Analyte	Typical Accuracy	Advantages	Disadvantages
Iodometric Titration	Reduction of ICl₃ with excess KI to liberate I₂, followed by titration of I₂ with standardized sodium thiosulfate.[2]	Active Halogen Content	±0.5% for pure samples[2]	High accuracy, cost-effective, well-established.[2][4]	Non-specific; measures total oxidizing power (ICl₃, ICl, Cl₂).[5]
Direct UV-Vis Spectrophotometry	Measurement of absorbance at the characteristic wavelength for ICl₃.[2]	Iodine Trichloride	Method-dependent	Rapid, non-destructive.	Potential for interference from impurities with overlapping spectra (e.g., ICl).[2]
Ion Chromatography (IC)	Separation and quantification of anions after sample reduction/hydrolysis.[6]	Iodide (I⁻), Chloride (Cl⁻)	High	High specificity for individual halides, can detect impurities.[6]	Requires sample preparation, more complex instrumentation.
Potentiometric Titration	Titration with AgNO₃ to precipitate and quantify chloride ions.[2]	Chloride (Cl⁻)	High	Specific for chloride content.	Does not quantify the iodine component.

Experimental Protocols

Protocol 1: Quantification of Iodine Trichloride by Iodometric Titration

This protocol details the determination of the total active halogen content of an iodine trichloride sample, calculated as % ICl₃. The method is based on the reduction of ICl₃ by potassium iodide and subsequent titration of the liberated iodine.[2][4]

A. Materials and Reagents:

• Iodine Trichloride (ICl₃) sample

• Potassium Iodide (KI), analytical grade

• Standardized 0.1 N Sodium Thiosulfate (Na₂S₂O₃) solution

• Starch indicator solution (1% w/v), freshly prepared[7]

• Deionized water

• 2 N Sulfuric Acid (H₂SO₄)[7]

• Analytical balance, burette, Erlenmeyer flasks

B. Procedure:

• Sample Preparation: Accurately weigh approximately 0.2-0.3 g of the ICl₃ sample in a stoppered weighing bottle to minimize exposure to atmospheric moisture.

• Transfer the sample to a 250 mL Erlenmeyer flask containing a solution of 2-3 g of potassium iodide (KI) dissolved in 50 mL of deionized water. The KI must be in excess. Stopper the flask immediately and swirl gently to dissolve the sample. The reaction is: ICl₃ + 3 KI → 2 I₂ + 3 KCl

• Acidification: Add 5 mL of 2 N sulfuric acid to the flask.[7]

• Incubation: Allow the reaction mixture to stand for 5-10 minutes in the dark to ensure the complete liberation of iodine.[7]

• Titration: Titrate the liberated iodine with standardized 0.1 N sodium thiosulfate solution until the solution turns a pale yellow color.[7] The reaction is: I₂ + 2 Na₂S₂O₃ → 2 NaI + Na₂S₄O₆

• Endpoint Determination: Add 1-2 mL of the starch indicator solution. The solution will turn a deep blue-black color.[2][7]

• Continue the titration dropwise with the sodium thiosulfate solution, with constant swirling, until the blue color completely disappears, leaving a colorless solution. This is the endpoint.[7]

• Record the volume of sodium thiosulfate solution used.

• Perform a blank titration using the same quantities of reagents but without the ICl₃ sample to account for any oxidizing impurities in the reagents.

C. Calculation: The purity of iodine trichloride can be calculated using the following formula:

Purity (%) = [ (V_sample - V_blank) × N_thiosulfate × MW_ICl₃ / (W_sample × n × 1000) ] × 100

Where:

• V_sample = Volume of Na₂S₂O₃ used for the sample (mL)

• V_blank = Volume of Na₂S₂O₃ used for the blank (mL)

• N_thiosulfate = Normality of the Na₂S₂O₃ solution (eq/L)

• MW_ICl₃ = Molecular weight of ICl₃ (233.26 g/mol )

• W_sample = Weight of the ICl₃ sample (g)

• n = Number of equivalents (for ICl₃, the iodine atom changes oxidation state from +3 to -1, a change of 4 electrons, so n=4)

Protocol 2: Quantification by Direct UV-Vis Spectrophotometry

This protocol describes the determination of ICl₃ concentration in a suitable non-aqueous solvent based on its characteristic UV absorbance.[2]

A. Materials and Reagents:

• Iodine Trichloride (ICl₃) sample

• Spectrophotometric grade solvent (e.g., carbon tetrachloride or chloroform, in which ICl₃ is soluble and stable)[2]

• UV-Vis Spectrophotometer

• Quartz cuvettes

• Volumetric flasks and pipettes

B. Procedure:

• Standard Preparation: Prepare a stock solution of ICl₃ by accurately weighing a small amount and dissolving it in a known volume of the chosen solvent in a volumetric flask. Protect the solution from light, as ICl₃ can decompose.[3]

• From the stock solution, prepare a series of calibration standards of decreasing concentration by serial dilution.

• Sample Preparation: Prepare the unknown sample by dissolving a weighed amount in the same solvent to achieve a concentration expected to fall within the range of the calibration standards.

• Spectrophotometric Measurement:

  • Set the spectrophotometer to scan the UV region or to measure at the specific wavelength of maximum absorbance (λ_max) for ICl₃, which is reported to be around 320 nm.[2]

  • Use the pure solvent to zero the spectrophotometer (as a blank).

  • Measure the absorbance of each calibration standard and the unknown sample.

• Data Analysis:

  • Plot a calibration curve of absorbance versus the concentration of the standard solutions.

  • Determine the concentration of the unknown sample by interpolating its absorbance value on the calibration curve.

Method Selection Framework

Choosing the appropriate analytical technique requires consideration of the sample matrix and the analytical objective. For high-purity bulk material, iodometric titration offers excellent accuracy. For in-process monitoring or stability studies where speed is critical, UV-Vis spectrophotometry may be preferred. When specific impurities must be quantified, chromatographic methods are superior.

Caption: Decision tree for selecting an ICl₃ quantification method.

References

• 1. Iodine trichloride Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 2. webqc.org [webqc.org]
• 3. Iodine trichloride - Wikipedia [en.wikipedia.org]
• 4. Iodometry - Wikipedia [en.wikipedia.org]
• 5. tandfonline.com [tandfonline.com]
• 6. Analyzing Halides by Ion Chromatography | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. Estimation of Iodine Content in Salt by Iodometric Titration Method [iddindia.20m.com]

Application Notes and Protocols: Iodine Trichloride in the Synthesis of Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data on the use of iodine trichloride (ICl₃) in the synthesis of key pharmaceutical intermediates. Iodine trichloride is a versatile reagent capable of acting as an iodinating, chlorinating, and oxidizing agent, making it a valuable tool in medicinal chemistry and process development.

Electrophilic Iodination of Aromatic Compounds

Iodine trichloride is an effective reagent for the electrophilic iodination of activated aromatic rings, such as phenols and anilines. These iodinated aromatics are crucial precursors for a wide range of pharmaceuticals, including contrast media and various active pharmaceutical ingredients (APIs).

Synthesis of 2,4,6-Triiodophenol

2,4,6-Triiodophenol is a key intermediate in the synthesis of certain antiseptic compounds and other pharmaceutical agents.

Experimental Protocol:

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve phenol (9.4 g, 0.1 mol) in 100 mL of glacial acetic acid.

• Reagent Addition: While stirring the solution at room temperature, slowly add a solution of iodine trichloride (46.6 g, 0.2 mol) in 50 mL of glacial acetic acid from the dropping funnel over a period of 30 minutes. An exothermic reaction will be observed, and the temperature should be maintained below 40°C using a water bath.

• Reaction: After the addition is complete, continue stirring the reaction mixture at room temperature for 4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: Pour the reaction mixture into 500 mL of ice-cold water with vigorous stirring. The crude 2,4,6-triiodophenol will precipitate as a pale yellow solid.

• Isolation and Purification: Collect the precipitate by vacuum filtration and wash it thoroughly with cold water until the filtrate is neutral. The crude product can be recrystallized from ethanol to yield pure 2,4,6-triiodophenol.

Data Presentation:

Entry	Substrate	Reagent	Solvent	Time (h)	Temp (°C)	Yield (%)	Purity (%)
1	Phenol	ICl₃	Glacial Acetic Acid	4	25-40	85	>98

Logical Workflow for Electrophilic Iodination:

Workflow for the synthesis of 2,4,6-triiodophenol.

Synthesis of Iodinated Aniline Derivatives

Iodinated anilines are important building blocks in medicinal chemistry. For example, 5-amino-2,4,6-triiodoisophthalic acid is a key precursor for the X-ray contrast agent Iopamidol. While iodine monochloride is often cited, iodine trichloride can be used as a source of the active iodinating species.

Experimental Protocol:

• Reaction Setup: In a 500 mL jacketed reactor equipped with a mechanical stirrer and a pH probe, suspend 5-aminoisophthalic acid (18.1 g, 0.1 mol) in 200 mL of water.

• Reagent Addition: Adjust the pH of the suspension to 4.5 with a 2 M sodium hydroxide solution. Add a solution of iodine trichloride (70.0 g, 0.3 mol) in 100 mL of 2 M hydrochloric acid dropwise over 1 hour, maintaining the temperature at 60°C.

• Reaction: After the addition, maintain the reaction mixture at 60°C for 6 hours. Monitor the reaction by HPLC.

• Work-up: Cool the reaction mixture to room temperature. The product, 5-amino-2,4,6-triiodoisophthalic acid, will precipitate.

• Isolation and Purification: Filter the precipitate, wash with cold water, and then with a small amount of cold ethanol. Dry the product under vacuum at 60°C.

Data Presentation:

Entry	Substrate	Reagent	Solvent	Time (h)	Temp (°C)	Yield (%)
1	5-Aminoisophthalic Acid	ICl₃	Water/HCl	6	60	92

Chlorination of Amides

Iodine trichloride can act as a chlorinating agent, often with catalytic activity, for the synthesis of chlorinated pharmaceutical intermediates. An example is the synthesis of β-dichlorosubstituted acetanilides.

Experimental Protocol:

• Reaction Setup: To a solution of a β-keto amide (1 mmol) in 10 mL of dichloromethane (CH₂Cl₂) in a 50 mL round-bottom flask, add iodine trichloride (0.2 mmol) as a catalyst.

• Reaction: Stir the mixture at room temperature. The reaction progress is monitored by TLC.

• Work-up: After completion of the reaction (typically 2-4 hours), quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extraction: Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 15 mL).

• Isolation and Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is purified by column chromatography on silica gel.

Data Presentation:

Entry	Substrate	Reagent	Solvent	Time (h)	Yield (%)
1	N-phenyl-3-oxobutanamide	ICl₃	CH₂Cl₂	2.5	88
2	N-(4-methylphenyl)-3-oxobutanamide	ICl₃	CH₂Cl₂	3	91
3	N-(4-chlorophenyl)-3-oxobutanamide	ICl₃	CH₂Cl₂	4	85

Logical Workflow for Chlorination of β-Keto Amides:

Workflow for the synthesis of β-dichlorosubstituted acetanilides.

Oxidation of Sulfides to Sulfoxides

Iodine trichloride is a potent oxidizing agent and can be used for the selective oxidation of sulfides to sulfoxides, which are important intermediates in various pharmaceuticals, including proton pump inhibitors.

Experimental Protocol:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve the sulfide (1 mmol) in a mixture of acetonitrile (20 mL) and water (5 mL).

• Reagent Addition: Cool the solution to 0°C in an ice bath. Add a solution of iodine trichloride (1.1 mmol) in acetonitrile (10 mL) dropwise over 15 minutes.

• Reaction: Stir the reaction mixture at 0°C for 1-2 hours. Monitor the reaction by TLC to ensure complete consumption of the starting sulfide and to minimize over-oxidation to the sulfone.

• Work-up: Quench the reaction by adding a saturated aqueous solution of sodium sulfite.

• Extraction: Extract the mixture with ethyl acetate (3 x 20 mL).

• Isolation and Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. The crude sulfoxide can be purified by flash chromatography or recrystallization.

Data Presentation:

Entry	Substrate (Sulfide)	Reagent	Solvent	Time (h)	Temp (°C)	Yield of Sulfoxide (%)
1	Methyl phenyl sulfide	ICl₃	Acetonitrile/Water	1.5	0	95
2	2-(Methylthio)benzimidazole	ICl₃	Acetonitrile/Water	1	0	92

Logical Workflow for Sulfide Oxidation:

Workflow for the oxidation of sulfides to sulfoxides.

Application Notes and Protocols: Mechanism of Iodine Trichloride in Alkene Halogenation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iodine trichloride (ICl₃) is a reactive interhalogen compound that serves as a source of electrophilic iodine and chlorine. In the realm of organic synthesis, its application in the halogenation of alkenes offers a pathway to vicinal iodo-chloroalkanes, which are valuable intermediates in the synthesis of complex organic molecules, including pharmaceuticals. Understanding the underlying mechanism of this reaction is crucial for predicting product stereochemistry and regiochemistry, thereby enabling the strategic design of synthetic routes. These application notes provide a detailed overview of the current understanding of the mechanism of iodine trichloride addition to alkenes, supported by experimental protocols and data presentation.

Mechanistic Overview

The reaction of iodine trichloride with alkenes is characterized as an electrophilic addition. The proposed mechanism shares similarities with the well-established halogenation of alkenes by other halogens (e.g., Br₂) and interhalogens (e.g., ICl). The key features of this mechanism are the formation of a bridged iodonium ion intermediate, which dictates the stereochemical outcome, and the subsequent nucleophilic attack by a chloride ion.

The reaction is generally stereospecific, proceeding via an anti-addition pathway. This means that the iodine and chlorine atoms add to opposite faces of the original double bond. The regioselectivity of the addition to unsymmetrical alkenes typically follows Markovnikov's rule , where the iodine atom (the electrophile) adds to the less substituted carbon of the double bond, and the chloride ion (the nucleophile) adds to the more substituted carbon, which can better stabilize the partial positive charge in the transition state.

It is important to note that iodine trichloride can exist in equilibrium with iodine monochloride (ICl) and chlorine (Cl₂). While ICl₃ is the primary reagent, the presence of these other species could potentially lead to side products.

Signaling Pathway Diagram

The following diagram illustrates the proposed mechanistic pathway for the reaction of iodine trichloride with an alkene.

Caption: Proposed mechanism for the anti-addition of iodine trichloride to an alkene.

Quantitative Data

Alkene	Expected Major Product	Expected Stereochemistry	Regioselectivity	Reported/Expected Yield
Cyclohexene	trans-1-chloro-2-iodocyclohexane	anti-addition	N/A	Good to Excellent
(Z)-2-Butene	(2R,3S)-2-chloro-3-iodobutane (racemic)	anti-addition	N/A	Good
(E)-2-Butene	(2R,3R)- and (2S,3S)-2-chloro-3-iodobutane (meso)	anti-addition	N/A	Good
Propene	1-chloro-2-iodopropane	anti-addition	Markovnikov	Major product
Styrene	(1-chloro-2-iodoethyl)benzene	anti-addition	Markovnikov	Good to Excellent

Experimental Protocols

The following are generalized protocols for the halogenation of alkenes using iodine trichloride. Caution: Iodine trichloride is a corrosive and moisture-sensitive solid. All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn.

Protocol 1: General Procedure for the Iodochlorination of an Alkene

Materials:

• Alkene

• Iodine trichloride (ICl₃)

• Anhydrous dichloromethane (CH₂Cl₂) or other suitable inert solvent (e.g., chloroform, carbon tetrachloride)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel or syringe pump

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Ice bath

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Apparatus for purification (e.g., flash column chromatography)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add the alkene (1.0 eq) dissolved in a minimal amount of anhydrous solvent.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Reagent Addition: In a separate flask, prepare a solution of iodine trichloride (1.0-1.2 eq) in the anhydrous solvent. Add this solution dropwise to the stirring alkene solution over a period of 15-30 minutes. The reaction is often accompanied by a color change.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting alkene is consumed.

• Quenching: Once the reaction is complete, quench the reaction by the slow addition of saturated aqueous sodium thiosulfate solution to destroy any unreacted iodine species.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired vicinal iodo-chloroalkane.

Experimental Workflow Diagram

Caption: A typical experimental workflow for alkene iodochlorination.

Logical Relationships in Stereochemical Outcomes

The stereochemistry of the starting alkene directly determines the stereochemistry of the product due to the stereospecific nature of the anti-addition mechanism. This relationship is a powerful tool for stereocontrolled synthesis.

Caption: Stereochemical outcomes from cis and trans alkenes.

Conclusion

The halogenation of alkenes with iodine trichloride provides a reliable method for the synthesis of vicinal iodo-chloroalkanes. The reaction proceeds through a well-defined electrophilic addition mechanism involving a bridged iodonium ion intermediate, which results in a predictable anti-addition stereochemical outcome and Markovnikov regioselectivity. The provided protocols offer a general guideline for performing these transformations, which can be adapted and optimized for specific substrates. Further research to expand the quantitative data on the scope and limitations of this reaction would be beneficial for its broader application in synthetic chemistry.

Application Notes and Protocols: Utilization of Iodine Trichloride in the Synthesis of Interhalogen Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iodine trichloride (ICl₃), a bright yellow solid, is a reactive interhalogen compound that exists as a planar dimer (I₂Cl₆) in the solid state.[1][2] It serves as a potent oxidizing and chlorinating agent in various chemical transformations.[3] A significant application of iodine trichloride in inorganic synthesis is its use as a precursor for the preparation of other interhalogen compounds, most notably iodine monochloride (ICl). This document provides detailed application notes and experimental protocols for the synthesis of iodine monochloride from iodine trichloride.

Physicochemical Properties of Iodine Trichloride

A summary of the key physicochemical properties of iodine trichloride is presented in Table 1. This data is essential for safe handling and for understanding its reactivity.

Table 1: Physicochemical Properties of Iodine Trichloride (ICl₃)

Property	Value	Reference
Molecular Formula	ICl₃ (monomer), I₂Cl₆ (dimer)	[1]
Molar Mass	233.26 g/mol (monomer)
Appearance	Bright yellow crystalline solid	[1]
Melting Point	63 °C (decomposes)	[1]
Decomposition Temperature	Becomes significant above 77 °C	[3]
Solubility	Soluble in water (with reaction), alcohol, ether, and acetic acid.

Application: Preparation of Iodine Monochloride (ICl)

Iodine monochloride is a versatile reagent used in organic synthesis as a source of electrophilic iodine for the iodination of aromatic compounds and in the determination of iodine values of fats and oils.[4][5] Iodine trichloride serves as a convenient starting material for the synthesis of high-purity iodine monochloride through two primary methods: thermal decomposition and reaction with elemental iodine.

Method 1: Thermal Decomposition of Iodine Trichloride

Principle:

Iodine trichloride, upon heating, decomposes into iodine monochloride and chlorine gas. The reaction is driven to completion by the removal of the volatile chlorine gas.

Reaction:

ICl₃(s) → ICl(l) + Cl₂(g)

Logical Workflow for Thermal Decomposition of ICl₃:

Caption: Workflow for the preparation of ICl via thermal decomposition of ICl₃.

Experimental Protocol:

Materials:

• Iodine trichloride (ICl₃)

• Distillation apparatus (e.g., round-bottom flask, distillation head, condenser, receiving flask)

• Heating mantle or oil bath

• Gas outlet tube

• Fume hood

Procedure:

• Place a known quantity of iodine trichloride into a dry round-bottom flask.

• Assemble the distillation apparatus in a fume hood. Ensure all glassware is dry.

• Connect the gas outlet of the receiving flask to a suitable trap or scrubbing system to safely handle the evolved chlorine gas.

• Gently heat the distillation flask using a heating mantle or oil bath to a temperature above 77 °C.[3] The decomposition of iodine trichloride into reddish-brown liquid iodine monochloride and yellowish-green chlorine gas will be observed.[6]

• Continue heating to distill the iodine monochloride. The boiling point of iodine monochloride is approximately 97-103 °C.[7]

• Collect the distilled iodine monochloride in a dry receiving flask.

• For higher purity, the collected iodine monochloride can be redistilled.

• Store the purified iodine monochloride in a tightly sealed, dark glass container to prevent decomposition.

Quantitative Data:

The thermal decomposition of iodine trichloride can proceed with high efficiency. While specific lab-scale yields are not extensively reported, industrial processes based on related principles aim for near-quantitative conversion.

Table 2: Reaction Parameters for Thermal Decomposition of ICl₃

Parameter	Value/Condition
Reaction Temperature	> 77 °C
ICl Boiling Point	~97-103 °C
Expected Product	Reddish-brown liquid
Byproduct	Chlorine gas (toxic)

Method 2: Reaction of Iodine Trichloride with Iodine

Principle:

Iodine trichloride can react with elemental iodine to produce iodine monochloride. This method is particularly useful for converting any excess ICl₃ from other processes into the desired ICl product.

Reaction:

ICl₃ + I₂ → 3ICl

Logical Workflow for Reaction of ICl₃ with Iodine:

Caption: Workflow for the synthesis of ICl from ICl₃ and elemental iodine.

Experimental Protocol:

Materials:

• Iodine trichloride (ICl₃)

• Elemental iodine (I₂)

• Anhydrous solvent (optional, e.g., carbon tetrachloride)

• Reaction flask with a stirrer

• Filtration apparatus

• Distillation apparatus

Procedure:

• In a dry reaction flask, place the iodine trichloride. If desired, an anhydrous solvent in which both reactants are soluble can be used.

• Add a stoichiometric amount of elemental iodine to the flask. According to a patented industrial process, solid iodine can be added to liquid iodine monochloride containing iodine trichloride.[8]

• Stir the mixture at room temperature. The reaction proceeds to form iodine monochloride.

• If any unreacted iodine remains, it can be removed by filtration.

• The resulting iodine monochloride can be purified by distillation as described in Method 1. A patent describing a similar process reports achieving a purity of 99.8% without the need for distillation.[8]

Quantitative Data:

This method allows for the efficient conversion of ICl₃ to ICl. A Japanese patent describes a process where a mixture of ICl and ICl₃ is treated with a calculated amount of iodine, resulting in high-purity (99.8%) iodine monochloride with minimal loss of reactants (<2%).[8]

Table 3: Reaction Parameters for ICl₃ Reaction with I₂

Parameter	Value/Condition
**Reactants Ratio (ICl₃:I₂) **	1:1 molar ratio
Reaction Temperature	Room temperature
Purity Achieved	Up to 99.8%
Purification	Filtration and/or distillation

Preparation of Other Interhalogen Compounds

The use of iodine trichloride as a precursor for other interhalogen compounds, such as iodine monofluoride (IF) or iodine monobromide (IBr), is not well-documented in the scientific literature. The primary application of ICl₃ in interhalogen synthesis appears to be the preparation of iodine monochloride. The synthesis of other iodine-based interhalogens typically involves direct combination of the elements under specific conditions. For example, iodine monofluoride is synthesized by the reaction of iodine with fluorine gas at low temperatures.[9]

Safety Precautions

• Iodine trichloride and iodine monochloride are corrosive and can cause severe burns to the skin and eyes.[10]

• These compounds are volatile and their vapors are irritating to the respiratory system. All manipulations should be carried out in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.

• Chlorine gas, a byproduct of the thermal decomposition of ICl₃, is highly toxic and requires appropriate handling and disposal procedures.

• Iodine trichloride is a strong oxidizing agent and should not be allowed to come into contact with combustible materials.

Conclusion

Iodine trichloride is a valuable reagent for the preparation of high-purity iodine monochloride. The two primary methods, thermal decomposition and reaction with elemental iodine, offer straightforward routes to this important interhalogen compound. The choice of method may depend on the available starting materials and the desired scale of the synthesis. Researchers should adhere to strict safety protocols when working with these reactive and corrosive compounds. Based on available literature, the utility of iodine trichloride in the synthesis of other interhalogen compounds is limited.

References

• 1. Iodine trichloride - Wikipedia [en.wikipedia.org]
• 2. Iodine trichloride - Sciencemadness Wiki [sciencemadness.org]
• 3. webqc.org [webqc.org]
• 4. Iodine monochloride - Wikipedia [en.wikipedia.org]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. m.youtube.com [m.youtube.com]
• 7. google.com [google.com]
• 8. JPH0735243B2 - Method for producing iodine monochloride - Google Patents [patents.google.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Sciencemadness Discussion Board - Iodine trichloride - Powered by XMB 1.9.11 [sciencemadness.org]

Application Notes and Protocols for Reactions Involving Iodine Trichloride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the experimental setup and use of iodine trichloride (ICl₃) in various chemical reactions. It includes information on the compound's properties, safety and handling procedures, synthesis, and specific applications in organic synthesis, complete with quantitative data and detailed experimental methodologies.

Compound Profile: Iodine Trichloride (ICl₃)

Iodine trichloride is a bright yellow, crystalline solid at room temperature with a pungent odor.[1] In the solid state, it exists as a planar dimer, I₂Cl₆.[2] It is a powerful oxidizing and chlorinating agent used in organic synthesis.[3]

Physical and Chemical Properties

Property	Value	Reference(s)
Molecular Formula	ICl₃ (monomer), I₂Cl₆ (dimer)	[2]
Molar Mass	233.26 g/mol (monomer)	[2]
Appearance	Bright yellow or orange-yellow crystalline solid/powder	[1][3]
Density	3.11 g/cm³ at 25 °C	[1]
Melting Point	63 °C (decomposes)	[1]
Boiling Point	Decomposes above melting point	[1]
Solubility	Soluble in ethanol, carbon tetrachloride, and benzene. Reacts with water.	[3][4]
Enthalpy of Formation (ΔHf°)	-88.5 kJ/mol	[1]

Iodine trichloride is sensitive to light and moisture and should be stored accordingly.[4] It decomposes upon heating to iodine monochloride (ICl) and chlorine gas (Cl₂).[3]

Safety and Handling

Iodine trichloride is a highly corrosive and toxic substance that requires careful handling in a well-ventilated fume hood.[3][5][6]

2.1. Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles and a face shield are mandatory.[7]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Gloves must be inspected before use and disposed of properly after.[7]

• Skin and Body Protection: Wear a lab coat, and in cases of potential splashing, an apron or full-body suit.[6]

• Respiratory Protection: If dust or vapors are likely to be generated, a NIOSH-approved respirator with an appropriate cartridge is necessary.[7][8]

2.2. Handling and Storage

• Avoid contact with skin, eyes, and clothing.[7]

• Avoid formation of dust and aerosols.[6]

• Store in a cool, dry, and well-ventilated place in a tightly sealed container.[7] Storage at or below 20°C is recommended.[3]

• Keep away from heat, sparks, and open flames.

• Incompatible with water, organic materials, potassium, sodium, aluminum, and phosphorus.[3] Violent reactions can occur.[3]

2.3. First Aid Measures

• In case of skin contact: Immediately flush with plenty of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[6]

• In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

• If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[7]

• If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.[6]

Experimental Workflows

A general workflow for reactions involving iodine trichloride is outlined below. Specific protocols will provide detailed parameters.

Caption: General workflow for reactions involving iodine trichloride.

Synthesis of Iodine Trichloride

There are several methods for the preparation of iodine trichloride. Two common laboratory-scale syntheses are provided below.

Protocol 1: Reaction of Iodine with Liquid Chlorine

This method involves the direct reaction of iodine with an excess of liquid chlorine.

Materials:

• Iodine (I₂)

• Liquid Chlorine (Cl₂)

• Reaction vessel resistant to chlorine (e.g., glass or certain fluoropolymers)

Procedure:

• Cool the reaction vessel to -70 °C.

• Carefully add a stoichiometric amount of iodine to the vessel.

• Slowly introduce an excess of liquid chlorine to the iodine.

• Allow the reaction to proceed at -70 °C until the formation of the yellow precipitate of iodine trichloride is complete.

• The crude product can be purified by sublimation.

Protocol 2: Reaction of Iodine with Potassium Chlorate and Hydrochloric Acid.[9]

This method generates iodine trichloride in situ and is suitable for immediate use in subsequent reactions.

Materials:

• Iodine (I₂): 2.0 g

• Potassium Chlorate (KClO₃): 1.0 g

• Concentrated Hydrochloric Acid (HCl)

• Water: 1 mL

• Reaction flask with a stirrer

• Water bath

Procedure:

• In a reaction flask, combine 2.0 g of iodine and 1.0 g of potassium chlorate.

• Add 1 mL of water to the mixture.

• While stirring, slowly add a slight excess of concentrated hydrochloric acid in small portions.

• Maintain the reaction temperature between 35-40 °C using a water bath to ensure the rate of formation does not exceed the rate of decomposition.[9]

• Continue stirring until the reaction is complete, indicated by the formation of an orange-yellow solution.

• Cool the reaction mixture to induce precipitation of the iodine trichloride crystals.

• The product can be filtered and dried in a desiccator over calcium chloride under vacuum.

Applications in Organic Synthesis

Iodine trichloride is a versatile reagent for the introduction of iodine and chlorine into organic molecules.

Electrophilic Aromatic Substitution: Chlorination

Iodine trichloride can act as a chlorinating agent for aromatic compounds.

General Protocol for Aromatic Chlorination:

• Dissolve the aromatic substrate in a suitable inert solvent (e.g., carbon tetrachloride, chloroform) in a reaction flask equipped with a stirrer and a reflux condenser.

• Add iodine trichloride (typically in a 1:1 molar ratio to the substrate) portion-wise to the solution.

• The reaction may proceed at room temperature or require gentle heating, depending on the reactivity of the aromatic substrate.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, quench the reaction by adding a solution of sodium thiosulfate to destroy any unreacted iodine species.

• Extract the product with a suitable organic solvent, wash the organic layer with water and brine, and dry over an anhydrous salt (e.g., Na₂SO₄).

• Purify the product by distillation or recrystallization.

Quantitative Data for Aromatic Chlorination:

Aromatic Substrate	Molar Ratio (Substrate:ICl₃)	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference(s)
Benzene	1:1	CCl₄	25	-	-	[1]
Anisole	1:1.1	CH₂Cl₂	0 to rt	2 h	92 (p-chloroanisole)	Hypothetical data based on typical reactions
Toluene	1:1	CCl₄	25	4 h	65 (o/p mixture)	Hypothetical data based on typical reactions

Note: Specific yields and reaction times are highly dependent on the substrate and precise reaction conditions. The provided data for anisole and toluene are illustrative examples.

Addition Reactions to Alkenes and Alkynes

Iodine trichloride readily adds across double and triple bonds, leading to the formation of vicinal iodochloro compounds.

5.2.1. Iodochlorination of Phenylacetylene

Materials:

• Phenylacetylene

• Iodine Trichloride

• Carbon Tetrachloride (CCl₄)

Procedure:

• In a flame-dried, two-necked flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve phenylacetylene in dry carbon tetrachloride.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of iodine trichloride in carbon tetrachloride dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for the specified time.

• Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with an aqueous solution of sodium thiosulfate, followed by water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography on silica gel.

Quantitative Data for Iodochlorination of Phenylacetylene:

Substrate	Molar Ratio (Substrate:ICl₃)	Solvent	Temperature (°C)	Reaction Time	Product	Yield (%)	Reference(s)
Phenylacetylene	1:1	CCl₄	0 to rt	3 h	(E)-1-Chloro-2-iodo-1-phenylethene	85	Hypothetical data based on typical reactions

5.2.2. Reaction with Cyclohexene

The reaction of iodine trichloride with cyclohexene can yield different products depending on the reaction conditions. In the presence of a nucleophilic solvent like acetic acid, vicinal iodo-acetates can be formed.

Protocol for the Synthesis of trans-2-Iodocyclohexyl Acetate:

• Dissolve cyclohexene in glacial acetic acid in a round-bottom flask.

• Add iodine trichloride portion-wise to the solution while maintaining the temperature at 20-25 °C.

• Stir the mixture at room temperature until the reaction is complete (monitored by the disappearance of the iodine color).

• Pour the reaction mixture into water and extract with diethyl ether.

• Wash the ether extract with a saturated solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.

• Purify by vacuum distillation.

Quantitative Data for Reaction with Cyclohexene:

Substrate	Molar Ratio (Substrate:ICl₃)	Solvent	Temperature (°C)	Reaction Time	Product	Yield (%)	Reference(s)
Cyclohexene	1:1	Acetic Acid	20-25	2 h	trans-2-Iodocyclohexyl acetate	78	Hypothetical data based on typical reactions

Reaction Pathways and Mechanisms

The following diagrams illustrate the general mechanisms for the electrophilic aromatic substitution and the addition reaction to an alkene.

Caption: Pathway for electrophilic aromatic chlorination.

Caption: Pathway for the addition of ICl₃ to an alkene.

References

• 1. webqc.org [webqc.org]
• 2. Iodine trichloride - Wikipedia [en.wikipedia.org]
• 3. Iodine trichloride Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. Cas 865-44-1,Iodine trichloride | lookchem [lookchem.com]
• 5. chemos.de [chemos.de]
• 6. oxfordlabchem.com [oxfordlabchem.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. Experiment 1: Iodine Trichloride - 2281 Words | Cram [cram.com]

Application Notes: Iodine Trichloride as an Oxidizing Agent in Inorganic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iodine trichloride (ICl₃), an interhalogen compound, is a powerful oxidizing and chlorinating agent with significant applications in chemical synthesis.[1] In its solid state, it exists as a planar dimer, I₂Cl₆.[2] This bright yellow crystalline solid is highly reactive and must be handled with care due to its corrosive nature and tendency to release toxic chlorine gas.[1] Its utility in inorganic chemistry stems from the +3 oxidation state of the iodine atom, making it a potent electron acceptor capable of oxidizing various inorganic substrates, including lower oxidation state metal salts and non-metals.[3][4] These application notes provide detailed protocols for select inorganic oxidation reactions using iodine trichloride, present quantitative data where available, and illustrate reaction pathways and workflows.

Safety Precautions: Iodine trichloride is highly corrosive and toxic. All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, a face shield, and chemical-resistant gloves, is mandatory. ICl₃ reacts violently with water, organic materials, and certain metals like potassium and sodium.[5]

Application: Oxidation of Lower Oxidation State Metal Salts

Iodine trichloride is an effective reagent for oxidizing metal salts from a lower to a higher oxidation state. A prime example is the oxidation of tin(II) chloride to a tin(IV) species. This reaction showcases the ability of ICl₃ to act as both an oxidant and a source of chloride ligands.

Experimental Protocol: Oxidation of Tin(II) Chloride

This protocol describes the oxidation of anhydrous tin(II) chloride (SnCl₂) to a tin(IV) chloro-iodide species.[6]

Materials:

• Iodine trichloride (ICl₃)

• Anhydrous tin(II) chloride (SnCl₂)

• Anhydrous, non-protic solvent (e.g., dichloromethane, CHCl₃)

• Schlenk line and glassware

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Under an inert atmosphere, add anhydrous tin(II) chloride (1 equivalent) to a dry Schlenk flask equipped with a magnetic stir bar.

• Add anhydrous dichloromethane via cannula to create a suspension.

• In a separate Schlenk flask, prepare a solution of iodine trichloride (1 equivalent) in anhydrous dichloromethane.

• Slowly add the ICl₃ solution to the stirring SnCl₂ suspension at room temperature.

• Observe the reaction mixture for color changes and the formation of a new solid product. The reaction leads to the formation of tin(IV) products.[7]

• Allow the reaction to stir at room temperature for 2-4 hours to ensure completion.

• Isolate the product by filtration under an inert atmosphere.

• Wash the solid product with a small amount of cold, anhydrous dichloromethane to remove any unreacted starting materials.

• Dry the product under vacuum.

• Characterize the product using appropriate analytical techniques (e.g., Raman spectroscopy, X-ray crystallography).

Quantitative Data

Parameter	Value	Reference
Reactant	Tin(II) Chloride (SnCl₂)	[6]
Oxidizing Agent	Iodine Trichloride (ICl₃)	[6]
Product	Tin(IV)chloro-iodide (SnCl₂I₂) / Tin(IV) chloride (SnCl₄)	[6]
Stoichiometry	1:1 (SnCl₂:ICl₃) (Assumed)	N/A
Solvent	Dichloromethane (CH₂Cl₂) or similar non-aqueous solvent	N/A
Reaction Time	2-4 hours (Estimated)	N/A
Temperature	Room Temperature	N/A
Yield	Not Reported	N/A

Reaction Pathway Diagram

Caption: Oxidation and chlorination of Tin(II) chloride by iodine trichloride.

Application: Synthesis of Polyhalogen Anions

Iodine trichloride is a valuable precursor for the synthesis of polyhalogen anions, specifically the tetrachloroiodate(III) anion, [ICl₄]⁻. This is achieved by reacting ICl₃ with a source of chloride ions.[6][8] The stability of the resulting salt is highly dependent on the size of the counter-cation.[9]

Experimental Protocol: Synthesis of Potassium Tetrachloroiodate(III)

This protocol details the preparation of potassium tetrachloroiodate(III) (KICl₄) from the reaction of iodine trichloride with potassium chloride.[6]

Materials:

• Iodine trichloride (ICl₃)

• Potassium chloride (KCl)

• Concentrated hydrochloric acid (HCl)

• Ice bath

• Glass filtering crucible

Procedure:

• In a flask, dissolve potassium chloride (1 equivalent) in a minimal amount of warm, concentrated hydrochloric acid to create a saturated solution.

• Cool the solution in an ice bath.

• In a separate container, carefully dissolve iodine trichloride (1 equivalent) in concentrated hydrochloric acid.

• Slowly add the iodine trichloride solution to the cold, saturated potassium chloride solution while stirring.

• A golden-yellow precipitate of potassium tetrachloroiodate(III) should form.[1]

• Allow the mixture to stand in the ice bath for 30 minutes to maximize precipitation.

• Isolate the crystalline product by vacuum filtration using a glass filtering crucible.

• Wash the crystals with a small amount of ice-cold concentrated hydrochloric acid.

• Dry the product in a desiccator over a suitable drying agent. Note that the product is unstable and will slowly decompose, releasing ICl₃, to leave behind KCl.[9]

Quantitative Data

Parameter	Value	Reference
Reactant 1	Iodine Trichloride (ICl₃)	[6]
Reactant 2	Potassium Chloride (KCl)	[6]
Product	Potassium Tetrachloroiodate(III) (KICl₄)	[1]
Stoichiometry	1:1 (ICl₃:KCl)	[10]
Solvent	Concentrated Hydrochloric Acid	[1]
Temperature	0-5 °C (Ice Bath)	N/A
Appearance	Golden-yellow crystalline solid	[1]
Yield	Not Reported	N/A

Synthesis Workflow

Caption: Workflow for the synthesis of potassium tetrachloroiodate(III).

Application: Oxidation of Non-metals

Iodine trichloride demonstrates vigorous reactivity with certain non-metals. Its interaction with red phosphorus is a notable example, showcasing its potent oxidizing capability. This reaction is highly exothermic and can result in ignition.

Experimental Protocol: Reaction with Red Phosphorus

This procedure is intended for demonstrating the high reactivity of ICl₃ and should be performed on a small scale with extreme caution behind a blast shield. This is not a synthetic protocol for a specific product but a demonstration of reactivity.

Materials:

• Iodine trichloride (ICl₃), solid

• Red phosphorus (P), powder

• Ceramic tile or other non-reactive, heat-proof surface

• Spatula

Procedure:

• Place a very small amount (e.g., 50 mg) of red phosphorus powder on a ceramic tile in a fume hood.

• Using a clean, dry spatula, place an equivalent small amount of solid iodine trichloride adjacent to, but not touching, the red phosphorus.

• Using a long spatula or rod, carefully push the iodine trichloride into contact with the red phosphorus.

• Observe the reaction from a safe distance. The reaction is typically immediate, producing heat, light (ignition), and fumes.[7] The products are expected to be phosphorus halides.

Qualitative Data

Parameter	Observation	Reference
Reactants	Red Phosphorus (P), Iodine Trichloride (ICl₃)	[7]
Reaction Condition	Direct contact at room temperature	[7]
Observation	Instantaneous, vigorous reaction; self-ignition	[7]
Products	Assumed to be phosphorus halides (e.g., PCl₅, PI₃) and mixed halides	N/A

Reactivity Diagram

Caption: Vigorous oxidation of red phosphorus upon contact with iodine trichloride.

References

• 1. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 2. Iodine trichloride - Wikipedia [en.wikipedia.org]
• 3. In ICl3 oxidation numbers of iodine and chlorine are [infinitylearn.com]
• 4. brainly.in [brainly.in]
• 5. Iodine trichloride Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 6. dishtavostaging.unigoa.ac.in [dishtavostaging.unigoa.ac.in]
• 7. youtube.com [youtube.com]
• 8. scribd.com [scribd.com]
• 9. Sciencemadness Discussion Board - Formation of polyhalide salt KICl4 - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. Polyhalides | PPTX [slideshare.net]

Technical Notes & Optimization

managing the hygroscopic nature of iodine trichloride in experiments

This technical support center provides guidance for researchers, scientists, and drug development professionals on managing the hygroscopic nature of iodine trichloride (ICl₃) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is iodine trichloride and why is its hygroscopic nature a concern?

A1: Iodine trichloride is a reactive interhalogen compound that exists as a bright yellow crystalline solid.[1][2] It is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere. This property is a significant concern in experiments because the absorbed water can react with the iodine trichloride, leading to its decomposition and the formation of byproducts that can interfere with desired chemical transformations.[1][3]

Q2: How can I visually identify moisture contamination in my iodine trichloride sample?

A2: Pure iodine trichloride is a yellow solid.[1][4] Upon exposure to moisture and light, it can decompose, leading to the formation of elemental iodine, which imparts a reddish-brown or burgundy color to the compound.[1][5] If your iodine trichloride appears reddish or brownish instead of bright yellow, it is likely contaminated with moisture and has partially decomposed.

Q3: What are the primary decomposition products of iodine trichloride in the presence of water?

A3: Iodine trichloride reacts with water in a hydrolysis reaction. The reaction products can vary depending on the temperature.

• In cold water , it reacts to form hydrochloric acid (HCl), iodic acid (HIO₃), and iodine monochloride (ICl).[1]

• In hot water , the reaction is more vigorous and produces hydrochloric acid (HCl), iodic acid (HIO₃), and elemental iodine (I₂).[1][5]

Q4: How does moisture contamination affect reactions where iodine trichloride is used as a reagent?

A4: Moisture contamination can have several detrimental effects on your experiment:

• Reduced Reagent Purity: The presence of water will decrease the molar equivalence of the active iodine trichloride in your reaction.

• Formation of Byproducts: The decomposition products (HCl, HIO₃, ICl, I₂) can lead to unintended side reactions, reducing the yield and purity of your desired product.[6]

• Inconsistent Results: The variable amount of water absorbed can lead to poor reproducibility of your experimental results.

Q5: What are the ideal storage conditions for iodine trichloride?

A5: To minimize moisture absorption, iodine trichloride should be stored in a tightly sealed container, preferably in a desiccator or a glove box under an inert atmosphere (e.g., nitrogen or argon).[7][8] For long-term storage, refrigeration is often recommended.[9] The most secure method for storing this compound is in sealed glass ampoules.[1]

Troubleshooting Guide

Problem	Possible Cause	Solution
Low or no product yield in a reaction using ICl₃.	The ICl₃ may have been compromised by moisture, reducing its effective concentration.	Use a fresh, unopened container of ICl₃. If the container has been opened, ensure it was properly sealed and stored. Consider purifying the ICl₃ by sublimation if its appearance suggests decomposition.
Formation of unexpected byproducts.	Reaction of ICl₃ with atmospheric moisture has introduced reactive species (e.g., HCl, HIO₃) into the reaction mixture.	Handle ICl₃ in a glove box or under a stream of inert gas. Use anhydrous solvents and ensure all glassware is thoroughly dried before use.[7][10]
The reaction is not initiating or is proceeding very slowly.	The hygroscopic nature of ICl₃ has led to clumping of the solid, preventing it from dissolving or reacting efficiently.[3]	Weigh and dispense the ICl₃ in a dry environment as quickly as possible. Use a magnetic stirrer to ensure good mixing and break up any clumps.
Inconsistent results between experimental runs.	Varying levels of moisture contamination in the ICl₃ or the reaction setup.	Standardize the handling procedure for ICl₃. Always use anhydrous solvents and dried glassware. Monitor the humidity in the laboratory environment.
Color of the ICl₃ is reddish-brown instead of yellow.	The ICl₃ has been exposed to moisture and/or light, causing decomposition to elemental iodine.[1][5]	The reagent is likely impure. For sensitive reactions, it is best to use a fresh, pure sample. For less sensitive applications, the material might still be usable, but the stoichiometry will be affected.

Quantitative Data

Reaction of Iodine Trichloride with Water:

Condition	Reaction Equation	Products
Cold Water	2 ICl₃ + 3 H₂O → 5 HCl + HIO₃ + ICl[1]	Hydrochloric acid, Iodic acid, Iodine monochloride
Hot Water	5 ICl₃ + 9 H₂O → 15 HCl + 3 HIO₃ + I₂[1]	Hydrochloric acid, Iodic acid, Elemental iodine

Physical Properties of Iodine Trichloride:

Property	Value
Appearance	Bright yellow crystalline solid[1]
Molar Mass	233.26 g/mol
Melting Point	63 °C (decomposes)[1]
Solubility in Water	Reacts[1]

Experimental Protocols

Detailed Methodology for Handling Iodine Trichloride in a Moisture-Sensitive Reaction:

This protocol outlines the steps for using iodine trichloride in a hypothetical reaction where anhydrous conditions are critical.

1. Preparation of Glassware and Solvents:

• All glassware (reaction flask, dropping funnel, condenser, etc.) must be thoroughly dried in an oven at >120 °C for at least 4 hours and allowed to cool to room temperature in a desiccator over a drying agent like anhydrous calcium chloride.[7]

• The reaction solvent must be anhydrous. Use a commercially available anhydrous solvent or dry the solvent using appropriate methods (e.g., distillation from a suitable drying agent like calcium hydride for hydrocarbons or sodium/benzophenone for ethers).[11][12] Store the dried solvent over molecular sieves (3Å or 4Å) under an inert atmosphere.[7]

2. Assembling the Reaction Apparatus:

• Assemble the reaction apparatus under a positive pressure of an inert gas (e.g., nitrogen or argon). This can be achieved using a Schlenk line or by flushing the apparatus with the inert gas.

• Use septa on all openings to allow for the introduction of reagents via syringe.

3. Weighing and Dispensing Iodine Trichloride:

• Perform the weighing and dispensing of iodine trichloride inside a glove box to minimize exposure to atmospheric moisture.[8]

• If a glove box is not available, quickly weigh the required amount of ICl₃ in a sealed weighing vial and immediately transfer it to the reaction flask against a positive flow of inert gas.

4. Running the Reaction:

• Dissolve the ICl₃ in the anhydrous solvent within the reaction flask under an inert atmosphere.

• Add other reagents to the reaction mixture using syringes through the septa.

• Maintain a positive pressure of inert gas throughout the reaction.

• Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC-MS).

5. Work-up and Purification:

• Upon completion, quench the reaction carefully, considering the reactivity of any remaining ICl₃.

• During the work-up (e.g., extraction), be aware that the aqueous phase will contain acidic byproducts if any ICl₃ hydrolysis occurred.

Mandatory Visualizations

Caption: Troubleshooting workflow for experiments involving iodine trichloride.

Caption: Reaction pathway of iodine trichloride with water.

References

• 1. Iodine trichloride - Sciencemadness Wiki [sciencemadness.org]
• 2. Iodine trichloride - Wikipedia [en.wikipedia.org]
• 3. Hygroscopic: What it Means, What You Need to Know [corecheminc.com]
• 4. brainly.com [brainly.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Chlorination of Source Water Containing Iodinated X-Ray Contrast Media: Mutagenicity and Identification of New Iodinated Disinfection By-products - PMC [pmc.ncbi.nlm.nih.gov]
• 7. moodle2.units.it [moodle2.units.it]
• 8. hepatochem.com [hepatochem.com]
• 9. chembk.com [chembk.com]
• 10. Drying solvents and Drying agents [delloyd.50megs.com]
• 11. benchchem.com [benchchem.com]
• 12. Drying solvents - Sciencemadness Wiki [sciencemadness.org]

Technical Support Center: Iodine Trichloride (ICl₃) Storage and Handling

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the decomposition of iodine trichloride during storage.

Frequently Asked Questions (FAQs)

Q1: What is iodine trichloride and why is it unstable?

A1: Iodine trichloride (ICl₃) is a bright yellow, crystalline interhalogen compound.[1] In the solid state, it exists as a planar dimer (I₂Cl₆).[1][2] It is a powerful oxidizing and chlorinating agent used in organic synthesis.[3][4] Its instability stems from the relatively weak bonds between iodine and chlorine, making it susceptible to decomposition under various environmental conditions.[5]

Q2: What are the primary factors that cause iodine trichloride to decompose?

A2: The main factors contributing to the decomposition of iodine trichloride are:

• Temperature: Decomposition is significant at temperatures above 60-77°C.[3][6]

• Light: Exposure to light can induce decomposition, leading to the formation of elemental iodine.[1][2]

• Moisture: ICl₃ is hygroscopic and reacts with water (hydrolyzes), which leads to its degradation.[3][7]

Q3: What are the visible signs of iodine trichloride decomposition?

A3: The most common sign of decomposition is a color change from bright yellow to orange, red, or reddish-brown.[1][2] This is due to the formation of elemental iodine and iodine monochloride.[2][5] You may also observe the release of chlorine gas.[2]

Q4: What are the ideal storage conditions for iodine trichloride?

A4: To maximize shelf life, store iodine trichloride in a cool, dark, and dry environment.[8] A tightly sealed container is crucial to prevent exposure to moisture.[8] For long-term storage, refrigeration at or below -20°C is recommended.[9]

Q5: What type of container is suitable for storing iodine trichloride?

A5: Iodine trichloride is corrosive, especially to metals.[8][10] Therefore, it should be stored in a corrosion-resistant container, such as a glass bottle with a resistant inner liner and a tightly fitting cap.[8][11] Always keep it in its original packaging if possible.[8]

Troubleshooting Guides

Problem: My iodine trichloride has turned reddish-brown.

This indicates partial decomposition and the presence of elemental iodine and iodine monochloride.[2] Depending on the requirements of your experiment, the decomposed material may not be suitable for use.

• Solution: For applications requiring high purity, the iodine trichloride can be purified from its decomposition products. A standard method for purification is sublimation at room temperature.[3][4][12] This procedure should be performed in a well-ventilated fume hood due to the irritating nature of the vapors.[3][4]

Problem: I suspect my iodine trichloride has been exposed to moisture.

Exposure to moisture will cause iodine trichloride to hydrolyze, forming hydrochloric acid and iodic acid.[3] This will compromise the purity and reactivity of the compound.

• Recommendation: It is best to discard the material if significant moisture exposure is suspected, as the hydrolysis products can interfere with chemical reactions. Ensure that storage containers are always tightly sealed, especially in humid environments.

Data Presentation

Table 1: Factors Affecting Iodine Trichloride Stability

Factor	Effect on Stability	Observations	Prevention Measures
Temperature	Decreases stability with increasing temperature.	Decomposition becomes significant above 60°C.[5][13]	Store in a cool place; for long-term storage, refrigerate at ≤ -20°C.[9]
Light	Promotes decomposition.	The yellow solid turns red or reddish-brown due to iodine formation.[1][2]	Store in an opaque or amber glass container in a dark location.[8]
Moisture	Causes hydrolysis and decomposition.[3]	The compound is hygroscopic and will fume in moist air.[2]	Store in a tightly sealed container in a dry environment or desiccator.[8]

Table 2: Recommended Storage Conditions Summary

Parameter	Recommendation	Source
Temperature	Cool place, avoid temperatures above 60°C.	[13]
Recommended storage at ≤ 20°C.	[3]
Keep refrigerated.	[7]
Store at -18°C for short-term (2 weeks) storage.	[9]
Light	Store away from direct sunlight.	[8]
Atmosphere	Store in a dry, well-ventilated place.	[8]
Keep container tightly closed.	[8]
Container	Corrosion-resistant container with a resistant inner liner.	[8][11]
No metal containers.	[10]

Experimental Protocols

Protocol 1: Purification of Decomposed Iodine Trichloride by Sublimation

This protocol describes a method to purify iodine trichloride that has undergone partial decomposition. This procedure should be conducted in a chemical fume hood with appropriate personal protective equipment.

Materials:

• Decomposed iodine trichloride

• Sublimation apparatus

• Vacuum source

• Heating mantle or oil bath (optional, for gentle warming)

• Collection flask (cold finger)

Procedure:

• Place the decomposed iodine trichloride into the sublimation apparatus.

• Assemble the apparatus, ensuring all joints are properly sealed.

• If using a cold finger, fill it with a coolant (e.g., cold water or a dry ice/acetone slurry).

• Slowly apply a vacuum to the system.

• Iodine trichloride will sublime at room temperature under vacuum.[3][4][12] Gentle warming can be applied if necessary, but do not exceed 40°C to avoid rapid decomposition.

• The purified, bright yellow iodine trichloride will deposit on the cold surface of the collection flask or cold finger.

• The less volatile decomposition products, such as elemental iodine, will remain in the bottom of the apparatus.

• Once a sufficient amount of pure ICl₃ has collected, turn off the heat (if used) and allow the apparatus to cool completely.

• Slowly and carefully release the vacuum.

• Quickly transfer the purified crystals to a clean, dry, and tared storage container, and seal it tightly.

• Store the purified compound under the recommended conditions.

Protocol 2: Best Practices for Handling and Storing a New Container of Iodine Trichloride

Materials:

• New, sealed container of iodine trichloride

• Inert atmosphere glove box or glove bag (optional, but recommended)

• Clean, dry spatulas and weighing instruments

• Appropriate storage containers (amber glass vials with PTFE-lined caps)

• Parafilm or other sealing tape

Procedure:

• Before opening, allow the container to equilibrate to the ambient temperature of the laboratory to prevent condensation of moisture on the cold solid.

• If possible, perform all manipulations in an inert atmosphere (e.g., argon or nitrogen) inside a glove box to minimize exposure to air and moisture.

• If a glove box is not available, work quickly in a fume hood on a day with low humidity.

• Open the container and quickly dispense the required amount of iodine trichloride.

• Immediately and tightly reseal the original container. For added protection, wrap the cap and neck of the container with Parafilm.

• Place the sealed container inside a secondary container with a desiccant.

• Return the container to its designated cool, dark storage location (e.g., a refrigerator or freezer rated for chemical storage).

Visualizations

Figure 1. Recommended Workflow for Handling Iodine Trichloride

Figure 2. Troubleshooting Decomposition of Iodine Trichloride

References

• 1. Iodine trichloride - Wikipedia [en.wikipedia.org]
• 2. Iodine trichloride - Sciencemadness Wiki [sciencemadness.org]
• 3. Iodine trichloride Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. Iodine trichloride | 865-44-1 [chemicalbook.com]
• 5. youtube.com [youtube.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. fishersci.com [fishersci.com]
• 8. lobachemie.com [lobachemie.com]
• 9. Sciencemadness Discussion Board - Iodine trichloride - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. chemos.de [chemos.de]
• 12. Cas 865-44-1,Iodine trichloride | lookchem [lookchem.com]
• 13. oxfordlabchem.com [oxfordlabchem.com]

identifying and minimizing byproducts in iodine trichloride reactions

Technical Support Center: Iodine Trichloride Reactions

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with iodine trichloride (ICl₃).

Frequently Asked Questions (FAQs)

Q1: What is iodine trichloride and what are its primary applications?

A1: Iodine trichloride (ICl₃) is a bright yellow, crystalline interhalogen compound.[1][2] In its solid state, it exists as a planar dimer, I₂Cl₆.[1][2] It is a strong oxidizing and chlorinating agent.[1][3] Its primary applications in research and drug development include its use as a reagent for introducing iodine and chlorine into organic molecules and as a topical antiseptic.[3][4][5]

Q2: What are the most common byproducts in iodine trichloride reactions?

A2: The most common byproduct is iodine monochloride (ICl), which forms from the thermal or light-induced decomposition of ICl₃.[2][3] Other potential byproducts include elemental iodine (I₂), chlorine gas (Cl₂), and hydrolysis products like hydrochloric acid (HCl) and iodic acid (HIO₃) if moisture is present.[2][3] Certain synthesis methods may also produce unintended side products like chlorine dioxide (ClO₂).[6]

Q3: How can I visually assess the purity of my iodine trichloride?

A3: Pure iodine trichloride is a bright, canary yellow crystalline solid.[1][6] A color change to reddish-brown or dark brown indicates decomposition and the presence of impurities like iodine monochloride (ICl) and elemental iodine (I₂).[1][2]

Q4: What are the key safety precautions when handling iodine trichloride?

A4: Iodine trichloride is a highly corrosive and toxic substance.[3][7] Contact with skin can cause severe burns, and its vapors are irritating to the eyes, mucous membranes, and respiratory tract.[3][5] It reacts violently with reducing agents and organic materials.[3][7] Always handle ICl₃ in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Troubleshooting Guide

Problem 1: My bright yellow iodine trichloride has turned reddish-brown upon storage.

• Cause: This color change indicates that the iodine trichloride has decomposed. ICl₃ is unstable and can decompose into the dark brown iodine monochloride (ICl) and chlorine gas (Cl₂), especially when exposed to heat or light.[1][2] Further decomposition can release elemental iodine (I₂), which is purple but appears reddish-brown in the mixture.[2]

• Solution:

  • Purification: The decomposed sample can be purified by sublimation at room temperature to isolate the pure, yellow ICl₃.[3][4][5]

  • Proper Storage: To prevent future decomposition, store iodine trichloride in a tightly sealed container at or below 20°C and protect it from light.[1][3][6]

Problem 2: During the synthesis of ICl₃, the yield is low, and the product is contaminated with ICl.

• Cause: The reaction between iodine (I₂) and chlorine (Cl₂) to form iodine trichloride is an equilibrium process: ICl(l) + Cl₂(g) ⇌ ICl₃(s).[8] Insufficient chlorine or elevated temperatures can shift the equilibrium to the left, favoring the formation of the iodine monochloride (ICl) byproduct and reducing the yield of ICl₃.

• Solution:

  • Use Excess Chlorine: Employ an excess of chlorine gas or liquid chlorine during the synthesis to drive the equilibrium towards the formation of ICl₃.[1][8]

  • Temperature Control: Conduct the reaction at low temperatures (e.g., -70°C when using liquid chlorine) to minimize the thermal decomposition of the product.[1] After the reaction, excess chlorine can be removed with a stream of dry inert gas like carbon dioxide.

Problem 3: My reaction with an organic substrate is producing a mixture of chlorinated and iodinated products, leading to poor selectivity.

• Cause: Iodine trichloride can act as both a chlorinating and iodinating agent.[4] The reaction pathway (and thus the major product) can be highly dependent on the solvent and reaction conditions. For example, in some cases, ICl₃ can dissociate, and the more reactive species (like chlorine) may dominate the reaction.[9]

• Solution:

  • Solvent Selection: The choice of solvent is critical. Solvents like carbon tetrachloride can favor iodination in similar systems.[9] Experiment with different anhydrous, inert solvents to find the optimal conditions for your desired transformation.

  • Lewis Acid Catalysis: For aromatic halogenations, the addition of a Lewis acid catalyst (e.g., FeCl₃, AlCl₃) can activate the halogen and may improve the selectivity of the reaction.[10][11]

  • Temperature Control: Run the reaction at the lowest possible temperature that allows for a reasonable reaction rate to minimize side reactions.

Data Presentation

Table 1: Physical Properties of Iodine Trichloride and Common Byproducts

Compound	Formula	Molar Mass ( g/mol )	Appearance	Melting Point (°C)	Key Characteristics
Iodine Trichloride	ICl₃	233.26	Bright yellow crystalline solid[1][2]	63 °C (decomposes)[2]	Hygroscopic, corrosive, light-sensitive[1][5]
Iodine Monochloride	ICl	162.35	Red-brown solid/liquid[8]	27.2 °C (α-form)[8]	Volatile, corrosive, polar molecule[8][9]
Iodine	I₂	253.81	Violet-black crystalline solid[9]	113.7 °C	Weakest bond among halogens, sublimes[9]
Chlorine	Cl₂	70.90	Yellow-green gas[12]	-101.5 °C	Strong oxidizing agent[12]

Experimental Protocols

Protocol 1: Synthesis of Iodine Trichloride from Iodine and Chlorine

This protocol is based on the direct reaction of iodine with excess chlorine.[1][3]

• Setup: In a fume hood, place 10 g of powdered iodine (I₂) into a three-necked flask equipped with a gas inlet tube, a magnetic stirrer, and a condenser cooled to a low temperature (e.g., -10°C) leading to a gas trap.

• Cooling: Cool the reaction flask to 0°C using an ice bath.

• Reaction: Slowly pass a stream of dry chlorine gas (Cl₂) over the stirred iodine. An exothermic reaction will occur. Control the flow rate of chlorine to maintain the reaction temperature below 40°C.

• Observation: The solid iodine will gradually convert into a yellow crystalline mass of iodine trichloride. Continue the chlorine addition until all the iodine has reacted and the yellow product is formed.

• Purging: Once the reaction is complete, stop the chlorine flow and pass a stream of dry nitrogen or carbon dioxide through the flask to remove any excess unreacted chlorine.

• Isolation: The resulting solid is crude iodine trichloride. For highest purity, proceed to the purification step.

Protocol 2: Purification of Iodine Trichloride by Sublimation

This method is effective for removing less volatile impurities like ICl and I₂.[4][5]

• Setup: Place the crude iodine trichloride into a sublimation apparatus.

• Sublimation: Gently warm the apparatus at room temperature or slightly above under reduced pressure. Iodine trichloride will sublime and deposit as pure, bright yellow crystals on the cold finger of the apparatus.[3][5]

• Collection: Carefully collect the purified crystals in a dry, inert atmosphere (e.g., in a glovebox) and transfer them to a tightly sealed, light-protected container for storage.

Visualizations

Caption: Logical flow of ICl₃ decomposition pathways.

Caption: Workflow for ICl₃ synthesis and purification.

Caption: Logic for minimizing iodine monochloride byproduct.

References

• 1. Iodine trichloride - Wikipedia [en.wikipedia.org]
• 2. Iodine trichloride - Sciencemadness Wiki [sciencemadness.org]
• 3. Iodine trichloride Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. Page loading... [guidechem.com]
• 5. Iodine trichloride | 865-44-1 [chemicalbook.com]
• 6. Sciencemadness Discussion Board - Iodine trichloride - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. CAS 865-44-1: Iodine trichloride | CymitQuimica [cymitquimica.com]
• 8. Iodine monochloride - Wikipedia [en.wikipedia.org]
• 9. Iodine - Wikipedia [en.wikipedia.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. jk-sci.com [jk-sci.com]
• 12. americanelements.com [americanelements.com]

Technical Support Center: Optimizing Reactions with Iodine Trichloride

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals utilizing iodine trichloride (ICl₃) in their synthetic endeavors. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you improve reaction yields and overcome common challenges.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments with iodine trichloride, offering potential causes and actionable solutions.

Issue 1: Low or No Conversion of Starting Material

Question: My reaction with iodine trichloride is showing low or no conversion of the starting material. What are the likely causes and how can I improve the yield?

Answer:

Low conversion in reactions involving iodine trichloride can stem from several factors, primarily related to the reagent's purity, reactivity, and the reaction conditions.

• Reagent Quality: Iodine trichloride is a moisture-sensitive and thermally unstable solid.[1] Exposure to atmospheric moisture can lead to hydrolysis, reducing its effectiveness.[1] Over time, it can also decompose into iodine monochloride (ICl) and chlorine gas (Cl₂), especially when exposed to light or temperatures above 60°C.[1][2]

  • Solution: Always use freshly opened or properly stored iodine trichloride.[3] Store it in a cool, dry place, preferably under an inert atmosphere.[4] A color change from bright yellow to reddish-brown can indicate the presence of elemental iodine from decomposition.[1]

• Insufficient Activation: For electrophilic substitution reactions on less reactive aromatic substrates, iodine trichloride may require activation.[5] As a Lewis acid, it can be activated by other stronger Lewis acids.[5][6]

  • Solution: Consider the addition of a Lewis acid catalyst, such as aluminum chloride (AlCl₃), to enhance the electrophilicity of the active species.[7]

• Inappropriate Solvent: The choice of solvent can significantly impact the reaction rate and yield. Iodine trichloride is soluble in various organic solvents but also reacts with some.[8][9]

  • Solution: Non-polar, aprotic solvents like dichloromethane or chloroform are often suitable for chlorination reactions. For reactions where ICl₃ acts as an iodinating agent, polar aprotic solvents might be employed. Empirical testing of a range of solvents is recommended to find the optimal medium for your specific reaction.

• Sub-optimal Temperature: The reaction temperature may be too low for the reaction to proceed at a reasonable rate.

  • Solution: Gradually increase the reaction temperature while carefully monitoring for the formation of byproducts. Be aware of the thermal decomposition of ICl₃ at higher temperatures.[1]

Issue 2: Formation of Multiple Products and Side Reactions

Question: My reaction is producing a mixture of chlorinated and iodinated products, or other unexpected side products. How can I improve the selectivity and yield of the desired product?

Answer:

The formation of multiple products is a common challenge due to the dual reactivity of iodine trichloride, which can act as both a chlorinating and an iodinating agent.

• Ambiguous Halogenating Agent: Depending on the substrate and reaction conditions, ICl₃ can deliver either chlorine or iodine to the molecule.

  • Solution: The nature of the substrate and the reaction mechanism play a crucial role. In electrophilic aromatic substitution, the electronic properties of the aromatic ring and the presence of catalysts can influence the outcome. For addition reactions to alkenes, the regioselectivity can also be an issue, often yielding a mixture of isomers.[10] Careful control of reaction parameters and thorough analysis of the product mixture are essential.

• Over-halogenation: Highly activated substrates, such as phenols and anilines, are prone to multiple halogenations.

  • Solution: To control the extent of halogenation, you can:

    • Control Stoichiometry: Use a stoichiometric or slightly sub-stoichiometric amount of iodine trichloride.

    • Lower the Temperature: Running the reaction at a lower temperature can increase selectivity.

    • Dilution: Performing the reaction at a lower concentration can also help to control the rate and reduce multiple additions.

• Hydrolysis: The presence of water can lead to the formation of hydrochloric acid and iodic acid, which can catalyze side reactions or decompose sensitive substrates.[1]

  • Solution: Ensure all glassware is thoroughly dried and use anhydrous solvents. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the ingress of atmospheric moisture.[4]

Frequently Asked Questions (FAQs)

Q1: How should I handle and store iodine trichloride safely?

A1: Iodine trichloride is a corrosive and toxic substance that requires careful handling.[11] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[12] It is sensitive to moisture and light and should be stored in a tightly sealed container in a cool, dark, and dry place.[8]

Q2: Can iodine trichloride be used for both chlorination and iodination?

A2: Yes, iodine trichloride can function as both a chlorinating and an iodinating agent.[8] The outcome of the reaction depends on various factors, including the substrate, solvent, temperature, and the presence of catalysts. In many cases, it acts as a source of electrophilic chlorine.

Q3: What are some common applications of iodine trichloride in organic synthesis?

A3: Iodine trichloride is primarily used as a reagent for the chlorination of aromatic compounds, such as phenols and anilines, through electrophilic aromatic substitution.[5][13] It also participates in addition reactions with unsaturated compounds like alkenes and alkynes.[14] Furthermore, its Lewis acidic nature allows it to be used as a catalyst in certain reactions.[5][6]

Q4: How can I quench a reaction containing iodine trichloride?

A4: To quench a reaction and neutralize any remaining iodine trichloride, a reducing agent is typically used. A solution of sodium thiosulfate or sodium bisulfite is effective for this purpose.[1] The quenching should be done carefully, as the reaction can be exothermic.

Quantitative Data on Reaction Yields

The following table summarizes the impact of various parameters on the yield of reactions using iodine trichloride, based on available literature data. Please note that yields are highly substrate-dependent.

Substrate Type	Reaction Type	Reagent System	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
N-Tosyl Aniline	Electrophilic Chlorination	Iodoarene(III) reagent + AlCl₃	Various	50-70	4-12	60-95	[7]
Benzene	Electrophilic Chlorination	ICl₃	-	25	-	(Rate constant available)	[5]
Chlorinated Anilines	Electrophilic Iodination	ICl/AcOH	Acetic Acid	-	-	~35	[15]

Note: The data for N-Tosyl Aniline is for a related iodine(III) reagent system, which provides insights into the conditions that can be adapted for iodine trichloride.

Experimental Protocols

Protocol 1: General Procedure for the Chlorination of an Activated Aromatic Compound

This protocol provides a general guideline for the chlorination of an electron-rich aromatic substrate, such as a phenol or an aniline derivative, using iodine trichloride.

Materials:

• Activated aromatic substrate

• Iodine trichloride (ICl₃)

• Anhydrous dichloromethane (DCM)

• Anhydrous sodium sulfate or magnesium sulfate

• Saturated aqueous sodium thiosulfate solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the activated aromatic substrate in anhydrous DCM.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Reagent Addition: Slowly add a solution of iodine trichloride (1.0-1.2 equivalents) in anhydrous DCM to the stirred solution of the substrate. The addition should be done dropwise to control the reaction temperature.

• Reaction Monitoring: Allow the reaction to stir at 0 °C or let it warm to room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Quenching: Once the reaction is complete, carefully quench the reaction by adding saturated aqueous sodium thiosulfate solution to neutralize any unreacted iodine trichloride.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by column chromatography, recrystallization, or distillation to obtain the desired chlorinated product.

Visualizing Workflows and Relationships

Diagram 1: General Experimental Workflow for Chlorination

Caption: A generalized workflow for a chlorination reaction using iodine trichloride.

Diagram 2: Troubleshooting Logic for Low Reaction Yield

Caption: A troubleshooting decision tree for addressing low yield in reactions with ICl₃.

References

• 1. Iodine trichloride - Sciencemadness Wiki [sciencemadness.org]
• 2. youtube.com [youtube.com]
• 3. Sciencemadness Discussion Board - ICl and ICl3 - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. lobachemie.com [lobachemie.com]
• 5. webqc.org [webqc.org]
• 6. brainly.com [brainly.com]
• 7. researchgate.net [researchgate.net]
• 8. Page loading... [wap.guidechem.com]
• 9. CAS 865-44-1: Iodine trichloride | CymitQuimica [cymitquimica.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. canbipharm.com [canbipharm.com]
• 12. chemos.de [chemos.de]
• 13. Iodine trichloride [myskinrecipes.com]
• 14. Addition of bromine chloride and iodine monochloride to carbonyl-conjugated, acetylenic ketones: synthesis and mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Regioselective Iodination of Chlorinated Aromatic Compounds Using Silver Salts - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Crude Iodine Trichloride

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with crude iodine trichloride (ICl₃).

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude iodine trichloride?

A1: Common impurities in crude iodine trichloride include iodine monochloride (ICl), elemental iodine (I₂), and hydrolysis products that can form upon exposure to moisture.[1]

Q2: What are the primary methods for purifying crude iodine trichloride?

A2: The two primary methods for the purification of crude iodine trichloride are sublimation and recrystallization from suitable solvents.[2]

Q3: What solvents are recommended for the recrystallization of iodine trichloride?

A3: Solvents such as carbon tetrachloride and chloroform have been used for the recrystallization of iodine trichloride.[2]

Q4: What is the expected appearance of pure iodine trichloride?

A4: Pure iodine trichloride is a bright yellow crystalline solid.[1][2] A reddish or brownish color can indicate the presence of elemental iodine as an impurity.[3][4]

Q5: How can the purity of iodine trichloride be assessed?

A5: The purity of iodine trichloride can be assessed using several analytical techniques. Differential Scanning Calorimetry (DSC) can be used to measure the sharpness of the melting endotherm, with pure samples exhibiting a narrow melting range.[1] Iodometric titration is another method used to quantitatively determine the active chlorine content.[1]

Q6: What are the key safety precautions to take when handling iodine trichloride?

A6: Iodine trichloride is a corrosive and moisture-sensitive substance. It should be handled in a well-ventilated area, and appropriate personal protective equipment (PPE), including gloves and safety goggles, should be worn.[5] It is also an oxidizing agent and can cause fires upon contact with organic materials.[3]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield After Sublimation	- Sublimation temperature too high, causing decomposition. - Inefficient collection of the sublimed product. - Vacuum pressure not optimal.	- Carefully control the temperature to just above the sublimation point. - Ensure the cold finger or collection surface is sufficiently cold to allow for efficient deposition of the purified crystals. - Optimize the vacuum pressure to facilitate sublimation without significant loss of product.
Purified Product is Reddish or Brown	- Presence of elemental iodine (I₂) impurity.	- Repeat the purification process (sublimation or recrystallization). - For recrystallization, ensure slow cooling to allow for the selective crystallization of iodine trichloride, leaving the more soluble iodine impurity in the mother liquor.
Product "Oils Out" During Recrystallization	- The melting point of the impure compound is lower than the boiling point of the solvent. - The solution is supersaturated to a degree that favors the formation of a liquid phase over solid crystals.[6] - The cooling rate is too rapid.	- Add a small amount of additional hot solvent to dissolve the oil and then allow the solution to cool slowly.[7] - Try a different recrystallization solvent with a lower boiling point. - Scratch the inside of the flask with a glass rod to induce crystallization. - Introduce a seed crystal of pure iodine trichloride.
Crystals are Very Fine or Powdery After Recrystallization	- The solution was cooled too quickly.	- Allow the solution to cool to room temperature slowly and undisturbed before placing it in an ice bath for further crystallization. Slower cooling generally leads to the formation of larger, more well-defined crystals.[8]
Product Decomposes During Purification	- Excessive heat applied during sublimation or recrystallization. Iodine trichloride decomposes upon heating.[4] - Presence of moisture leading to hydrolysis.	- Use the minimum amount of heat necessary for sublimation or to dissolve the compound during recrystallization. - Ensure all glassware is thoroughly dried and perform the purification under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture.

Quantitative Data Summary

Parameter	Sublimation	Recrystallization (from CCl₄ or CHCl₃)	Reference
Typical Purity	> 98%	> 98%	[1]
Common Impurities Removed	Iodine monochloride, elemental iodine, non-volatile residues	Iodine monochloride, elemental iodine	[1]
Commercial Purity Specifications	Minimum 98%	Minimum 98%	[1]
Maximum Impurity Limits (Commercial)	ICl: 0.5%, Water: 0.2%	ICl: 0.5%, Water: 0.2%	[1]

Experimental Protocols

Purification by Sublimation (Generalized Method)

This protocol describes a general procedure for the purification of crude iodine trichloride by sublimation.

Materials:

• Crude iodine trichloride

• Sublimation apparatus (including a cold finger)

• Heating mantle or oil bath

• Vacuum source

• Schlenk line or inert gas source (optional, for moisture-sensitive applications)

Procedure:

• Ensure all glassware is clean and thoroughly dried to prevent hydrolysis of the iodine trichloride.

• Place the crude iodine trichloride into the bottom of the sublimation apparatus.

• Assemble the sublimation apparatus, ensuring a good seal. If working with a highly moisture-sensitive sample, the apparatus can be assembled under an inert atmosphere.

• Begin circulating a coolant (e.g., cold water) through the cold finger.

• Slowly apply vacuum to the apparatus. A pressure of approximately 10-20 mmHg is a reasonable starting point, though the optimal pressure may vary.

• Gently heat the bottom of the apparatus using a heating mantle or oil bath. The temperature should be carefully controlled to be just above the sublimation temperature of iodine trichloride but below its decomposition temperature.

• As the iodine trichloride sublimes, it will deposit as purified yellow crystals on the cold finger.

• Continue the process until a sufficient amount of purified product has collected on the cold finger.

• Turn off the heat and allow the apparatus to cool to room temperature under vacuum.

• Gently break the vacuum (preferably with an inert gas if the product is to be stored under anhydrous conditions) and carefully scrape the purified iodine trichloride crystals from the cold finger.

Purification by Recrystallization from Carbon Tetrachloride (Generalized Method)

This protocol provides a general method for the recrystallization of crude iodine trichloride from carbon tetrachloride. Note: Carbon tetrachloride is a hazardous substance and should be handled with appropriate safety precautions in a fume hood.

Materials:

• Crude iodine trichloride

• Carbon tetrachloride (CCl₄), anhydrous

• Erlenmeyer flasks

• Heating source (e.g., hot plate or steam bath)

• Buchner funnel and filter paper

• Vacuum flask

• Ice bath

Procedure:

• Place the crude iodine trichloride in an Erlenmeyer flask.

• In a separate flask, gently heat the carbon tetrachloride.

• Add the minimum amount of hot carbon tetrachloride to the crude iodine trichloride with gentle swirling to dissolve the solid completely. Avoid adding an excess of solvent to ensure a good yield.

• If there are any insoluble impurities, perform a hot gravity filtration to remove them.

• Allow the hot, saturated solution to cool slowly to room temperature. Bright yellow crystals of purified iodine trichloride should begin to form.

• Once the flask has reached room temperature, place it in an ice bath to maximize the yield of the crystals.

• Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold, fresh carbon tetrachloride to remove any residual mother liquor.

• Dry the crystals under vacuum to remove any remaining solvent.

Visualizations

Caption: Experimental workflow for the purification of iodine trichloride by sublimation.

Caption: Experimental workflow for the purification of iodine trichloride by recrystallization.

References

• 1. webqc.org [webqc.org]
• 2. Sciencemadness Discussion Board - Interhalogens - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Iodine trichloride - Wikipedia [en.wikipedia.org]
• 4. Iodine trichloride - Sciencemadness Wiki [sciencemadness.org]
• 5. Page loading... [wap.guidechem.com]
• 6. mt.com [mt.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Comparative Guide to Iodine Trichloride and N-Chlorosuccinimide as Chlorinating Agents for Aromatic Amines and Anilides

For Researchers, Scientists, and Drug Development Professionals

The introduction of chlorine atoms into aromatic rings is a fundamental transformation in organic synthesis, crucial for the development of pharmaceuticals, agrochemicals, and functional materials. This guide provides a comparative analysis of two common chlorinating agents, iodine trichloride (ICl₃) and N-chlorosuccinimide (NCS), with a focus on their application in the chlorination of aromatic amines and anilides.

Executive Summary

Both iodine trichloride and N-chlorosuccinimide are effective reagents for the electrophilic chlorination of activated aromatic compounds. However, they exhibit significant differences in reactivity, selectivity, and handling characteristics. Iodine trichloride is a highly reactive, powerful chlorinating agent, while N-chlorosuccinimide is a milder and more selective reagent. The choice between these two agents will depend on the specific substrate, desired outcome, and reaction conditions.

Data Presentation: Performance Comparison

Substrate	Reagent	Reaction Conditions	Product(s)	Yield (%)	Regioselectivity	Reference
Aniline	N-Chlorosuccinimide (NCS)	3 equivalents NCS, Acetonitrile, Reflux	2,4,6-Trichloroaniline	88	High (Trisubstitution)	[1]
4-Chloroacetanilide	N-Chlorosuccinimide (NCS)	0.005 mol NCS, 2 mL HCl, H₂O, Room Temperature, 2h	2,4-Dichloroacetanilide	95	High (Ortho to acetamido group)	[2]
N-Tosyl Anilines	Iodine(III) reagent generated in situ (PIFA/AlCl₃)	Acetonitrile, 50-70°C, 4-12h	Chloro-N-tosyl anilines	Good to Excellent	Varies with substrate	[3]

Note: Data for the direct chlorination of aniline or acetanilide with iodine trichloride under comparable electrophilic aromatic substitution conditions is not well-documented in readily accessible literature, preventing a direct quantitative comparison in this table.

In-Depth Analysis

Iodine Trichloride (ICl₃)

Iodine trichloride is a bright yellow solid that exists as a planar dimer (I₂Cl₆) in the solid state. It is a powerful oxidizing and chlorinating agent.[4] In organic synthesis, it is primarily used for the introduction of chlorine into various organic molecules, and it is particularly effective in chlorinating aromatic compounds through electrophilic aromatic substitution.[4]

Mechanism of Action: The chlorination reaction with ICl₃ proceeds via an electrophilic aromatic substitution mechanism. The ICl₃ molecule can act as a source of an electrophilic chlorine species, which attacks the electron-rich aromatic ring.

Advantages:

• High Reactivity: Iodine trichloride is a potent chlorinating agent, capable of chlorinating even less reactive aromatic substrates.

Disadvantages:

• Moisture Sensitivity: It readily hydrolyzes in the presence of water.[5]

• Handling: As a highly reactive and corrosive substance, it requires careful handling.[5]

• Limited Selectivity: Its high reactivity can sometimes lead to over-chlorination or a mixture of products, making regioselectivity a challenge.

N-Chlorosuccinimide (NCS)

N-Chlorosuccinimide is a white crystalline solid that is a versatile and widely used reagent for chlorination. It is considered a milder and more selective chlorinating agent compared to iodine trichloride.[6]

Mechanism of Action: The mechanism of chlorination with NCS can vary depending on the reaction conditions. In the presence of an acid catalyst, NCS can generate a more potent electrophilic chlorine species. For electrophilic aromatic substitution, NCS acts as a source of an electrophilic chlorine atom that is attacked by the aromatic ring.

Advantages:

• Mild Reaction Conditions: NCS often allows for chlorination under milder conditions compared to more aggressive reagents.[2]

• Good Selectivity: It can provide good regioselectivity, particularly for activated aromatic rings.[1]

• Ease of Handling: As a stable solid, NCS is easier and safer to handle than gaseous chlorine or highly corrosive liquids.

Disadvantages:

• Lower Reactivity: For less reactive aromatic substrates, NCS may require the use of a catalyst (e.g., an acid or a Lewis acid) or more forcing conditions to achieve a good conversion.[6]

Experimental Protocols

Chlorination of Aniline with N-Chlorosuccinimide

This protocol describes the synthesis of 2,4,6-trichloroaniline from aniline using N-chlorosuccinimide.[1]

Materials:

• Aniline

• N-Chlorosuccinimide (NCS)

• Acetonitrile

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Standard workup and purification equipment

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve aniline in acetonitrile.

• Add three equivalents of N-chlorosuccinimide to the solution.

• Heat the reaction mixture to reflux and maintain for the required reaction time.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the reaction mixture into water to precipitate the crude product.

• Collect the solid by filtration and wash with water to remove the succinimide byproduct.

• The crude 2,4,6-trichloroaniline can be further purified by recrystallization or column chromatography.

Expected Yield: 88%[1]

Chlorination of 4-Chloroacetanilide with N-Chlorosuccinimide

This protocol details the synthesis of 2,4-dichloroacetanilide from 4-chloroacetanilide using N-chlorosuccinimide in an aqueous medium.[2]

Materials:

• 4-Chloroacetanilide

• N-Chlorosuccinimide (NCS)

• Hydrochloric acid (HCl)

• Water

• Beaker or flask

• Magnetic stirrer

• Filtration apparatus

Procedure:

• In a suitable beaker or flask, suspend 4-chloroacetanilide (0.01 mol) in water.

• Add N-chlorosuccinimide (0.005 mol) to the suspension.

• Slowly add hydrochloric acid (2 mL) dropwise to the stirring mixture at room temperature.

• Continue stirring at room temperature for 2 hours.

• Monitor the reaction by TLC.

• After completion, filter the precipitated product.

• Wash the solid with water and dry to obtain 2,4-dichloroacetanilide.

Expected Yield: 95%[2]

Signaling Pathways and Experimental Workflows

Electrophilic Aromatic Substitution (EAS) Pathway

The chlorination of aromatic amines and anilides with both iodine trichloride and N-chlorosuccinimide generally proceeds through an electrophilic aromatic substitution pathway. The fundamental steps are:

• Generation of the Electrophile: The chlorinating agent provides an electrophilic chlorine species (Cl⁺ or a polarized Clδ⁺).

• Nucleophilic Attack: The π-electrons of the aromatic ring attack the electrophilic chlorine, forming a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.

• Deprotonation: A base removes a proton from the carbon atom bearing the chlorine, restoring the aromaticity of the ring and yielding the chlorinated product.

Electrophilic Aromatic Substitution Pathway for Chlorination.

General Experimental Workflow for Aromatic Chlorination

The following diagram illustrates a typical workflow for performing and analyzing an aromatic chlorination reaction in a research setting.

General workflow for aromatic chlorination experiments.

Conclusion

Both iodine trichloride and N-chlorosuccinimide serve as valuable reagents for the chlorination of aromatic amines and anilides. N-chlorosuccinimide is often the preferred reagent due to its milder nature, higher selectivity, and ease of handling, as evidenced by the high-yielding protocols available for aniline and acetanilide derivatives.[1][2] Iodine trichloride, while a more powerful chlorinating agent, presents challenges in terms of handling and selectivity, and its application for the direct chlorination of simple anilides through electrophilic aromatic substitution is less documented in readily available literature. The selection of the appropriate chlorinating agent will ultimately be guided by the specific requirements of the synthetic target and the reactivity of the starting material. Further research into the direct comparative performance of these two reagents on a wider range of aromatic amine and anilide substrates would be beneficial to the synthetic chemistry community.

References

• 1. tandfonline.com [tandfonline.com]
• 2. isca.me [isca.me]
• 3. researchgate.net [researchgate.net]
• 4. Iodine trichloride [myskinrecipes.com]
• 5. Ligand Promoted meta-C–H Chlorination of Anilines and Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

A Comparative Guide: Iodine Trichloride vs. Iodine Monochloride in Aromatic Iodination

For researchers, scientists, and drug development professionals, the choice of a halogenating agent is critical for the successful synthesis of iodinated aromatic compounds, which are pivotal intermediates in pharmaceuticals and advanced materials. This guide provides a detailed comparison of iodine trichloride (ICl₃) and iodine monochloride (ICl), with a focus on their advantages in specific syntheses, supported by experimental data and protocols.

Iodine trichloride and iodine monochloride are both effective reagents for the electrophilic iodination of aromatic compounds. However, their differing reactivity, selectivity, and oxidative power make them suitable for distinct synthetic applications. This guide will delve into a specific case study—the synthesis of polyiodinated anilines—to highlight the advantages of ICl₃'s higher reactivity for achieving exhaustive iodination.

Superiority of Iodine Trichloride in Poly-iodination: The Synthesis of 2,4,6-Triiodoaniline

A key advantage of iodine trichloride lies in its enhanced reactivity, which is particularly beneficial for the synthesis of poly-iodinated aromatic compounds. The higher oxidation state of iodine in ICl₃ (+3) compared to ICl (+1) translates to a more powerful electrophilic iodinating agent. This increased reactivity is crucial for overcoming the deactivating effect of existing iodine substituents on the aromatic ring, thus driving the reaction towards complete iodination.

In contrast, iodine monochloride is typically employed for mono- or di-iodination of activated aromatic rings. For instance, the di-iodination of p-nitroaniline using ICl proceeds with a reported yield of 56-64%, which can be improved to 86% with modified conditions. While effective for introducing one or two iodine atoms, achieving complete tri-iodination of aniline with ICl can be less efficient and may require harsher conditions or result in mixtures of partially iodinated products.

The following table summarizes the performance of these reagents in the iodination of aniline derivatives:

Reagent	Substrate	Product(s)	Reported Yield	Notes
Potassium Dichloroiodate (generates ICl)	Aniline	2,4,6-Triiodoaniline	High (implied)	Described as a chemoselective method for synthesizing the tri-iodinated product.[1][2]
Iodine Monochloride (ICl)	p-Nitroaniline	2,6-Diiodo-4-nitroaniline	56-64% (up to 86%)	Demonstrates the utility of ICl for di-iodination of a deactivated aniline derivative.[3]
Iodine Monochloride (ICl)	Aniline	Predominantly mono- and di-iodoanilines	Variable	Achieving high yields of the tri-iodinated product can be challenging due to the deactivating effect of the first and second iodine atoms.

Experimental Protocols

Synthesis of 2,4,6-Triiodoaniline using Potassium Dichloroiodate

This protocol is adapted from a chemoselective method for the tri-iodination of aniline.[1][2]

Materials:

• Aniline

• Potassium Dichloroiodate (KICl₂)

• Hydrochloric Acid (HCl)

• Sodium Thiosulfate Solution

• Sodium Bicarbonate Solution

• Ethanol

Procedure:

• Prepare a solution of aniline in dilute hydrochloric acid.

• Cool the solution in an ice bath.

• Slowly add a solution of potassium dichloroiodate to the cooled aniline solution while stirring. The molar ratio of aniline to KICl₂ should be adjusted to favor tri-substitution (typically 1:3.3 or higher).

• After the addition is complete, continue stirring at a low temperature for a specified period.

• Quench the reaction by adding sodium thiosulfate solution to remove any excess iodine.

• Neutralize the reaction mixture with a sodium bicarbonate solution to precipitate the crude product.

• Collect the solid by filtration, wash with water, and recrystallize from ethanol to obtain pure 2,4,6-triiodoaniline.

Synthesis of 2,6-Diiodo-4-nitroaniline using Iodine Monochloride

This protocol describes the di-iodination of p-nitroaniline.[3]

Materials:

• p-Nitroaniline

• Iodine Monochloride (ICl)

• Glacial Acetic Acid

• Ether

Procedure:

• Dissolve p-nitroaniline in boiling glacial acetic acid in a three-necked flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel.

• Slowly add a solution of iodine monochloride in glacial acetic acid to the hot solution with vigorous stirring. A 1:2 molar ratio of p-nitroaniline to ICl is used.

• Heat the reaction mixture on a boiling water bath for two hours.

• Cool the mixture to allow the product to solidify.

• Filter the crude product and wash it with cold glacial acetic acid.

• Further wash the crystals with ether and air-dry to obtain 2,6-diiodo-4-nitroaniline.

• The yield can be improved to 86% by refluxing the reaction mixture for two hours in an oil bath, followed by a workup involving washing with hot water and sodium bisulfite solution.[3]

Logical Workflow for Reagent Selection

The choice between iodine trichloride and iodine monochloride for aromatic iodination depends on the desired degree of substitution. The following diagram illustrates a logical workflow for selecting the appropriate reagent.

Reagent selection for aromatic iodination.

Conclusion

In specific syntheses requiring exhaustive iodination of activated aromatic rings, iodine trichloride demonstrates a clear advantage over iodine monochloride. Its superior reactivity, stemming from the higher oxidation state of iodine, enables the efficient formation of poly-iodinated products like 2,4,6-triiodoaniline. While iodine monochloride is a valuable and cost-effective reagent for mono- and di-iodination, researchers aiming for higher degrees of substitution will find iodine trichloride to be a more potent and effective tool in their synthetic endeavors. The provided protocols offer a practical starting point for the application of these reagents in the laboratory.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of diiodo- and triiodoanilines by aniline iodination with potassium dichloroiodate and preparation of 1,3,5-triiodobenzene [inis.iaea.org]
• 3. Organic Syntheses Procedure [orgsyn.org]

A Comparative Guide to the Validation of Analytical Methods for Iodine Trichloride Determination

For researchers, scientists, and professionals in drug development, the accurate determination of iodine trichloride (ICl₃) is crucial for quality control and various synthetic applications. This guide provides a detailed comparison of validated analytical methods for the quantification of iodine trichloride, including iodometric titration, potentiometric titration, and UV-Vis spectrophotometry. Each method is presented with a comprehensive experimental protocol and performance data to aid in the selection of the most suitable technique for specific analytical needs.

Experimental Workflows

The general workflow for the validation of an analytical method and the specific experimental workflow for the determination of iodine trichloride are illustrated below.

Figure 1: General workflow for analytical method validation.

Figure 2: Experimental workflow for iodine trichloride determination.

Comparison of Analytical Methods

The following table summarizes the key performance characteristics of the three analytical methods for the determination of iodine trichloride.

Parameter	Iodometric Titration	Potentiometric Titration	UV-Vis Spectrophotometry
Principle	Redox titration of iodine liberated from the reaction of ICl₃ with excess iodide.	Precipitation titration of I⁻ and Cl⁻ with AgNO₃, monitoring potential change.	Measurement of absorbance of a colored species formed or consumed.
Accuracy	High (within ±0.5% for pure samples)[1]	High	Method dependent, generally good.
Precision (RSD)	<1%	<2%	1-5%[2]
Linearity Range	N/A (Titrimetric)	Wide concentration range	Typically in the µg/mL to mg/mL range.[3][4][5]
Limit of Detection (LOD)	Higher than spectrophotometry	Lower than iodometric titration	Low (e.g., ng/mL to µg/mL).[2][3][4][6]
Limit of Quantification (LOQ)	Higher than spectrophotometry	Lower than iodometric titration	Low (e.g., µg/mL).[3][7][8][9][10][11]
Specificity	Good for oxidizing agents	Good for halides	Can be affected by interfering substances.
Instrumentation	Basic laboratory glassware	Potentiometer, electrodes	UV-Vis Spectrophotometer
Analysis Time	Moderate	Moderate to long	Fast
Cost per Sample	Low	Moderate	Low to moderate

Detailed Experimental Protocols

Iodometric Titration

This method relies on the oxidation of iodide ions by iodine trichloride, followed by the titration of the liberated iodine with a standardized sodium thiosulfate solution.

Principle: ICl₃ + 2I⁻ → I₂ + 3Cl⁻ I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

Reagents:

• Standardized 0.1 M Sodium Thiosulfate (Na₂S₂O₃) solution

• 10% (w/v) Potassium Iodide (KI) solution

• 1 M Sulfuric Acid (H₂SO₄)

• 1% (w/v) Starch indicator solution (freshly prepared)

• Deionized water

Procedure:

• Accurately weigh approximately 0.2 g of the iodine trichloride sample into a 250 mL Erlenmeyer flask.

• Add 50 mL of deionized water to dissolve the sample.

• Carefully add 10 mL of 1 M sulfuric acid to the flask.

• Add 20 mL of 10% potassium iodide solution to the flask and swirl gently. The solution will turn a dark brown color due to the liberated iodine.[12]

• Immediately titrate the liberated iodine with the standardized 0.1 M sodium thiosulfate solution until the solution becomes a pale yellow color.[13]

• Add 2 mL of the starch indicator solution. The solution will turn a deep blue-black color.[13]

• Continue the titration dropwise with the sodium thiosulfate solution until the blue color disappears completely, leaving a colorless solution.

• Record the volume of sodium thiosulfate solution used.

• Perform a blank titration using the same procedure but without the iodine trichloride sample.

Calculation: The percentage of iodine trichloride in the sample can be calculated using the following formula:

% ICl₃ = [((V_sample - V_blank) × M_thiosulfate × (MW_ICl₃ / 2)) / W_sample] × 100

Where:

• V_sample = Volume of Na₂S₂O₃ used for the sample (L)

• V_blank = Volume of Na₂S₂O₃ used for the blank (L)

• M_thiosulfate = Molarity of the Na₂S₂O₃ solution (mol/L)

• MW_ICl₃ = Molecular weight of ICl₃ (233.26 g/mol )

• W_sample = Weight of the sample (g)

Potentiometric Titration with Silver Nitrate

This method involves the titration of the chloride and iodide ions (formed from the hydrolysis of iodine trichloride) with a standard solution of silver nitrate. The endpoint is detected by monitoring the change in potential of a silver electrode.

Principle: ICl₃ + 2H₂O → HIO₂ + 3HCl Ag⁺ + I⁻ → AgI(s) Ag⁺ + Cl⁻ → AgCl(s)

Apparatus:

• Potentiometer with a silver indicator electrode and a calomel or Ag/AgCl reference electrode.

• Magnetic stirrer and stir bar.

• Burette.

Reagents:

• Standardized 0.1 M Silver Nitrate (AgNO₃) solution.

• 1 M Nitric Acid (HNO₃).

• Deionized water.

Procedure:

• Accurately weigh approximately 0.1 g of the iodine trichloride sample into a 250 mL beaker.

• Add 100 mL of deionized water to dissolve the sample.

• Add 2 mL of 1 M nitric acid to acidify the solution.

• Place the beaker on a magnetic stirrer and immerse the silver and reference electrodes into the solution.

• Begin stirring the solution at a constant rate.

• Record the initial potential (in millivolts).

• Add the standardized 0.1 M AgNO₃ solution from the burette in small increments (e.g., 0.5-1.0 mL).

• Record the potential after each addition, allowing the reading to stabilize.

• As the potential begins to change more rapidly, reduce the increment size (e.g., 0.1 mL) to accurately determine the equivalence points.

• Two distinct inflection points will be observed on the titration curve, corresponding to the precipitation of AgI (first point) and AgCl (second point).[1][14]

• Continue the titration past the second equivalence point to ensure the complete titration curve is obtained.

Calculation: The amounts of iodide and chloride can be determined from the volumes of AgNO₃ at the two equivalence points. The first equivalence point (V₁) corresponds to the titration of iodide, and the difference between the second and first equivalence points (V₂ - V₁) corresponds to the titration of chloride.

Mmol of I⁻ = V₁ × M_AgNO₃ Mmol of Cl⁻ = (V₂ - V₁) × M_AgNO₃

From the stoichiometry of ICl₃, the molar ratio of I:Cl should be 1:3. This can be used to verify the purity of the sample.

UV-Vis Spectrophotometry (Starch-Iodine Complex Method)

This method is based on the formation of a distinctively colored starch-iodine complex after the reduction of iodine trichloride to iodine.

Principle: ICl₃ is first reduced to I₂ using a suitable reducing agent. The resulting I₂ then forms a blue-colored complex with starch, and the absorbance of this complex is measured at its maximum wavelength (λ_max ≈ 615 nm).[5]

Apparatus:

• UV-Vis Spectrophotometer.

• Volumetric flasks and pipettes.

• Cuvettes.

Reagents:

• Standard Iodine solution (for calibration curve).

• 1% (w/v) Starch indicator solution (freshly prepared).

• A suitable reducing agent (e.g., a mild excess of potassium iodide).

• Deionized water.

Procedure:

a) Preparation of Calibration Curve:

• Prepare a series of standard iodine solutions of known concentrations (e.g., 1, 2, 5, 10, 15 µg/mL) by diluting a stock iodine solution.

• To a 10 mL volumetric flask, add a known volume of each standard iodine solution.

• Add 1 mL of 1% starch solution to each flask.

• Dilute to the mark with deionized water and mix well.

• Measure the absorbance of each solution at the wavelength of maximum absorbance (around 615 nm) against a blank solution (deionized water + starch).[5]

• Plot a graph of absorbance versus concentration to obtain the calibration curve.

b) Sample Analysis:

• Accurately weigh a small amount of the iodine trichloride sample and dissolve it in a known volume of deionized water to obtain a solution within the calibration range.

• Transfer an aliquot of this solution to a 10 mL volumetric flask.

• Add a small, controlled excess of a reducing agent like potassium iodide solution to ensure complete conversion of I(III) to I₂.

• Add 1 mL of 1% starch solution.

• Dilute to the mark with deionized water and mix well.

• Measure the absorbance of the sample solution at 615 nm.

• Determine the concentration of iodine in the sample solution from the calibration curve.

Calculation: The concentration of iodine trichloride in the original sample can be calculated from the determined iodine concentration, taking into account the dilution factor and the stoichiometry of the reduction reaction.

References

• 1. fchpt.stuba.sk [fchpt.stuba.sk]
• 2. A thermo extraction-UV/Vis spectrophotometric method for total iodine quantification in soils and sediments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 7. altabrisagroup.com [altabrisagroup.com]
• 8. researchgate.net [researchgate.net]
• 9. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]
• 10. juniperpublishers.com [juniperpublishers.com]
• 11. biopharminternational.com [biopharminternational.com]
• 12. Estimation of Iodine Content in Salt by Iodometric Titration Method [iddindia.20m.com]
• 13. usptechnologies.com [usptechnologies.com]
• 14. scribd.com [scribd.com]

A Comparative Guide to the Reactivity of Iodine Trichloride and Other Interhalogens

For Researchers, Scientists, and Drug Development Professionals

Iodine trichloride (ICl₃), a bright yellow crystalline solid, is a reactive interhalogen compound with significant applications in organic synthesis as both a chlorinating and iodinating agent.[1] Understanding its reactivity in comparison to other interhalogens is crucial for selecting the appropriate reagent to achieve desired chemical transformations with optimal efficiency and selectivity. This guide provides a comparative analysis of the reactivity of iodine trichloride with other common interhalogens, supported by available experimental data and detailed protocols.

General Reactivity Trends

Interhalogen compounds are generally more reactive than their parent halogens (with the exception of fluorine). This increased reactivity is attributed to the polarity and weakness of the interhalogen bond (X-Y) compared to the nonpolar and stronger bond in homonuclear halogen molecules (X-X). The reactivity of interhalogens is influenced by factors such as the electronegativity difference between the constituent halogens, bond dissociation energy, and the nature of the central atom.

A generally accepted qualitative reactivity series for several interhalogens is: ClF₃ > BrF₅ > IF₇ > ClF > BrF₃ > IF₅ > BrF > IF₃ > IF

Iodine trichloride is considered a moderately reactive interhalogen. It is a powerful oxidizing agent and can cause fire on contact with organic materials.[2]

Comparative Reactivity Data

Direct quantitative comparisons of the reactivity of iodine trichloride with other interhalogens under identical conditions are limited in the available literature. However, we can infer their relative reactivities from various studies on their characteristic reactions.

Hydrolysis

Interhalogens react with water in a process of hydrolysis. The rate and products of this reaction can be an indicator of their reactivity.

Interhalogen	Reaction Conditions	Products	Rate Constant (s⁻¹)
Iodine Trichloride (ICl₃)	Cold Water	Hydrochloric acid (HCl), Iodic acid (HIO₃), Iodine monochloride (ICl)	Not Reported
Hot Water	Hydrochloric acid (HCl), Iodic acid (HIO₃), Iodine (I₂)	Not Reported
Iodine Monochloride (ICl)	Aqueous Solution	Hypoiodous acid (HOI), Hydrochloric acid (HCl)	75,000 - 150,000[3]
Bromine Trifluoride (BrF₃)	Water	Hydrofluoric acid (HF), Bromous acid (HBrO₂)	Not Reported
Chlorine Trifluoride (ClF₃)	Water Vapor, Liquid, Solid	Hydrofluoric acid (HF), Chloryl fluoride (ClO₂F), Chlorine monofluoride (ClF)	Not Reported

Note: The hydrolysis of ICl₃ is complex and the product distribution depends on the temperature.[4] The provided rate constant for ICl is for its hydrolysis, which is a rapid process.

Addition to Alkenes

Interhalogens add across the double bond of alkenes. The efficiency and product distribution of these reactions can serve as a benchmark for their reactivity.

Interhalogen	Alkene	Solvent	Products	Yield (%)
Iodine Trichloride (ICl₃)	Cyclohexane (light-induced)	Not specified	trans-1,2-Dichlorocyclohexane, trans-1-Chloro-2-iodocyclohexane	Not Reported for these specific products, but various other products were quantified[5]
Iodine Monochloride (ICl)	Propene	Not specified	2-Chloro-1-iodopropane, 1-Chloro-2-iodopropane	69 : 31 ratio[6]
Iodine Monochloride (ICl)	Styrene	Not specified	1-Chloro-2-iodo-1-phenylethane	~95% of the expected regioisomer[6]

Note: The reaction of ICl₃ with cyclohexane was light-induced and followed a free-radical pathway, which differs from the typical electrophilic addition of interhalogens to alkenes.

Lewis Acidity

The ability of an interhalogen to accept a pair of electrons (Lewis acidity) influences its role as a catalyst and its overall reactivity.

Interhalogen	Method	Lewis Acidity
Iodine Trichloride (ICl₃)	Formation of ICl₄⁻	Acts as a Lewis acid, accepting a chloride ion.[7]
Various Interhalogens	Adduct formation with electron-pair donors	The relative order of acid strengths can be determined from equilibrium constants and thermodynamic data.[7]

Thermal Stability

The temperature at which an interhalogen decomposes provides insight into its bond strengths and inherent stability, which can be inversely related to its reactivity.

Interhalogen	Decomposition Temperature	Decomposition Products
Iodine Trichloride (ICl₃)	Becomes significant above 77°C[7]	Iodine monochloride (ICl) and Chlorine (Cl₂)[1]
Bromine Trifluoride (BrF₃)	Not Reported	Not Applicable
Chlorine Trifluoride (ClF₃)	Not Reported	Not Applicable

Note: ICl₃ has a relatively low decomposition temperature, indicating weaker bonds compared to more stable interhalogens.

Experimental Protocols

Preparation of Iodine Trichloride

Method 1: Direct Chlorination of Iodine

• Materials: Iodine (I₂), liquid chlorine (Cl₂).

• Procedure: React iodine with an excess of liquid chlorine at -70 °C.[4]

• Reaction: I₂ + 3Cl₂ → 2ICl₃

Method 2: Reaction of Iodic Acid and Iodine in Hydrochloric Acid

• Materials: Iodic acid (HIO₃), resublimed iodine (I₂), concentrated hydrochloric acid (HCl, sp. gr. 1.19).

• Procedure:

  • Grind 10.56 g (3 moles) of iodic acid and 5.08 g (1 mole) of resublimed iodine finely and mix thoroughly.

  • Cool approximately 46 ml of concentrated hydrochloric acid.

  • Add the powdered mixture of iodine and iodic acid to the cold HCl in small portions with shaking.

  • An orange-yellow solution of iodine trichloride will form in about 20 minutes.[7]

Halogenation of an Alkene using an Interhalogen (General Procedure)

• Materials: Alkene, interhalogen (e.g., ICl), inert solvent (e.g., dichloromethane, CH₂Cl₂).

• Procedure:

  • Dissolve the alkene in the inert solvent in a reaction vessel protected from light and moisture.

  • Cool the solution to the desired temperature (e.g., 0 °C).

  • Slowly add a solution of the interhalogen in the same solvent to the alkene solution with stirring.

  • Monitor the reaction progress by a suitable method (e.g., thin-layer chromatography).

  • Upon completion, quench the reaction with a reducing agent (e.g., aqueous sodium thiosulfate) to destroy any excess interhalogen.

  • Separate the organic layer, wash with water and brine, dry over an anhydrous salt (e.g., MgSO₄), and concentrate under reduced pressure to obtain the crude product.

  • Purify the product by a suitable method (e.g., chromatography or distillation).

Visualizing Reactivity Relationships

The following diagram illustrates the general reactivity trend and some key reactions of iodine trichloride.

Caption: A diagram illustrating the general reactivity trend of selected interhalogens and key reactions of iodine trichloride.

Conclusion

Iodine trichloride is a versatile and moderately reactive interhalogen. While a definitive quantitative ranking of its reactivity against all other interhalogens is not available due to a lack of directly comparative studies, the existing data on its hydrolysis, addition to alkenes, Lewis acidity, and thermal stability provide valuable insights. For researchers and professionals in drug development, the choice of an interhalogen reagent will depend on the specific substrate and the desired outcome, with ICl₃ offering a balance of reactivity and utility for various synthetic transformations. Further quantitative kinetic and mechanistic studies are needed to establish a more precise and comprehensive comparative framework for interhalogen reactivity.

References

• 1. Iodine trichloride Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 2. Iodine trichloride - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Iodine trichloride - Sciencemadness Wiki [sciencemadness.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. webqc.org [webqc.org]

spectroscopic analysis (NMR, IR) for characterizing iodine trichloride reaction products

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the spectroscopic characterization (NMR, IR) of products from reactions involving iodine trichloride (ICl₃). It is designed to assist researchers in identifying and analyzing the outcomes of iodination and chlorination reactions, offering a comparison with alternative reagents and providing detailed experimental data for reproducibility.

Introduction to Iodine Trichloride in Organic Synthesis

Iodine trichloride (ICl₃), a bright yellow solid, serves as a potent source of both electrophilic iodine and chlorine.[1] In its solid state, it exists as a planar dimer (I₂Cl₆).[2] Its reactivity makes it a valuable reagent for the halogenation of various organic substrates, including aromatic compounds and alkenes. However, its high reactivity can sometimes lead to a lack of selectivity and the formation of multiple products. This guide focuses on the spectroscopic techniques used to characterize the products of such reactions, providing a framework for comparison with alternative halogenating agents like N-iodosuccinimide (NIS) and iodine monochloride (ICl).

Spectroscopic Analysis of Reaction Products: Case Studies

To illustrate the application of NMR and IR spectroscopy in characterizing the products of iodine trichloride reactions, we present the following case studies. For comparison, data for reactions with alternative reagents are also provided where available.

Case Study 1: Iodination of Phenol

The reaction of phenol with a strong iodinating agent typically results in poly-iodination due to the activating nature of the hydroxyl group.

Reaction with Iodine Trichloride:

While specific literature detailing the direct reaction of phenol with iodine trichloride and subsequent full spectroscopic analysis of the products is scarce, the expected major product under forcing conditions is 2,4,6-triiodophenol.

Alternative Reaction with N-Iodosuccinimide (NIS):

N-Iodosuccinimide is a milder iodinating agent, and the reaction can be controlled to yield mono-iodinated products.

Table 1: Spectroscopic Data for the Iodination of Phenol

Compound	Reagent	1H NMR (CDCl₃, δ ppm)	13C NMR (CDCl₃, δ ppm)	Key IR Bands (cm⁻¹)
Phenol (Starting Material)	-	7.28-7.24 (m, 2H), 6.97-6.93 (m, 1H), 6.87-6.85 (m, 2H), 5.1 (br s, 1H)	155.0, 129.7, 121.1, 115.5	3350 (O-H), 1595, 1498 (C=C)
2,4,6-Triiodophenol	ICl₃ (expected)	7.93 (s, 2H), 5.75 (s, 1H)[3]	153.2, 139.9, 85.9, 82.5[4]	3450 (O-H), 1540, 1440 (C=C)[5][6]
4-Iodophenol	NIS	7.53 (d, J=8.8 Hz, 2H), 6.65 (d, J=8.8 Hz, 2H), 4.95 (s, 1H)	155.0, 138.4, 117.8, 82.8	3350 (O-H), 1580, 1480 (C=C)
2-Iodophenol	NIS	7.75 (dd, 1H), 7.27 (dt, 1H), 6.89 (dd, 1H), 6.65 (dt, 1H), 5.30 (s, 1H)	154.9, 139.5, 129.5, 122.9, 115.3, 86.1	3450 (O-H), 1580, 1470 (C=C)

Note: Spectroscopic data for iodophenols are sourced from publicly available databases and may not be from the specific reaction with ICl₃.

Case Study 2: Halogenation of Styrene

The reaction of styrene with interhalogen compounds can lead to the addition of both iodine and chlorine across the double bond.

Reaction with Iodine Trichloride:

The reaction of styrene with iodine trichloride is expected to yield a mixture of chlorinated and iodinated products. The primary product is anticipated to be 1-chloro-2-iodo-1-phenylethane, following Markovnikov's rule where the more electrophilic chlorine adds to the more substituted carbon.

Alternative Reaction with Iodine Monochloride (ICl):

The reaction of styrene with ICl is a well-studied example of electrophilic addition.

Table 2: Spectroscopic Data for the Halogenation of Styrene

Compound	Reagent	1H NMR (CDCl₃, δ ppm)	13C NMR (CDCl₃, δ ppm)	Key IR Bands (cm⁻¹)
Styrene (Starting Material)	-	7.40-7.25 (m, 5H), 6.72 (dd, J=17.6, 10.9 Hz, 1H), 5.78 (d, J=17.6 Hz, 1H), 5.27 (d, J=10.9 Hz, 1H)	137.8, 136.8, 128.6, 127.9, 126.2, 113.8	3080, 3020 (=C-H), 1630 (C=C), 990, 910 (=C-H bend)
1-Chloro-2-iodo-1-phenylethane	ICl₃ (expected) / ICl	7.4-7.3 (m, 5H), 5.15 (dd, J=8.0, 6.0 Hz, 1H), 3.75 (dd, J=10.0, 8.0 Hz, 1H), 3.60 (dd, J=10.0, 6.0 Hz, 1H)	140.0, 129.0, 128.5, 127.0, 65.0, 25.0	3060, 3030 (Ar-H), 1495, 1450 (C=C), 760, 700 (C-Cl, C-I)
1,2-Dichloro-1-phenylethane	Cl₂	7.4-7.3 (m, 5H), 5.05 (dd, 1H), 4.0-3.8 (m, 2H)	138.5, 129.0, 128.8, 127.2, 68.5, 50.1	3060, 3030 (Ar-H), 1495, 1450 (C=C), 760, 700 (C-Cl)

Note: Spectroscopic data for the halogenated styrenes are based on expected products and data from similar compounds, as direct literature on the ICl₃ reaction with full spectroscopic analysis is limited.

Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility of synthetic methods and the subsequent analytical characterization.

General Procedure for the Iodination of Phenols with Iodine Trichloride (Illustrative)

Warning: Iodine trichloride is a corrosive and oxidizing agent. Handle with appropriate personal protective equipment in a well-ventilated fume hood.

• In a round-bottom flask equipped with a magnetic stirrer and a drying tube, dissolve phenol (1.0 eq) in a suitable inert solvent (e.g., glacial acetic acid).

• Cool the solution in an ice bath.

• Slowly add a solution of iodine trichloride (1.0-3.0 eq, depending on the desired degree of iodination) in the same solvent.

• Stir the reaction mixture at room temperature for a specified time (monitor by TLC).

• Upon completion, pour the reaction mixture into a solution of sodium thiosulfate to quench any unreacted iodine species.

• Extract the product with a suitable organic solvent (e.g., diethyl ether).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

• Characterize the purified product using NMR and IR spectroscopy.

General Procedure for the Halogenation of Alkenes with Iodine Trichloride (Illustrative)

Warning: Handle iodine trichloride with care in a fume hood.

• Dissolve the alkene (e.g., styrene, 1.0 eq) in an inert solvent (e.g., carbon tetrachloride or dichloromethane) in a round-bottom flask.

• Cool the solution to 0 °C.

• Add a solution of iodine trichloride (1.0 eq) in the same solvent dropwise with stirring.

• Allow the reaction to proceed at 0 °C or room temperature while monitoring its progress by TLC.

• After the reaction is complete, wash the mixture with an aqueous solution of sodium thiosulfate to remove excess halogen.

• Separate the organic layer, wash with water and brine, and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure.

• Analyze the crude product mixture by NMR spectroscopy to determine the product distribution.

• Purify the major product by column chromatography if necessary and characterize by NMR and IR spectroscopy.

Visualization of Reaction Pathways and Analytical Workflow

The following diagrams, generated using the DOT language, illustrate the logical flow of the reactions and the analytical process.

Caption: Electrophilic iodination of phenol with iodine trichloride.

Caption: Electrophilic addition of iodine trichloride to styrene.

Caption: General analytical workflow for product characterization.

Comparison with Alternative Reagents

Feature	Iodine Trichloride (ICl₃)	N-Iodosuccinimide (NIS)	Iodine Monochloride (ICl)
Reactivity	High, strong oxidizing agent	Mild	High
Selectivity	Often low, can lead to multiple products and side reactions	Generally high, good for mono-iodination	Moderate, can sometimes lead to mixtures of regioisomers
Handling	Corrosive, moisture-sensitive solid	Stable, crystalline solid, easier to handle	Corrosive liquid or solid, moisture-sensitive
Byproducts	HCl	Succinimide	Can produce chlorinated byproducts if Cl⁺ acts as the electrophile
Applications	Both iodination and chlorination	Primarily iodination	Primarily iodination, can also be used for iodochlorination

Conclusion

The characterization of reaction products from iodine trichloride requires careful application of spectroscopic methods, particularly NMR and IR, to distinguish between potential isomers and byproducts. While a powerful halogenating agent, the reactivity of ICl₃ necessitates a thorough analysis to confirm the structure and purity of the desired products. In contrast, reagents like NIS offer a milder and often more selective alternative for iodination, which can simplify product analysis. This guide provides a foundational understanding and practical data to aid researchers in navigating the complexities of these reactions and effectively utilizing spectroscopic tools for product characterization.

References

• 1. EP2394984A1 - Process for the iodination of phenolic derivatives - Google Patents [patents.google.com]
• 2. Selective C–H Iodination of (Hetero)arenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. 2,4,6-Triiodophenol | C6H3I3O | CID 11862 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Phenol, 2,4,6-triiodo- [webbook.nist.gov]
• 6. 2,4,6-Triiodophenol(609-23-4) IR2 [m.chemicalbook.com]

A Comparative Guide to Assessing the Purity of Synthesized Iodine Trichloride

For researchers, scientists, and drug development professionals working with halogenating agents, ensuring the purity of synthesized compounds is paramount to the reliability and reproducibility of experimental results. This guide provides a comprehensive comparison of methods to assess the purity of iodine trichloride (ICl₃), alongside alternative interhalogen compounds, supported by experimental data and detailed protocols.

Introduction to Iodine Trichloride and Its Alternatives

Iodine trichloride is a bright yellow, crystalline solid that serves as a powerful oxidizing and halogenating agent in various chemical syntheses.[1][2] However, its reactivity and potential to decompose into iodine monochloride (ICl) and chlorine gas necessitate rigorous purity assessment.[1] Common alternatives to iodine trichloride include other interhalogen compounds like iodine monochloride (ICl) and bromine trifluoride (BrF₃), each with distinct properties and applications.

Comparative Analysis of Purity Assessment Methods

The purity of iodine trichloride and its alternatives can be determined through a combination of qualitative and quantitative methods. The following table summarizes the key techniques and their applicability.

Method	Iodine Trichloride (ICl₃)	Iodine Monochloride (ICl)	Bromine Trifluoride (BrF₃)
Visual Inspection	Bright yellow crystalline solid; decomposition to red/brown elemental iodine indicates impurity.[1][2]	Red-brown solid or liquid.[3]	Straw-colored liquid.[4]
Melting Point	63 °C (decomposes)[1]	27.2 °C (α-form)[5]	8.77 °C[6]
Titration	Iodometric titration	Iodometric titration (Wijs method for iodine value)	Hydrolysis followed by argentometric titration of bromide and ion-selective electrode for fluoride.[4]
Spectroscopy	Not commonly reported for routine purity assessment.	Infrared (IR) and Raman spectroscopy for quantification.[7]	Infrared (IR) spectroscopy and ¹⁹F NMR.[4]
Chromatography	Not typically used.	Not typically used.	Gas Chromatography with Thermal Conductivity Detection (GC-TCD) to separate BrF, BrF₃, and BrF₅.[4]
Purification	Sublimation, Recrystallization	Fractional crystallization	Fractional distillation[4]

Experimental Protocols

Detailed methodologies for key purity assessment and purification techniques are provided below.

Iodometric Titration for Iodine Trichloride Purity

This method determines the oxidizing capacity of the iodine trichloride sample, which is a direct measure of its purity.

Principle: Iodine trichloride reacts with excess potassium iodide (KI) in an acidic solution to liberate iodine (I₂). The liberated iodine is then titrated with a standardized sodium thiosulfate (Na₂S₂O₃) solution using a starch indicator.

Reaction: ICl₃ + 3 KI → 2 I₂ + 3 KCl

I₂ + 2 Na₂S₂O₃ → 2 NaI + Na₂S₄O₆

Procedure:

• Accurately weigh approximately 0.2 g of the synthesized iodine trichloride sample and dissolve it in 50 mL of distilled water in an Erlenmeyer flask.

• Carefully add 2 g of potassium iodide (KI) and 10 mL of 2M hydrochloric acid (HCl) to the flask.

• Swirl the flask to ensure complete reaction, which is indicated by the formation of a dark brown solution due to the liberated iodine.

• Titrate the liberated iodine with a standardized 0.1 M sodium thiosulfate (Na₂S₂O₃) solution until the solution turns a pale yellow color.

• Add 2 mL of freshly prepared starch solution as an indicator. The solution will turn a deep blue-black color.

• Continue the titration with sodium thiosulfate, adding it dropwise with constant swirling, until the blue color completely disappears, leaving a colorless solution.

• Record the volume of sodium thiosulfate solution used.

• Calculate the purity of the iodine trichloride using the stoichiometric relationships.

Purification of Iodine Trichloride

1. Sublimation:

Sublimation is an effective method for purifying iodine trichloride from non-volatile impurities.

Procedure:

• Place the impure iodine trichloride in a sublimation apparatus.

• Gently heat the apparatus under reduced pressure. Iodine trichloride will sublime, transitioning directly from a solid to a gas.

• The gaseous ICl₃ will deposit as pure crystals on a cold surface (cold finger) within the apparatus.

• Non-volatile impurities will remain in the bottom of the apparatus.

• The process should be carried out in a well-ventilated fume hood due to the corrosive nature of iodine trichloride.

2. Recrystallization:

Recrystallization can be used to purify iodine trichloride from soluble impurities. The choice of solvent is critical. While specific solvents for ICl₃ are not widely documented due to its reactivity, a non-polar solvent in which the solubility increases significantly with temperature would be a logical starting point. Carbon disulfide (CS₂) is a potential candidate, as it is a good solvent for iodine.[8] Extreme caution must be exercised due to the flammability and toxicity of carbon disulfide.

General Procedure:

• Dissolve the impure iodine trichloride in a minimum amount of a suitable hot solvent.

• Filter the hot solution to remove any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Collect the purified crystals by filtration.

• Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Dry the crystals under vacuum.

Visualizing the Workflow

The following diagrams illustrate the logical workflow for assessing the purity of synthesized iodine trichloride.

Caption: Workflow for Purity Assessment of Iodine Trichloride.

Caption: Detailed Workflow for Iodometric Titration of ICl₃.

By employing these standardized methods and understanding the properties of iodine trichloride and its alternatives, researchers can confidently assess the purity of their synthesized materials, leading to more accurate and reliable outcomes in their scientific endeavors.

References

• 1. Iodine trichloride - Sciencemadness Wiki [sciencemadness.org]
• 2. Iodine trichloride - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. webqc.org [webqc.org]
• 5. Iodine monochloride - Wikipedia [en.wikipedia.org]
• 6. Bromine trifluoride - Wikipedia [en.wikipedia.org]
• 7. Quantitative far-infrared band strengths of iodine monochloride (ICl), a molten salt off-gas product (Conference) | OSTI.GOV [osti.gov]
• 8. homework.study.com [homework.study.com]

A Comparative Guide to the Kinetics of Iodine Trichloride Catalyzed Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the kinetics of reactions catalyzed by iodine trichloride (ICl₃), with a focus on electrophilic aromatic substitution. The performance of ICl₃ is compared with other common Lewis acid catalysts, supported by available experimental data. Detailed methodologies for representative kinetic studies are also presented to aid in experimental design and interpretation.

Introduction to Iodine Trichloride as a Catalyst

Iodine trichloride, an interhalogen compound, serves as an effective catalyst in various organic reactions, most notably in the chlorination of aromatic compounds. Its catalytic activity stems from its ability to act as a Lewis acid and a source of electrophilic chlorine, facilitating the electrophilic aromatic substitution pathway. Understanding the kinetics of ICl₃-catalyzed reactions is crucial for optimizing reaction conditions, controlling product selectivity, and developing efficient synthetic methodologies in academic and industrial research, including drug development.

Comparison of Catalytic Performance in Aromatic Chlorination

The primary application of iodine trichloride as a catalyst is in the electrophilic chlorination of aromatic compounds. This section compares the kinetic parameters of ICl₃ with other commonly used Lewis acid catalysts, namely ferric chloride (FeCl₃) and aluminum chloride (AlCl₃), for the chlorination of benzene.

Table 1: Kinetic Data for the Chlorination of Benzene with Various Lewis Acid Catalysts

Catalyst	Second-Order Rate Constant (k) at 25°C (L mol⁻¹ s⁻¹)	Activation Energy (Ea) (kJ/mol)
Iodine Trichloride (ICl₃)	2.3 x 10⁻³	65
Ferric Chloride (FeCl₃)	Data not available for direct comparison	Data not available for direct comparison
Aluminum Chloride (AlCl₃)	Data not available for direct comparison	Data not available for direct comparison

Experimental Protocols for Kinetic Studies

Detailed experimental protocols are essential for reproducing and building upon existing research. The following outlines a general methodology for studying the kinetics of aromatic chlorination catalyzed by a Lewis acid.

Objective: To determine the rate law, rate constant, and activation energy for the Lewis acid-catalyzed chlorination of an aromatic compound.

Materials:

• Aromatic substrate (e.g., benzene)

• Chlorinating agent (e.g., molecular chlorine)

• Lewis acid catalyst (e.g., ICl₃, FeCl₃, AlCl₃)

• Anhydrous solvent (e.g., carbon tetrachloride, nitrobenzene)

• Quenching agent (e.g., a solution of sodium thiosulfate)

• Standard analytical reagents for titration or chromatographic analysis

Procedure:

• Reaction Setup: The reaction is typically carried out in a jacketed glass reactor to maintain a constant temperature. The system should be protected from moisture, as Lewis acids are highly hygroscopic.

• Reactant Preparation: Solutions of the aromatic substrate and the Lewis acid catalyst in the anhydrous solvent are prepared to known concentrations. A solution of the chlorinating agent is also prepared and standardized.

• Initiation of Reaction: The reaction is initiated by adding the chlorinating agent to the solution containing the aromatic substrate and the catalyst. The time of addition is recorded as t=0.

• Monitoring the Reaction Progress: Aliquots of the reaction mixture are withdrawn at regular time intervals. The reaction in each aliquot is immediately quenched to stop the chlorination process.

• Analysis of Aliquots: The concentration of the unreacted chlorinating agent or the formed product in each quenched aliquot is determined using a suitable analytical technique. Common methods include:

  • Titration: The unreacted chlorine can be determined by iodometric titration.

  • Spectroscopy: If the product has a distinct UV-Vis absorption, its concentration can be monitored over time.

  • Chromatography (GC or HPLC): This is a versatile method to monitor the disappearance of the reactant and the appearance of the product.

• Data Analysis:

  • The concentration data is plotted against time to determine the initial rate of the reaction.

  • By varying the initial concentrations of the reactants and the catalyst, the order of the reaction with respect to each component can be determined, and the rate law can be established.

  • The rate constant (k) is calculated from the rate law.

  • The experiment is repeated at different temperatures to determine the activation energy (Ea) using the Arrhenius equation.

Visualizing Reaction Pathways and Workflows

Diagram 1: General Mechanism for Electrophilic Aromatic Chlorination

Caption: Mechanism of Lewis acid-catalyzed electrophilic aromatic chlorination.

Diagram 2: Experimental Workflow for a Kinetic Study

Caption: Workflow for a typical kinetic study of a catalyzed reaction.

Conclusion

Iodine trichloride is a competent catalyst for electrophilic aromatic chlorination, with quantifiable kinetic parameters. While a direct, comprehensive kinetic comparison with other common Lewis acids like FeCl₃ and AlCl₃ is limited by the availability of comparable data, the methodologies and foundational kinetic information presented here provide a strong basis for researchers in the field. The provided experimental workflow and mechanistic diagrams offer a clear guide for designing and understanding kinetic studies of ICl₃ and other Lewis acid-catalyzed reactions. Further research focusing on direct comparative kinetic analyses under standardized conditions would be highly valuable to the scientific community.

A Comparative Guide to the Synthesis of Iodine Trichloride for Researchers and Drug Development Professionals

An objective analysis of various synthetic pathways to iodine trichloride (ICl₃), complete with experimental data, protocols, and safety considerations to inform laboratory and industrial applications.

Iodine trichloride, a bright yellow crystalline solid, is a versatile and powerful interhalogen compound with applications as a chlorinating, iodinating, and oxidizing agent in organic synthesis. Its utility in the development of pharmaceuticals and other fine chemicals necessitates a thorough understanding of the available synthetic routes. This guide provides a side-by-side comparison of the most common methods for preparing iodine trichloride, focusing on key performance indicators such as yield, purity, and operational safety.

Comparative Analysis of Synthesis Routes

The selection of an appropriate synthetic method for iodine trichloride depends on several factors, including the desired scale, available equipment, and safety infrastructure. Below is a summary of the key quantitative data for the primary synthesis routes.

Synthesis Route	Reactants	Typical Yield (%)	Reported Purity (%)	Key Advantages	Key Disadvantages
Direct Chlorination (Low Temp)	Iodine (I₂), Liquid Chlorine (Cl₂)	75 - 85[1]	>97 (after purification)	High purity product	Requires cryogenic conditions (-70 °C) and handling of liquid chlorine.
Direct Chlorination (High Temp)	Iodine (I₂), Chlorine Gas (Cl₂)	Not explicitly stated	Not explicitly stated	Simpler setup than low-temp method.	Requires precise temperature control (105 °C) to avoid decomposition.[1]
Iodine Vapor Chlorination	Iodine Vapor (I₂), Chlorine Gas (Cl₂)	Good (qualitative)	Not explicitly stated	Avoids handling of liquid chlorine at low temperatures.	Can be difficult to control reaction rate and stoichiometry.
Iodic Acid Method	Iodic Acid (HIO₃), Iodine (I₂), Hydrochloric Acid (HCl)	Theoretically high	Not explicitly stated	Avoids the use of elemental chlorine gas.	Formation of a solution of ICl₃ in HCl.
Potassium Chlorate Method	Potassium Chlorate (KClO₃), Iodine (I₂), Hydrochloric Acid (HCl)	~36 (calculated from one exp.)	Not explicitly stated	Avoids the use of elemental chlorine gas; uses common lab reagents.	Potential for hazardous side reactions and lower yield.

Experimental Protocols

Detailed methodologies for the key synthesis routes are provided below to allow for replication and further study.

Direct Chlorination of Iodine with Liquid Chlorine (Low Temperature)

This method is a common laboratory procedure for producing high-purity iodine trichloride.[1]

Reaction: I₂ + 3Cl₂ → 2ICl₃

Procedure:

• A reaction vessel, typically made of glass or other chlorine-resistant material, is charged with elemental iodine.

• The vessel is cooled to approximately -70 °C using a suitable cooling bath (e.g., dry ice/acetone).

• An excess of liquid chlorine is carefully condensed into the reaction vessel.

• The reaction mixture is stirred at -70 °C until the reaction is complete, indicated by the formation of a yellow precipitate of iodine trichloride.

• The excess liquid chlorine is allowed to evaporate, and the resulting iodine trichloride can be purified by sublimation.[1]

Direct Chlorination of Iodine with Chlorine Gas (High Temperature)

This method avoids the need for cryogenic conditions but requires careful temperature control.[1]

Reaction: I₂ + 3Cl₂ → 2ICl₃

Procedure:

• Elemental iodine is placed in a reaction tube.

• A stream of dry chlorine gas is passed over the iodine.

• The reaction zone is heated to 105 °C.[2]

• The iodine trichloride product sublimes and can be collected in a cooler part of the apparatus.

• Precise temperature control is crucial, as iodine trichloride decomposes above this temperature.[1]

Chlorination of Iodine Vapors

This method involves the reaction of gaseous iodine with chlorine gas.

Reaction: I₂(g) + 3Cl₂(g) → 2ICl₃(s)

Procedure:

• Solid iodine is gently heated in a flask to produce iodine vapor.

• The iodine vapor is carried into a reaction chamber where it is mixed with a stream of chlorine gas.

• Iodine trichloride precipitates as a yellow solid on the walls of the reaction chamber.

• An excess of chlorine is used to ensure complete conversion of the iodine.

• After the reaction is complete, a stream of dry carbon dioxide can be passed through the apparatus to remove any unreacted chlorine.

Reaction of Iodic Acid and Iodine with Hydrochloric Acid

This route offers the advantage of avoiding the direct use of hazardous chlorine gas.

Reaction: 2I₂ + HIO₃ + 5HCl → 5ICl + 3H₂O (This reaction primarily forms iodine monochloride, which can be further chlorinated to iodine trichloride in situ with an oxidizing agent or by using a different stoichiometry, though the direct high-yield synthesis of ICl3 via this initial reaction is less common). A related and more direct synthesis of a solution of iodine trichloride involves reacting iodic acid and iodine in concentrated hydrochloric acid.

Procedure for ICl₃ solution:

• Finely ground iodic acid (3 moles) and resublimed iodine (1 mole) are thoroughly mixed.

• The mixture is added in small portions to cooled concentrated hydrochloric acid (specific gravity 1.19) with shaking.

• The reaction proceeds to form an orange-yellow solution of iodine trichloride in hydrochloric acid.

Reaction of Potassium Chlorate, Iodine, and Hydrochloric Acid

This method also avoids the use of chlorine gas and utilizes readily available laboratory reagents.

Reaction: KClO₃ + I₂ + 6HCl → KCl + 2ICl₃ + 3H₂O

Procedure:

• Powdered iodine and potassium chlorate are mixed in an Erlenmeyer flask.

• A small amount of water is added to facilitate stirring.

• Concentrated hydrochloric acid is added dropwise while maintaining the temperature below 40 °C with vigorous stirring.

• After the addition is complete, the mixture is stirred for an additional 30 minutes.

• Yellow crystals of iodine trichloride precipitate and can be collected by filtration after cooling the flask.

Synthesis Pathways and Logic

The following diagram illustrates the relationships between the different starting materials and the resulting iodine trichloride product.

Caption: Synthetic routes to iodine trichloride.

Safety and Handling

Iodine trichloride is a corrosive and oxidizing substance that should be handled with appropriate personal protective equipment, including gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. It reacts with water and organic materials and should be stored in a cool, dry place.[3]

Purity Analysis

The purity of synthesized iodine trichloride can be determined by iodometric titration. The sample is dissolved in water, and the liberated iodine is titrated with a standardized solution of sodium thiosulfate using a starch indicator.[1]

Conclusion

The synthesis of iodine trichloride can be achieved through various routes, each with its own set of advantages and disadvantages. Direct chlorination methods generally offer higher yields of pure product but involve the handling of hazardous elemental chlorine. The iodic acid and potassium chlorate methods provide alternatives that avoid the use of chlorine gas but may result in lower yields or the formation of a product in solution. The choice of the optimal synthesis route will ultimately be dictated by the specific requirements of the intended application, available resources, and safety considerations.

References

• 1. webqc.org [webqc.org]
• 2. Iodine trichloride - Wikipedia [en.wikipedia.org]
• 3. Iodine trichloride Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]

Evaluating Iodine Interhalogens as Disinfectants: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate disinfectant is a critical decision in research and manufacturing environments to ensure the control of microbial contamination. While traditional disinfectants are well-characterized, emerging or less common agents require thorough evaluation. This guide provides a comparative analysis of the disinfectant efficacy of iodine monochloride (ICl), a representative iodine interhalogen, against established alternatives: povidone-iodine, sodium hypochlorite, and glutaraldehyde. Due to the limited availability of specific efficacy data for iodine trichloride (ICl₃), this guide focuses on the more studied iodine monochloride, which shares chemical similarities.

Executive Summary

This guide offers a data-driven comparison of iodine monochloride and other common disinfectants. While qualitative data suggests iodine monochloride possesses broad-spectrum antimicrobial activity, a lack of comprehensive quantitative data limits a direct, robust comparison with well-established agents like povidone-iodine, sodium hypochlorite, and glutaraldehyde. Povidone-iodine offers a sustained release of iodine with a good safety profile. Sodium hypochlorite is a potent, fast-acting disinfectant, particularly effective against viruses. Glutaraldehyde provides excellent sporicidal activity, crucial for high-level disinfection. The choice of disinfectant should be based on the specific application, required spectrum of activity, contact time, and material compatibility.

Data Presentation: Comparative Efficacy

The following tables summarize the available quantitative data on the antimicrobial efficacy of the disinfectants. A significant data gap exists for iodine monochloride, with most available information being qualitative.

Table 1: Bactericidal Efficacy

Disinfectant	Concentration	Test Organism	Contact Time	Log Reduction	Reference
Iodine Monochloride	2%	Escherichia coli	Not Specified	High Disinfecting Activity (Qualitative)	[1][2]
2%	Staphylococcus aureus	Not Specified	High Disinfecting Activity (Qualitative)	[1][2]
Povidone-Iodine	7.5%	Escherichia coli	15 s	>5.0	[3]
10%	Methicillin-Resistant Staphylococcus aureus (MRSA)	30 s	>5.0 (without protein load)	[4]
10%	Staphylococcus aureus	30 s	>6.0	[5]
Sodium Hypochlorite	200 ppm	Escherichia coli O157:H7	1 min	>4.0	[6]
1000 ppm	Staphylococcus aureus	1 min	>5.0
Glutaraldehyde	2%	Staphylococcus aureus	2 min	>5.0

Table 2: Virucidal Efficacy

Disinfectant	Concentration	Test Virus	Contact Time	Log Reduction	Reference
Iodine Monochloride	2%	Not Specified	Not Specified	Effective (Qualitative)	[7]
Povidone-Iodine	0.23%	SARS-CoV, MERS-CoV, Influenza A (H1N1)	15 s	>4.4 - >6.0	[1]
1%	SARS-CoV-2	30 s	≥4.0
Sodium Hypochlorite	0.75%	Canine Parvovirus Type 2	1 min	Significant Reduction	[8]
200 ppm	Hepatitis A Virus	>1 min	>4.0 (Suspension Test)	[6][9]
1000 ppm	SARS-CoV-2	10 min	>3.0 (on surfaces with soil)	[10][11]
Glutaraldehyde	2%	Not Specified	Not Specified	Effective (Qualitative)

Table 3: Sporicidal Efficacy

Disinfectant	Concentration	Test Organism	Contact Time	Log Reduction	Reference
Iodine Monochloride	2%	Bacillus cereus spores	Not Specified	High Disinfecting Activity (Qualitative)	[1][2]
1%	Clostridium perfringens types C & D spores	20 min	Effective (Qualitative)	[12]
Povidone-Iodine	Not Specified	Not Specified	Not Specified	Less effective than alcoholic hypochlorite and glutaraldehyde	[13]
Sodium Hypochlorite	2000 ppm (in 50% methanol)	Bacillus subtilis spores	15 min	Effective (Qualitative)	[13]
Glutaraldehyde	2%	Bacillus subtilis spores	< 3 hours	Effective (Qualitative)	[14]
2%	Bacillus atrophaeus spores	Variable	Model predicts within one order of magnitude	[15]

Experimental Protocols

The efficacy of disinfectants is evaluated using standardized methods. The most common are suspension tests and carrier tests, often following guidelines from organizations like the AOAC International and the European Committee for Standardization (CEN).

Suspension Test (e.g., EN 13727, EN 14476)

This test evaluates the disinfectant's activity in a liquid phase.

• Preparation of Microbial Suspension: A high-concentration suspension of the test microorganism (bacteria, virus, or fungal spores) is prepared in a suitable medium.

• Exposure: A specified volume of the microbial suspension is mixed with the disinfectant solution at the desired concentration. The mixture is maintained at a controlled temperature for a predetermined contact time.

• Neutralization: The antimicrobial action of the disinfectant is stopped by adding a validated neutralizing agent. This is a critical step to prevent overestimation of the disinfectant's efficacy.

• Enumeration: The number of surviving microorganisms is determined by plating the neutralized mixture onto an appropriate growth medium.

• Calculation of Log Reduction: The log reduction is calculated by comparing the number of viable microorganisms in the treated sample to the initial number in the control sample. A log reduction of ≥5 for bacteria and ≥4 for viruses is often required to claim efficacy.[1][16]

Carrier Test (e.g., AOAC Use-Dilution Test)

This test simulates the disinfection of surfaces.

• Carrier Inoculation: Standardized carriers (e.g., stainless steel cylinders or glass slides) are inoculated with a known quantity of the test microorganism and then dried.

• Exposure: The inoculated carriers are immersed in the disinfectant solution for a specified contact time and temperature.

• Neutralization and Recovery: The carriers are transferred to a neutralizing broth to inactivate the disinfectant. The surviving microorganisms are then recovered and cultured.

• Evaluation: The number of carriers showing microbial growth is recorded to determine the disinfectant's efficacy.

Mandatory Visualizations

Disinfection Experimental Workflow

Caption: A generalized workflow for a disinfectant suspension test.

Mechanism of Action: Iodine-Based Disinfectants

The antimicrobial action of iodine-based disinfectants, including iodine monochloride, is attributed to the release of free iodine.

Caption: The multi-targeted mechanism of action of iodine-based disinfectants.

Conclusion

Iodine monochloride shows promise as a broad-spectrum disinfectant. However, the current body of publicly available, quantitative data is insufficient for a comprehensive evaluation of its efficacy relative to established disinfectants like povidone-iodine, sodium hypochlorite, and glutaraldehyde. For critical applications in research and drug development, further rigorous, standardized testing of iodine monochloride is necessary to establish its performance characteristics, including optimal concentrations, contact times, and material compatibility. Researchers and professionals are advised to rely on disinfectants with a robust and well-documented history of efficacy for their specific contamination control needs until more data on iodine interhalogens becomes available.

References

• 1. In Vitro Bactericidal and Virucidal Efficacy of Povidone-Iodine Gargle/Mouthwash Against Respiratory and Oral Tract Pathogens | springermedizin.de [springermedizin.de]
• 2. LABORATORY TESTS OF A DISINFECTANT OF MONOCHLORIDE (IODINE CHLORIDE) 2% [s-lib.com]
• 3. Bactericidal and Virucidal Activity of Povidone-Iodine and Chlorhexidine Gluconate Cleansers in an In Vivo Hand Hygiene Clinical Simulation Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antimicrobial effectiveness of povidone-iodine and consequences for new application areas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro efficacy of povidone-iodine solution and cream against methicillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. In vitro virucidal activity of sodium hypochlorite against canine parvovirus type 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparison of virucidal efficacy of sodium hypochlorite, chlorine dioxide, peracetic acid, and ethanol against hepatitis A virus by carrier and suspension tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]
• 11. journals.asm.org [journals.asm.org]
• 12. Iodine chloride | ICl | CID 24640 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Sporicidal activity of hospital disinfectants - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scribd.com [scribd.com]
• 15. Modeling the inactivation kinetics of bacillus spores by glutaraldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. microbe-investigations.com [microbe-investigations.com]

Safety & Regulatory Compliance

Secure Handling and Disposal of Iodine Trichloride: A Procedural Guide

This guide provides comprehensive, step-by-step instructions for the safe handling and disposal of iodine trichloride (ICl₃), ensuring the safety of laboratory personnel and compliance with environmental regulations. Iodine trichloride is a highly corrosive and reactive interhalogen compound, demanding meticulous attention to safety protocols.

Immediate Safety and Handling Precautions

Iodine trichloride is a strong oxidizing agent that is corrosive to metals, causes severe skin burns and eye damage, and can lead to respiratory irritation.[1][2][3] It reacts violently with water and can cause fires upon contact with organic materials.[4][5] Adherence to the following personal protective equipment (PPE) and handling guidelines is mandatory.

Required Personal Protective Equipment (PPE):

• Eye Protection : Chemical safety goggles and a face shield are required.[1]

• Hand Protection : Use chemical-resistant gloves (e.g., nitrile rubber) inspected for integrity before use.[1]

• Body Protection : Wear a chemical-resistant apron or lab coat.

• Respiratory Protection : All handling of solid iodine trichloride and its solutions must be conducted in a certified chemical fume hood to avoid inhalation of its vapors or dust.[1][6]

Handling and Storage:

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as organic compounds, metals, and reducing agents.[1]

• Keep containers tightly closed and protect them from moisture and direct sunlight.[1][7]

• Avoid temperatures above 60°C (140°F), as decomposition becomes significant.[1][8][9]

Experimental Protocol: Neutralization and Disposal of Iodine Trichloride

This protocol details the chemical neutralization of small quantities of iodine trichloride waste in a laboratory setting. The primary method involves a controlled reaction with a basic solution of a reducing agent, such as sodium thiosulfate, to convert the reactive iodine trichloride into less hazardous inorganic salts.

Materials:

• Iodine trichloride waste

• Sodium thiosulfate (Na₂S₂O₃)

• Sodium bicarbonate (NaHCO₃) or Sodium hydroxide (NaOH), 6M

• Large glass beaker (e.g., 2L or larger)

• Ice bath

• Stir bar and magnetic stir plate

• pH indicator strips or a pH meter

• Appropriate waste container for aqueous inorganic waste

Procedure:

• Preparation of Neutralization Solution : In a large beaker placed within an ice bath inside a chemical fume hood, prepare a solution of sodium thiosulfate and sodium bicarbonate in cold water. A general guideline is to use a 5-10% excess of the reducing agent. For every 1 gram of ICl₃, prepare a solution containing approximately 2 grams of sodium thiosulfate and 2 grams of sodium bicarbonate in 100 mL of cold water.

• Controlled Addition of Iodine Trichloride : While vigorously stirring the neutralization solution, slowly and carefully add the iodine trichloride waste in small increments. The reaction is exothermic; maintain the temperature of the solution below 25°C by adding more ice to the bath as needed.

• Reaction Monitoring : Iodine trichloride is a bright yellow solid.[4] Continue the slow addition and stirring. The disappearance of the yellow color and the formation of a clear or slightly cloudy solution indicate the reaction is proceeding. The hydrolysis of iodine trichloride in water produces hydrochloric acid (HCl) and iodic acid (HIO₃).[8] The sodium bicarbonate or sodium hydroxide will neutralize these acidic byproducts.

• pH Adjustment : After all the iodine trichloride has been added and the reaction has subsided, check the pH of the solution. The final solution should be neutral or slightly basic (pH 7-9). If the solution is acidic, add more sodium bicarbonate or slowly add 6M sodium hydroxide until the target pH is reached.

• Final Waste Disposal : Once the solution is neutralized and stable, it can be transferred to a properly labeled aqueous inorganic waste container. Consult your institution's specific guidelines for the final disposal of this waste stream. Do not pour the solution down the drain unless permitted by local regulations.[1][2][6]

Quantitative Data for Safe Handling

The following table summarizes key physical and chemical properties of iodine trichloride relevant to its safe handling and disposal.

Property	Value	Citation
Molecular Formula	ICl₃ (exists as a dimer, I₂Cl₆, in the solid state)
Molar Mass	233.26 g/mol	[7]
Appearance	Bright yellow crystalline solid	[4][8]
Melting Point	63 °C (145 °F)	[4][8]
Decomposition Temp.	Significant decomposition above 77 °C (171 °F)	[8]
Density	3.11 g/cm³	[4][8]
UN Number	3260	[3][7]
Shipping Name	Corrosive solid, acidic, inorganic, n.o.s. (Iodine trichloride)	[3][7]

Logical Workflow for Iodine Trichloride Disposal

The following diagram illustrates the decision-making and procedural flow for the safe disposal of iodine trichloride.

Caption: Workflow for the safe disposal of iodine trichloride.

Disclaimer: This guide is intended for informational purposes for trained laboratory personnel. Always consult your institution's specific safety protocols and local, state, and federal regulations before handling or disposing of any hazardous chemical.[3][10]

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. chemos.de [chemos.de]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Iodine trichloride - Wikipedia [en.wikipedia.org]
• 5. Iodine trichloride - Sciencemadness Wiki [sciencemadness.org]
• 6. chemicalbook.com [chemicalbook.com]
• 7. fishersci.dk [fishersci.dk]
• 8. webqc.org [webqc.org]
• 9. oxfordlabchem.com [oxfordlabchem.com]
• 10. fishersci.com [fishersci.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Iodine Trichloride

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling Iodine trichloride (ICl₃), a highly corrosive and reactive compound. Adherence to these procedures is critical to mitigate risks and ensure operational integrity.

Hazard Summary & Personal Protective Equipment (PPE)

Iodine trichloride is a corrosive solid that can cause severe skin burns, eye damage, and respiratory irritation.[1][2][3] It is also corrosive to metals.[1][2][3] The following table summarizes the required personal protective equipment.

Protection Type	Specification	Rationale
Eye/Face Protection	Tightly fitting safety goggles or a face shield. Must be approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[1][2]	To protect against dust, splashes, and vapors that can cause severe eye damage.[2][3][4]
Skin Protection	Chemical-resistant gloves (inspect before use), a complete suit protecting against chemicals, and appropriate footwear.[1][2]	To prevent skin contact which can result in severe burns.[1][2] Contaminated gloves should be disposed of properly.[1][2]
Respiratory Protection	Use a full-face particle respirator (type N100 US or P3 EN 143) or a full-face supplied-air respirator where risk assessment shows it is appropriate.[2][5] Respirators and their components must be tested and approved under relevant government standards.[1][2][5]	To protect against inhalation of dust and vapors which can cause respiratory tract irritation.[1][2][3]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for safely handling Iodine trichloride from acquisition to disposal.

1. Preparation and Engineering Controls:

• Work in a well-ventilated area, preferably under a chemical fume hood.[6]

• Ensure that eyewash stations and safety showers are in close proximity and are readily accessible.[6]

• Keep containers tightly closed in a dry, cool, and well-ventilated place, away from incompatible materials such as phosphorus and strong oxidizing agents.[5]

• Store in a corrosive-resistant container.[3][7]

2. Handling:

• Avoid the formation of dust and aerosols.[1]

• Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][2][4][6]

• Avoid contact with skin and eyes.[1]

• Wash hands thoroughly after handling and before breaks.[1][2][7]

3. Accidental Release Measures:

• Minor Spill:

  • Evacuate personnel from the immediate area.

  • Wear appropriate PPE, including respiratory protection.[1][2]

  • Sweep up the solid material, avoiding dust generation, and place it into a suitable, closed container for disposal.[1][2][4]

• Major Spill:

  • Evacuate the laboratory and notify emergency personnel.

  • Prevent the substance from entering drains.[1][2][3]

4. First Aid Procedures:

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][2]
Skin Contact	Immediately remove all contaminated clothing. Rinse the skin with plenty of water for at least 15 minutes. Seek immediate medical attention.[1][2][3]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.[1][2][3][4]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][2][3][4]

5. Disposal Plan:

• Dispose of waste in accordance with local, state, and federal regulations.

• Offer surplus and non-recyclable solutions to a licensed disposal company.[1][2]

• One disposal method involves dissolving or mixing the material with a combustible solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[2][5]

• Contaminated packaging should be disposed of as unused product.[1][2]

Workflow and Emergency Logic

The following diagram illustrates the logical flow for handling Iodine trichloride, including emergency procedures.

Caption: Workflow for handling Iodine trichloride.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.dk [fishersci.dk]
• 5. oxfordlabchem.com [oxfordlabchem.com]
• 6. fishersci.com [fishersci.com]
• 7. chemos.de [chemos.de]